3,5-Dimethyl-1-hexyn-3-ol-d5

Core Science & Biosynthesis

Advanced Quantitation of Acetylenic Surfactants: The Role of 3,5-Dimethyl-1-hexyn-3-ol-d5 in Trace Analysis

[1]

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol-d5 is the stable, isotopically labeled analog of 3,5-dimethyl-1-hexyn-3-ol (commercial trade name Surfynol® 61 ).[1] In high-precision analytical chemistry, this deuterated compound serves as the definitive Internal Standard (IS) for quantifying the parent molecule in complex matrices.[1]

While the parent compound is widely utilized as a volatile wetting agent in water-based coatings, inkjet inks, and as a kinetic inhibitor in platinum-catalyzed silicone curing, its volatility and potential toxicity (Acute Tox.[1] 3) necessitate rigorous monitoring.[1] The -d5 isotopologue is engineered to correct for matrix effects, extraction inefficiencies, and ionization variability during Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) workflows.[1]

This guide details the physicochemical rationale, experimental protocols, and mechanistic applications of 3,5-Dimethyl-1-hexyn-3-ol-d5 in industrial toxicology, food contact material (FCM) safety, and polymer chemistry.[1]

Part 1: Chemical Profile & Isotopic Fidelity

Structural Integrity and Mass Shift

The utility of 3,5-Dimethyl-1-hexyn-3-ol-d5 relies on its ability to mimic the physicochemical behavior of the analyte while remaining spectrally distinct.[1]

• Parent Structure (Analyte): A tertiary acetylenic alcohol with a branched alkyl chain.[1] It possesses a terminal alkyne group and a hydroxyl group, making it amphiphilic.[1]

• Deuterated Analog (IS): The replacement of five hydrogen atoms with deuterium (

  H) results in a mass shift of +5 Da.[1]

  • Formula:

  • Molecular Weight: ~131.23 g/mol (vs. 126.20 g/mol for unlabeled).[1][2]

  • Label Positioning: Typically located on the methyl groups of the isobutyl moiety or the C3-methyl group.[1] These positions are chemically stable and non-exchangeable, preventing deuterium loss during protic extraction steps.[1]

The "Carrier Effect" in Mass Spectrometry

In trace analysis (<10 ppb), analytes can be lost to adsorption on glassware or instrument flow paths.[1] The co-elution of the deuterated IS at a higher concentration saturates these active sites, effectively "carrying" the analyte through the system.[1] This ensures that the ratio of Analyte/IS remains constant even if absolute signal intensity fluctuates due to ion suppression in the MS source.[1]

Part 2: Primary Application – Quantitative Bioanalysis & Migration Studies

The primary research application of this compound is to validate the safety of materials contacting the human body or food supply.[1]

Critical Use Cases

Domain	Application Context	Why Quantify?
Food Contact Materials (FCM)	Migration of wetting agents from UV-cured inks and lacquers into food simulants.[1]	Regulatory compliance (EU/FDA limits on non-intentionally added substances).[1]
Medical Silicones	Residual analysis of "inhibitors" in platinum-cured silicone rubber (LSR).	Ensure complete curing and prevent leaching of cytotoxic volatiles into biological tissue.[1]
Environmental Forensics	Detection of surfactant persistence in wastewater.	Acetylenic alcohols can be toxic to aquatic life; monitoring degradation rates is vital.[1]

Experimental Protocol: LC-MS/MS Quantitation

Objective: Quantify residual 3,5-dimethyl-1-hexyn-3-ol in a cured silicone matrix using the -d5 internal standard.

Step 1: Sample Preparation (Solid-Liquid Extraction)

• Cryo-milling: Pulverize the silicone sample (1.0 g) under liquid nitrogen to increase surface area.[1]

• Spiking: Add 50 µL of 3,5-Dimethyl-1-hexyn-3-ol-d5 (10 µg/mL in methanol) directly to the solid before solvent addition.

  • Rationale: Spiking before extraction corrects for recovery losses during the solvation process.[1]

• Extraction: Add 5 mL of Isopropanol/Hexane (50:50 v/v). Sonicate for 30 minutes at 25°C.

  • Note: Avoid high heat, as the analyte is volatile (BP ~150°C, but significant vapor pressure).[1]

• Clarification: Centrifuge at 4,000 x g for 10 min. Filter supernatant through a 0.2 µm PTFE filter.[1]

Step 2: LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Protonation source).[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Ionization: Electrospray Ionization (ESI) in Positive Mode (

  ).

• MRM Transitions (Multiple Reaction Monitoring):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
Analyte (d0)	127.1 ( )	109.1 ( )	15	Quantifier
Analyte (d0)	127.1	67.1 (Alkyl fragment)	25	Qualifier
Internal Std (d5)	132.1 ( )	114.1 ( )	15	Reference

Note: The water loss transition is common for tertiary alcohols.[1] The mass shift of +5 is maintained in the fragment (109 vs 114), confirming the label is retained on the carbon skeleton.

Part 3: Mechanistic Insight – The Hydrosilylation Inhibitor

To understand why researchers quantify this specific molecule, one must understand its role in polymer chemistry.[1]

3,5-Dimethyl-1-hexyn-3-ol acts as a regulator in the platinum-catalyzed addition curing of silicones.[1] It coordinates with the Platinum (Pt) catalyst at room temperature, blocking active sites and preventing premature gelation (pot-life extension).[1] Upon heating, the alcohol dissociates or volatilizes, allowing the cure to proceed.[1]

Research Focus: If the alcohol does not fully volatilize or decompose, it remains trapped in the polymer matrix.[1] The -d5 standard allows researchers to calculate the "Leachable Fraction" —the amount of inhibitor capable of migrating out of the device.[1]

Visualization: Analytical Workflow & Mechanism

Caption: Workflow for trace analysis using the d5-standard (top) and the chemical mechanism explaining the analyte's presence in silicone matrices (bottom).

Part 4: Synthesis & Stability Considerations[1]

Synthesis of the Standard

The production of 3,5-Dimethyl-1-hexyn-3-ol-d5 typically involves the reaction of a deuterated ketone precursor (e.g., Methyl isobutyl ketone-d5) with sodium acetylide.[1]

• Purity Requirement: Commercial standards (e.g., from Toronto Research Chemicals, Santa Cruz) usually require >98% chemical purity and >99% isotopic enrichment to prevent "M0 contribution" (unlabeled signal) that would skew low-level quantitation.[1]

Handling & Storage[1][4]

• Volatility: The compound is a volatile liquid.[1] Standards should be stored in flame-sealed ampoules or septum-capped vials at -20°C.[1]

• Stability: Solutions in methanol are stable for 6-12 months if evaporation is prevented.[1]

• Safety: Like the parent, the d5 analog is likely Toxic if swallowed (H301) and a Flammable Liquid (H226) .[1][3] All handling must occur in a fume hood.[1]

References

• Santa Cruz Biotechnology. 3,5-Dimethyl-1-hexyn-3-ol-d5 (CAS 107-54-0 unlabeled) Product Data.[1] Retrieved from [1]

• Sigma-Aldrich. 3,5-Dimethyl-1-hexyn-3-ol Safety Data Sheet (SDS). Retrieved from [1]

• United States Biological. Biochemicals: 3,5-Dimethyl-1-hexyn-3-ol-d5.[1][2][4][5] Retrieved from [1]

• Google Patents. Liquid silicone rubber composition of low specific gravity (US6297291B2).[1] (Discusses the use of the parent compound as a curing inhibitor). Retrieved from

• PubChem. Compound Summary: 3,5-Dimethyl-1-hexyn-3-ol.[1][5][6][7] National Library of Medicine.[1] Retrieved from [1]

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synthesis and characterization of 3,5-Dimethyl-1-hexyn-3-ol-d5

An In-depth Technical Guide to the Synthesis and Characterization of 3,5-Dimethyl-1-hexyn-3-ol-d5

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isotopically labeled compounds are indispensable tools in modern pharmaceutical research and development, primarily serving as high-fidelity internal standards for quantitative bioanalysis. This guide provides a comprehensive technical overview of the , a deuterated analogue of a tertiary acetylenic alcohol. By leveraging fundamental principles of organic chemistry and state-of-the-art analytical techniques, we present a robust framework for the preparation and validation of this valuable molecule. This document is structured to provide not just protocols, but the underlying scientific rationale, empowering researchers to adapt and troubleshoot these methods effectively.

Introduction: The Role of Deuterated Standards in Modern Analytics

The precise quantification of xenobiotics and their metabolites in biological matrices is a cornerstone of drug discovery and development. The complexity of these matrices, however, often leads to analytical variability, such as ion suppression or enhancement in mass spectrometry. The introduction of a stable isotope-labeled internal standard (SIL-IS), which is chemically identical to the analyte but mass-shifted, is the gold standard for mitigating these effects.[1][2][3]

The Subject Molecule: 3,5-Dimethyl-1-hexyn-3-ol

3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0) is a tertiary acetylenic alcohol.[4][5] Its structure features a terminal alkyne and a hydroxyl group, functionalities that impart specific chemical reactivity and make it a useful synthetic intermediate.[6] The non-deuterated form is used in various applications, including as a surfactant and in the synthesis of more complex molecules.[][8]

The "Heavy" Advantage: Why Use Deuterium Labeling?

Deuterium (²H) is a stable, non-radioactive isotope of hydrogen. Replacing hydrogen with deuterium in a molecule creates a "heavy" analogue. In mass spectrometry-based assays, this deuterated compound serves as an ideal internal standard because it co-elutes chromatographically with the non-labeled analyte and exhibits nearly identical ionization efficiency.[1] This allows for the correction of variations during sample preparation and analysis, leading to highly accurate and precise quantification.[1][2] This approach is crucial for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism (DMPK) studies, where data integrity is paramount.[9][10]

Defining the Target: A Plausible d5-Isotopologue

For this guide, we define the target molecule, 3,5-Dimethyl-1-hexyn-3-ol-d5, as 3,5-dimethyl-1-hexyn-3-ol-(3-methyl-d3, 4,4-d2) . The structure is systematically labeled with five deuterium atoms at positions that are not readily exchangeable, ensuring the stability of the isotopic label throughout analytical procedures.

Structure:

This specific labeling pattern requires a custom-synthesized ketone precursor, a common necessity for producing high-purity, specifically-labeled internal standards.

Synthesis Pathway: From Building Blocks to the Final Compound

The most direct and reliable method for synthesizing tertiary acetylenic alcohols is the addition of an acetylide anion to a ketone.[11][12][13] This venerable reaction, often employing a Grignard reagent, provides a high-yielding pathway to the desired carbon skeleton.[14][15]

Overall Strategy: The Acetylide Addition to a Ketone

Our retrosynthetic approach disconnects the target molecule at the C2-C3 bond, identifying ethyne (acetylene) and the corresponding d5-labeled ketone, 4-methyl-2-pentanone-(1,1,1,4,4-d5) , as the key precursors. The synthesis, therefore, is a two-stage process: first, the preparation of the deuterated ketone, followed by the crucial carbon-carbon bond-forming reaction.

Synthetic Workflow Diagram

The diagram below outlines the logical flow from commercially available starting materials to the final, purified d5-labeled alcohol.

Caption: Overall workflow for the synthesis of 3,5-Dimethyl-1-hexyn-3-ol-d5.

Experimental Protocol: Synthesis of 3,5-Dimethyl-1-hexyn-3-ol-d5

This protocol assumes the availability of the custom precursor, 4-methyl-2-pentanone-d5 . The synthesis of this precursor is a multi-step process involving an aldol condensation between isobutyraldehyde and acetone-d6, followed by dehydration and catalytic deuteration.

Protocol: Ethynylation of 4-Methyl-2-pentanone-d5

• Step 1: Preparation of Ethynylmagnesium Bromide.

  • Set up a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet, under an inert atmosphere (Nitrogen or Argon).

  • In the flask, place magnesium turnings.

  • Add anhydrous tetrahydrofuran (THF) to cover the magnesium.

  • Slowly add a solution of ethyl bromide in anhydrous THF from the dropping funnel to initiate the Grignard reaction, maintaining a gentle reflux.

  • Once the Grignard reagent (EtMgBr) has formed, bubble dry ethyne gas through the solution. The reaction is an acid-base reaction where the Grignard reagent deprotonates the terminal alkyne.[16] The formation of the acetylide is typically accompanied by the cessation of ethane bubbling.

• Step 2: Addition to the Ketone.

  • Cool the freshly prepared ethynylmagnesium bromide solution to 0 °C in an ice bath.

  • Slowly add a solution of 4-methyl-2-pentanone-d5 in anhydrous THF via the dropping funnel. The causality here is critical: slow addition to a cooled solution controls the exothermicity of the nucleophilic attack on the carbonyl carbon.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours to ensure complete conversion.

• Step 3: Aqueous Workup and Purification.

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This protonates the alkoxide intermediate to form the alcohol and precipitates the magnesium salts. Using a weak acid like NH₄Cl prevents potential side reactions that could occur with strong acids.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil is then purified, typically by vacuum distillation or flash column chromatography on silica gel, to yield pure 3,5-Dimethyl-1-hexyn-3-ol-d5.

Structural Elucidation and Characterization

The synthesis of a molecule, particularly an isotopically labeled one, is incomplete without rigorous analytical characterization to confirm its identity, purity, and the extent of isotopic incorporation.

The Analytical Imperative: Confirming Identity and Purity

A multi-technique approach is essential for a self-validating characterization. Mass spectrometry confirms the mass and isotopic enrichment, NMR spectroscopy confirms the precise molecular structure and sites of deuteration, and infrared spectroscopy confirms the presence of key functional groups.[17]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for analyzing this volatile alcohol.[17]

• Expected Molecular Ion (M⁺): The non-deuterated compound has a molecular weight of 126.20 g/mol .[5] The d5-analogue is expected to have a molecular weight of approximately 131.23 g/mol . The mass spectrum should show a clear shift of +5 amu for the molecular ion peak compared to the unlabeled standard.

• Isotopic Purity: The relative intensities of the M, M+1, M+2, etc., peaks will allow for the calculation of isotopic enrichment, which should ideally be ≥98%.[1]

• Fragmentation: Key fragments will also be shifted by the appropriate mass, confirming the location of the deuterium labels. For example, loss of the methyl group at C3 would result in a fragment ion at m/z 113 (for the d5 compound losing a CD₃ group) versus m/z 111 (for the d0 compound losing a CH₃ group).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for locating the deuterium atoms.

• ¹H NMR: The most telling feature will be the disappearance or significant reduction of signals corresponding to the deuterated positions. For our target molecule, the multiplet for the two protons at C4 and the singlet for the three protons of the methyl group at C3 will be absent. The remaining signals (isobutyl CH and (CH₃)₂, ethynyl H, and OH) should be present with the correct integration and multiplicity.

• ¹³C NMR: Carbon atoms bonded to deuterium will show a characteristic triplet multiplicity (due to C-D coupling) and their signals will be shifted slightly upfield compared to the non-deuterated analogue.

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of the key functional groups.

• O-H Stretch: A strong, broad absorption will be present in the range of 3200-3600 cm⁻¹, characteristic of an alcohol.[18]

• C≡C-H Stretch: A sharp, strong peak around 3300 cm⁻¹ confirms the terminal alkyne.[19]

• C≡C Stretch: A weaker absorption will appear in the 2100-2260 cm⁻¹ region.[19][20]

• C-D Stretches: The presence of the deuterium labels will introduce new C-D stretching absorptions, which typically appear in the 2100-2300 cm⁻¹ region, but may be obscured by the alkyne stretch.

Data Summary Table

Parameter	Expected Value for 3,5-Dimethyl-1-hexyn-3-ol-d5	Reference (Unlabeled)
Molecular Formula	C₈H₉D₅O	C₈H₁₄O
Molecular Weight	~131.23 g/mol	126.20 g/mol [5]
Mass Spec (M⁺)	m/z ≈ 131	m/z = 126
¹H NMR	Absence of signals for C4-H₂ and C3-CH₃	Signals present
IR: O-H Stretch	~3200-3600 cm⁻¹ (broad)	~3200-3600 cm⁻¹ (broad)[18]
IR: C≡C-H Stretch	~3300 cm⁻¹ (sharp)	~3300 cm⁻¹ (sharp)[19]
IR: C≡C Stretch	~2100-2260 cm⁻¹ (weak)	~2100-2260 cm⁻¹ (weak)[19]

Characterization Workflow Diagram

Caption: Logical workflow for the analytical characterization of the final product.

Applications and Further Considerations

Use as an Internal Standard in LC-MS Bioanalysis

The primary application for 3,5-Dimethyl-1-hexyn-3-ol-d5 is as an internal standard for the quantification of its non-deuterated analogue in complex biological matrices. A known concentration of the d5-standard is spiked into every sample, calibrator, and quality control sample. The ratio of the analyte's mass spectrometer signal to the internal standard's signal is then used to construct the calibration curve and determine the concentration of the analyte in the unknown samples. This ratiometric measurement corrects for sample loss during extraction and neutralizes matrix-induced ionization variability.[1][21]

Storage and Handling of Isotopically Labeled Compounds

To ensure long-term stability and maintain isotopic purity, deuterated standards should be stored in tightly sealed containers, protected from light and moisture, at recommended temperatures (often 2-8°C or -20°C).[1][8] For compounds dissolved in solution, using aprotic solvents can prevent any potential for hydrogen-deuterium exchange, although the C-D bonds in the target molecule are highly stable.

Conclusion

The represent a practical application of fundamental organic synthesis and analytical chemistry principles to solve real-world challenges in pharmaceutical science. By following a logical, well-documented pathway from precursor synthesis to final structural validation, researchers can confidently produce high-quality, reliable deuterated internal standards. This guide provides the necessary framework, emphasizing the causality behind experimental choices to ensure both success and a deeper understanding of the scientific process.

References

• Google Patents. US4026954A - Method for preparing hexyn-3-ol-1.

• Pharmaffiliates. CAS No : 107-54-0 | Product Name : 3,5-Dimethyl-1-hexyn-3-ol. [Link]

• Otamukhamedova, G. K., et al. Synthesis and Characterization of Acetylene Alcohols Via Alkynylation of Heteroatomic Aldehydes with Phenylacetylene.... ASEAN Journal of Science and Engineering. [Link]

• Google Patents. CN101700994A - Method for preparing 4-hydroxy-4-methyl-2-pentanone.

• Chemistry LibreTexts. Spectroscopy of the Alkynes. [Link]

• VUP, a.s. Acetylenic Alcohols. [Link]

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• The Good Scents Company. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0. [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. [Link]

• ACS Publications. Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. [Link]

• Google Patents. CN102249877A - Method for producing 4-methyl-2-pentanone by using production waste and residual liquor.

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• ResearchGate. Tertiary Acetylenic Alcohols and Diols on the Basis of Phenylacetylene and 2-Methyl-3-butyn-2-ol. [Link]

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• US EPA. 2-Pentanone, 4-methyl- - Substance Details - SRS. [Link]

• ResolveMass Laboratories Inc. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

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• Semantic Scholar. Optical resolution of tertiary acetylenic alcohols and secondary alcohols by complexation with achiral amines. [Link]

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An In-Depth Technical Guide to 3,5-Dimethyl-1-hexyn-3-ol-d5: Properties, Analysis, and Applications

This technical guide provides a comprehensive overview of the physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol-d5, a deuterated isotopologue of 3,5-Dimethyl-1-hexyn-3-ol. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work. The guide will delve into the structural characteristics, spectroscopic analysis, chemical behavior, and key applications of this compound, offering field-proven insights into its use.

Introduction: The Significance of Isotopic Labeling

3,5-Dimethyl-1-hexyn-3-ol is a tertiary alkynyl alcohol with applications as an intermediate in chemical synthesis.[1] The introduction of deuterium atoms to create 3,5-Dimethyl-1-hexyn-3-ol-d5 provides a powerful tool for various scientific investigations. Deuterium labeling, the replacement of protium (¹H) with deuterium (²H or D), imparts a stable isotopic signature to the molecule. This signature is invaluable in analytical techniques such as mass spectrometry, where it allows the labeled compound to be distinguished from its non-labeled counterpart. This property makes 3,5-Dimethyl-1-hexyn-3-ol-d5 an excellent internal standard for quantitative analysis and a tracer in metabolic studies.[2]

Molecular Structure and Physicochemical Properties

The fundamental structure of 3,5-Dimethyl-1-hexyn-3-ol consists of a hexyn backbone with methyl groups at positions 3 and 5, and a hydroxyl group at position 3. In the d5 isotopologue, five hydrogen atoms have been replaced by deuterium.

Caption: Chemical structure of 3,5-Dimethyl-1-hexyn-3-ol-d5.

The physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol-d5 are expected to be very similar to its non-deuterated analogue, with the primary difference being its molecular weight.

Property	Value	Source
Molecular Formula	C₈H₉D₅O
Molecular Weight	131.23 g/mol	Calculated
Appearance	Clear to light yellow liquid	[3][4]
Boiling Point	150-151 °C	[3][5]
Density	~0.859 g/mL at 25 °C	[3][5]
Refractive Index	~1.434 at 20 °C	[3][5]
Flash Point	44 °C (111.2 °F)	[6][7]
Water Solubility	11.6 g/L at 20 °C	[3][4]
LogP	1.85	[3][4]

Spectroscopic Analysis: The Deuterium Signature

The presence of deuterium atoms leads to predictable and informative changes in the spectroscopic data of the molecule.

Mass Spectrometry

In mass spectrometry, the molecular ion peak for 3,5-Dimethyl-1-hexyn-3-ol-d5 will appear at a higher mass-to-charge ratio (m/z) compared to the non-deuterated compound (molecular weight 126.20 g/mol ).[8][9] This mass shift of +5 amu is the cornerstone of its use as an internal standard in quantitative LC-MS or GC-MS assays. The fragmentation pattern will also be altered, as the C-D bonds are stronger than C-H bonds, which can influence the relative abundance of certain fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will be simplified compared to the non-deuterated analogue due to the absence of signals from the deuterated positions. The remaining proton signals will provide clear structural information.

• ²H NMR: A deuterium NMR spectrum will show signals corresponding to the positions of the deuterium atoms, confirming the success of the isotopic labeling.

• ¹³C NMR: The carbon-13 NMR spectrum will also be affected. Carbons bonded to deuterium will exhibit a characteristic multiplet splitting pattern due to C-D coupling and will have their resonance shifted slightly upfield.[10]

Infrared (IR) Spectroscopy

The C-D stretching vibrations appear at a lower frequency (around 2100-2200 cm⁻¹) compared to C-H stretching vibrations (around 2850-3000 cm⁻¹).[11] This significant shift in the IR spectrum provides a clear indication of deuteration. The characteristic O-H stretch (around 3300-3600 cm⁻¹) and the C≡C-H stretch (around 3300 cm⁻¹) of the terminal alkyne will still be present.[9][12]

Chemical Reactivity and Stability

3,5-Dimethyl-1-hexyn-3-ol is a tertiary alcohol, which dictates its reactivity. Tertiary alcohols are generally more stable than primary and secondary alcohols.[13][14] They are resistant to oxidation because the carbon atom bearing the hydroxyl group does not have a hydrogen atom attached.[14]

The reactivity of 3,5-Dimethyl-1-hexyn-3-ol-d5 is primarily governed by the hydroxyl and alkynyl functional groups.

• Reactions of the Hydroxyl Group: As a tertiary alcohol, it can undergo substitution reactions, typically via an Sₙ1 mechanism, due to the stability of the resulting tertiary carbocation.[15][16]

• Reactions of the Alkyne Group: The terminal alkyne is a versatile functional group that can participate in various reactions, including:

  • Palladium-mediated cross-coupling reactions: For example, it can be used to synthesize 3,5-Dimethyl-1-phenyl-1-hexen-3-ol.[5]

  • Esterification: It can be esterified with acetic anhydride to form 3,5-dimethyl-1-hexyn-3-acetate.[5]

  • Addition reactions: It can undergo anti-Markovnikov addition of carboxylic acids.[5]

  • Reaction with Carbon Dioxide: It has been shown to react with CO₂ in the presence of a copper catalyst.[3]

The presence of deuterium is not expected to significantly alter the types of reactions the molecule undergoes, but it can have a minor effect on reaction rates (kinetic isotope effect).

Synthesis and Isotopic Labeling

The synthesis of tertiary alkynyl alcohols like 3,5-Dimethyl-1-hexyn-3-ol is typically achieved through the reaction of a ketone with an acetylide.[7] For the deuterated analogue, the deuterium atoms can be introduced by using a deuterated starting material or through a post-synthesis isotopic exchange reaction.

Caption: General synthetic workflow for 3,5-Dimethyl-1-hexyn-3-ol-d5.

Applications in Research and Drug Development

The primary utility of 3,5-Dimethyl-1-hexyn-3-ol-d5 lies in its application as a stable isotope-labeled internal standard.

• Quantitative Bioanalysis: In pharmacokinetic and drug metabolism studies, a known amount of the deuterated compound is added to biological samples (e.g., plasma, urine) before analysis by LC-MS or GC-MS. Because the deuterated standard has nearly identical chemical and physical properties to the non-deuterated analyte, it co-elutes and experiences similar ionization efficiency. The known concentration of the standard allows for precise quantification of the analyte, correcting for variations in sample preparation and instrument response.

• Metabolic Fate Studies: 3,5-Dimethyl-1-hexyn-3-ol-d5 can be used as a tracer to study the metabolic pathways of the parent compound. By tracking the appearance of deuterated metabolites, researchers can elucidate the biotransformation processes the molecule undergoes in a biological system.

Safety Information

3,5-Dimethyl-1-hexyn-3-ol is classified as a flammable liquid and vapor.[8][17] It is harmful if swallowed and causes skin and serious eye irritation.[8][17] Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this compound.[18] Work should be conducted in a well-ventilated area, and sources of ignition should be avoided.[18]

References

• (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 - The Good Scents Company. [Link]

• 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem. [Link]

• CAS No : 107-54-0 | Product Name : 3,5-Dimethyl-1-hexyn-3-ol | Pharmaffiliates. [Link]

• SAFETY DATA SHEET - Evonik. [Link]

• 427457 3,5-Dimethyl-1-hexyn-3-ol-d5 - CAS. [Link]

• 3,5-Dimethyl-1-hexyn-3-ol Sample for silicone formulation. [Link]

• Chemical Properties of 1-Hexyn-3-ol, 3,5-dimethyl- (CAS 107-54-0) - Cheméo. [Link]

• 1-Hexyn-3-ol, 3,5-dimethyl- - the NIST WebBook. [Link]

• Tertiary Alcohol Definition - Organic Chemistry Key Term - Fiveable. [Link]

• How does the inductive effect, explain the reactivity of tertiary alcohols with halogen acids? - Chemistry Stack Exchange. [Link]

• Alcohol Reactivity - MSU chemistry. [Link]

• Flexi answers - Why is a tertiary alcohol more reactive? | CK-12 Foundation. [Link]

• Are tertiary alcohols more stable or more reactive than primary alcohols? - Quora. [Link]

• Infrared spectra of pure cis-3-hexen-1-ol (1), pure n-hexane (2), and... - ResearchGate. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. usbio.net [usbio.net]
• 3. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 4. 3,5-DIMETHYL-1-HEXYN-3-OL - Safety Data Sheet [chemicalbook.com]
• 5. 3,5-二甲基-1-己炔-3-醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 7. 5.imimg.com [5.imimg.com]
• 8. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-Hexyn-3-ol, 3,5-dimethyl- [webbook.nist.gov]
• 10. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) 13C NMR spectrum [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) IR Spectrum [chemicalbook.com]
• 13. fiveable.me [fiveable.me]
• 14. quora.com [quora.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. Alcohol Reactivity [www2.chemistry.msu.edu]
• 17. msds.evonik.com [msds.evonik.com]
• 18. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Quantitative Analysis of 3,5-Dimethyl-1-hexyn-3-ol (Surfynol 61) via Stable Isotope Dilution Mass Spectrometry

Executive Summary

This technical guide details the application of 3,5-Dimethyl-1-hexyn-3-ol-d5 as a stable isotope-labeled internal standard (SIL-IS) for the rigorous quantification of the volatile surfactant Surfynol 61 (3,5-Dimethyl-1-hexyn-3-ol).

Targeting researchers in pharmaceutical formulation, environmental toxicology, and industrial coating analysis, this document establishes a self-validating protocol for overcoming matrix effects, ionization suppression, and evaporative losses inherent to volatile acetylenic alcohols.

Part 1: The Analyte and the Isotope

The Analyte: 3,5-Dimethyl-1-hexyn-3-ol[1]

• Common Name: Surfynol 61

• CAS: 107-54-0[1][2][3]

• Function: A volatile, non-ionic surfactant used in waterborne coatings, inks, and silicon wafer cleaning to lower surface tension without leaving residual foam or surface activity.

• Analytical Challenge: Its volatility (BP ~150°C) and tertiary alcohol structure make it prone to evaporative loss during sample preparation and thermal degradation (dehydration) during Gas Chromatography (GC) injection.

The Solution: 3,5-Dimethyl-1-hexyn-3-ol-d5

The deuterated analog (d5-IS ) is the requisite tool for Stable Isotope Dilution Assay (SIDA) . By spiking samples with a known concentration of the d5-IS prior to extraction, the analyst creates a self-correcting system.

• Mass Shift (+5 Da): The d5 label typically resides on the gem-dimethyl group or the isobutyl chain (non-exchangeable positions). This provides a mass spectral shift sufficient to avoid interference from the natural isotopic envelope (M+1, M+2) of the native analyte.

• Physicochemical Mirroring: The d5-IS mimics the native analyte’s volatility, extraction partition coefficient, and chromatographic retention time.

• Compensation Mechanism: If 10% of the native analyte is lost during evaporation or suppressed during ionization, 10% of the d5-IS is lost/suppressed simultaneously. The ratio of Analyte/IS remains constant, preserving quantitative accuracy.

Part 2: Analytical Workflows

Two primary methodologies are employed depending on the matrix: GC-MS (for volatile residues in coatings/polymers) and LC-MS/MS (for trace environmental monitoring in water).

Workflow Logic Diagram

The following diagram illustrates the critical decision points and the role of the d5-IS in correcting errors at every stage.

Caption: Workflow demonstrating how the d5-IS compensates for physical losses and ionization suppression via ratiometric quantification.

Part 3: Experimental Protocols

Method A: GC-MS for Residual Analysis (Coatings/Solids)

Rationale: Due to the volatility of Surfynol 61, Headspace (HS) or Liquid Injection GC-MS is ideal. The d5-IS corrects for variations in headspace equilibrium and injection discrimination.

Instrument Parameters:

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-624 or VF-624ms (30m x 0.25mm, 1.4 µm film) – Thicker film retains volatiles.

• Inlet: Split/Splitless. Critical: Keep inlet temp < 200°C to minimize thermal dehydration of the tertiary alcohol.

• Ionization: Electron Impact (EI), 70 eV.

Step-by-Step Protocol:

• Standard Preparation:

  • Prepare a stock solution of 3,5-Dimethyl-1-hexyn-3-ol (Native) at 1 mg/mL in Methanol.

  • Prepare a stock solution of 3,5-Dimethyl-1-hexyn-3-ol-d5 (IS) at 1 mg/mL in Methanol.

• Sample Preparation:

  • Weigh 1.0 g of sample (e.g., paint/ink) into a 20 mL headspace vial.

  • Add 5 mL of matrix modifier (e.g., DMAc or water, depending on solubility).

  • Spike: Add 50 µL of d5-IS stock to every vial (sample and calibration standards).

  • Seal immediately with PTFE-lined crimp cap.

• Analysis:

  • Incubate vials at 80°C for 20 mins with agitation.

  • Inject 1 mL headspace volume.

  • Acquire data in SIM (Selected Ion Monitoring) mode.

SIM Table (Example Data):

Analyte	Retention Time (min)	Quant Ion (m/z)	Qualifier Ions (m/z)
Native	8.45	111 (M-CH3)+	67, 43
d5-IS	8.43	116 (M-CH3)+	72, 43

Note: Tertiary alcohols often fragment by losing a methyl group. The molecular ion (M+) is weak. The (M-15)+ ion is usually the base peak.

Method B: LC-MS/MS for Trace Environmental Analysis (Water)

Rationale: For aqueous samples (wastewater, river water), extraction is required. LC-MS/MS (Triple Quad) offers superior sensitivity (ng/L range).

Instrument Parameters:

• Source: APCI (Atmospheric Pressure Chemical Ionization) or ESI (Electrospray Ionization) in Positive Mode. APCI is often preferred for acetylenic alcohols due to better ionization of non-polar moieties.

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

Step-by-Step Protocol:

• Extraction:

  • Take 100 mL of water sample.

  • Spike: Add 20 µL of d5-IS working solution (10 µg/mL).

  • Perform Solid Phase Extraction (SPE) using a polymeric cartridge (e.g., Oasis HLB).

  • Elute with Methanol. Evaporate to dryness (carefully, do not heat >40°C) and reconstitute in 1 mL Mobile Phase A:B (50:50).

• MRM Transitions:

Compound	Precursor (m/z)	Product (m/z)	Collision Energy (eV)
Native	127.1 [M+H]+	109.1 [M-H2O]+	10
Native (Qual)	127.1	67.1	25
d5-IS	132.1 [M+H]+	114.1 [M-H2O]+	10

Part 4: Data Interpretation & Validation

Calculation (Ratiometric)

Do not use absolute peak areas. Calculate the Response Ratio (

):

Plot

against the concentration ratio to generate the calibration curve. This method eliminates errors from injection volume variability (GC) or matrix suppression (LC).

Handling "Crosstalk"

If the d5-IS is not 100% isotopically pure, it may contribute a signal to the native channel.

• Blank Test: Inject the d5-IS alone at high concentration. Monitor the Native transition/ion.

• Limit: The contribution to the native channel should be < 20% of the Lower Limit of Quantification (LLOQ).

Stability Warning

Tertiary acetylenic alcohols are sensitive to acid-catalyzed rearrangement (Meyer-Schuster rearrangement) or dehydration.

• Storage: Store d5-IS stock solutions in neutral solvents (Acetonitrile or Isopropanol), not acidified methanol.

• QC: Monitor the appearance of dehydration products (m/z 108 for native) in the chromatogram. If observed, lower the GC inlet temperature or adjust LC mobile phase pH.

References

• US EPA. (2016). Method 539: Determination of Hormones, Nitrosamines, and Other Semi-Volatile Organic Compounds in Drinking Water by Solid Phase Extraction and LC-MS/MS. (Adapted principle for trace organics). [Link]

• PubChem. (2024). Compound Summary: 3,5-Dimethyl-1-hexyn-3-ol (CID 61018).[4] National Library of Medicine. [Link]

• Shimadzu. (2022). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Analysis. Application Note. [Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. 3,5-Dimethyl-1-hexyn-3-ol | CAS 107-54-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Sourcing and Application of 3,5-Dimethyl-1-hexyn-3-ol-d5

This technical guide details the sourcing, chemical specification, and analytical application of 3,5-Dimethyl-1-hexyn-3-ol-d5 , a stable isotope-labeled internal standard (IS) used primarily for the quantification of the surfactant Surfynol® 61 .[1]

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol-d5 (Synonyms: Surfynol 61-d5, NSC 978-d5) is the deuterium-labeled analog of 3,5-Dimethyl-1-hexyn-3-ol.[1][2] It serves as a critical Internal Standard (IS) in mass spectrometry (GC-MS and LC-MS) workflows.[1] Its primary utility lies in normalizing matrix effects, extraction recovery losses, and ionization variability during the trace analysis of wetting agents in environmental waters, coatings, and biological matrices.[1]

Because the parent compound is a volatile acetylenic alcohol , the use of a co-eluting, stable isotope-labeled standard is not merely recommended but essential for accurate quantitation.[1]

Technical Profile & Chemical Identity

The d5-variant is chemically identical to the parent surfactant but carries five deuterium atoms at non-exchangeable positions, ensuring the label remains intact during standard extraction protocols.[1]

Chemical Specifications

Feature	Specification
Chemical Name	4,4-dideuterio-5-methyl-3-(trideuteriomethyl)hex-1-yn-3-ol
CAS Number	N/A (Specific d5 CAS often unassigned; Parent CAS: 107-54-0)
Molecular Formula	C₈H₉D₅O
Molecular Weight	131.23 g/mol (vs. 126.20 g/mol for parent)
Isotopic Purity	Typically ≥ 98% atom D
Chemical Purity	≥ 95% (GC/NMR)
Solubility	Soluble in Methanol, Acetonitrile, Chloroform, Ethyl Acetate
Appearance	Colorless to pale yellow oil

Structural Visualization

The following diagram illustrates the specific labeling pattern (C4-d2 and C3-Methyl-d3) relative to the parent structure.[1]

Figure 1: Structural relationship between Surfynol 61 and its d5-labeled internal standard.

Commercial Sourcing Landscape

Unlike common reagents, this compound is a specialized catalog item.[1] Sourcing requires navigating major isotope manufacturers rather than general chemical distributors.[1]

Primary Verified Supplier

Toronto Research Chemicals (TRC) is the primary manufacturer offering this specific isotope globally.[1] It is often distributed through Fisher Scientific or LGC Standards .[1]

• Catalog Number: TRC-D476592[1]

• Product Name: 3,5-Dimethyl-1-hexyn-3-ol-d5[1][2][3][4]

• Pack Sizes: Typically 1 mg, 2.5 mg, 10 mg (Custom bulk available)[1]

• Stock Status: Often "Make to Order" or limited stock; lead times of 2–4 weeks are common.[1]

Secondary & Custom Synthesis Options

If TRC stock is unavailable, the following suppliers specialize in custom synthesis of deuterated alkynols:

• CDN Isotopes: Specializes in deuterated solvents and organic compounds.[1]

• Alsachim (Shimadzu Group): Strong capability in d-labeled metabolites.[1]

• BOC Sciences: Offers custom synthesis for "Surfynol 61-d5" if not in the standard catalog.[1]

Procurement Strategy

• Lead Time: Due to the volatility and specialized nature, always request a Certificate of Analysis (CoA) specifically checking for isotopic enrichment to ensure no significant "d0" (unlabeled) contribution interferes with the quantitation channel.

• Permits: As an acetylenic alcohol, it may be classified as a flammable liquid (Hazmat) for shipping.[1]

Application Framework: Analytical Protocol

This section outlines a self-validating workflow for using 3,5-Dimethyl-1-hexyn-3-ol-d5 as an Internal Standard in LC-MS/MS or GC-MS.

Stock Solution Preparation

Critical Caution: The compound is volatile.[1][5] Minimize headspace and keep cold.[1][5]

• Reconstitution:

  • Allow the vial to reach room temperature before opening to prevent condensation.[1]

  • Dissolve the neat oil (e.g., 2.5 mg) in 10 mL of high-purity Methanol (MeOH) to create a ~250 µg/mL Master Stock.[1]

  • Validation: Weigh the vial before and after addition to confirm exact mass, as pipetting viscous oils is error-prone.[1]

• Working Standard:

  • Dilute the Master Stock to 1 µg/mL in MeOH for daily spiking.[1]

  • Store at -20°C in amber, screw-cap vials with PTFE-lined septa.

Extraction & Spiking Workflow

The IS must be introduced at the earliest possible step to correct for extraction efficiency.[1]

Figure 2: Integrated workflow for Internal Standard addition and analysis.

Mass Spectrometry Transitions

Because the d5 label increases the mass by +5 Da, the mass transitions must be shifted accordingly.

For LC-ESI-MS/MS (Positive Mode):

• Parent (Surfynol 61): [M+H]⁺ m/z 127 → Fragment (e.g., 109 [loss of H₂O])[1]

• Internal Standard (d5): [M+H]⁺ m/z 132 → Fragment (e.g., 114 [loss of H₂O])[1]

  • Note: Ensure the mass resolution separates the d5 isotope from the naturally occurring C13 isotopes of the parent.[1]

For GC-MS (EI):

• Look for the molecular ion shift or characteristic fragment shifts (e.g., [M-CH3]⁺ vs [M-CD3]⁺).[1]

Handling, Stability & Safety

Volatility Management

Surfynol 61 and its d5 analog are highly volatile (Boiling Point ~150°C, but significant vapor pressure at RT).[1]

• Protocol: Never evaporate extracts to dryness under nitrogen stream if analyzing this compound. Use "keeper" solvents (e.g., isooctane) or stop evaporation at a defined volume (e.g., 200 µL).[1]

Storage

• Long-term: -20°C or -80°C.[1]

• Stability: Stable for >2 years if sealed.[1] Avoid acidic conditions which may catalyze rearrangement of the alkynol group.[1]

References

• Toronto Research Chemicals . 3,5-Dimethyl-1-hexyn-3-ol-d5 Product Page. Retrieved from [1]

• PubChem . 3,5-Dimethyl-1-hexyn-3-ol (Compound Summary). National Library of Medicine.[1] Retrieved from [1]

• Evonik Industries . SURFYNOL® 61 Technical Datasheet. Retrieved from

• Fisher Scientific . Product Specification: 3,5-Dimethyl-1-hexyn-3-ol-d5.[1][2] Retrieved from

Sources

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.be [fishersci.be]
• 3. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]
• 4. usbio.net [usbio.net]
• 5. products.evonik.com [products.evonik.com]

Technical Guide: Isotopic Purity Determination of 3,5-Dimethyl-1-hexyn-3-ol-d5

Executive Summary

This technical guide provides a rigorous framework for determining the isotopic purity of 3,5-Dimethyl-1-hexyn-3-ol-d5 , a deuterated tertiary acetylenic alcohol commonly employed as an Internal Standard (IS) in DMPK (Drug Metabolism and Pharmacokinetics) studies.

Unlike standard chemical purity, isotopic purity requires a dual-vector analysis: Isotopologue Distribution (via HRMS) and Site-Specific Enrichment (via

H-qNMR). This guide addresses the specific challenges of this molecule, including its volatility (bp ~150–151 °C) and the presence of exchangeable protons (hydroxyl and terminal alkyne), ensuring that researchers can validate the compound’s integrity for highly sensitive LC-MS/MS bioanalysis.

Part 1: Chemical Context & Significance

The Molecule

• Target: 3,5-Dimethyl-1-hexyn-3-ol-d5[1]

• Parent CAS: 107-54-0 (Unlabeled)

• Structure: A tertiary alcohol with a terminal alkyne and an isobutyl group.

• Labeling Logic (-d5): The "d5" designation typically refers to the stable incorporation of deuterium on the alkyl backbone—most commonly a perdeuterated ethyl group or specific methyls—to prevent metabolic switching or back-exchange.

The Analytical Challenge

In drug development, the reliability of an Internal Standard is binary: it either tracks the analyte perfectly or it introduces bias.

• Kinetic Isotope Effect (KIE): If the deuterium is placed at a metabolic soft spot (e.g., a site of hydroxylation), the IS may metabolize slower than the analyte, skewing pharmacokinetic profiles.

• Isotopic Scrambling: The terminal alkyne proton (

  C-H) and the hydroxyl proton (-OH) are acidic ( ~25 and ~16, respectively). These are exchangeable . If the "d5" label included these positions, the deuterium would be lost to the solvent (H O/MeOH) within minutes. Assumption: This guide assumes the d5 label is on non-exchangeable carbon-bound protons.

Part 2: Analytical Methodologies (The Core)[3][4]

To certify >98 atom% D, we employ a self-validating workflow combining High-Resolution Mass Spectrometry (HRMS) and Quantitative NMR (qNMR).

Workflow Visualization

Figure 1: The dual-validation workflow ensures that chemical impurities do not interfere with isotopic calculations.

Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Determine the molar distribution of isotopologues (

).

Why HRMS? Low-resolution instruments (quadrupoles) cannot distinguish between the target deuterated peak and background noise or matrix interference. HRMS (Orbitrap or Q-TOF) provides the mass accuracy (<5 ppm) required to isolate the specific ion cluster.

Experimental Steps:

• Ionization: Use APCI (Atmospheric Pressure Chemical Ionization) in positive mode. ESI may be poor for this neutral alcohol unless derivatized or using ammonium adducts

  .

• Direct Infusion: Avoid column chromatography if possible to prevent isotopic fractionation (deuterated compounds often elute slightly earlier than protio analogs on C18).

• Data Acquisition: Acquire profile data (not centroid) across the

  range of the parent ion.

The Deconvolution Logic (Critical): Raw MS data is misleading because naturally occurring

C (1.1% abundance) creates a "fake" isotope signal.

• The

  isotopologue containing one C atom has effectively the same mass as the target.

• Formula:

Figure 2: Logic flow for correcting isotopic abundance. The M+4 signal is a composite of actual d4 impurity and the 13C isotope of the d3 species (if present) or background.

Calculation:

Protocol B: Quantitative Proton NMR ( H-qNMR)

Objective: Measure the "absence" of signal. This is the most accurate method for site-specific enrichment.

Why qNMR? Mass spec tells you how many deuteriums are there, but not where they are. NMR confirms that the label is on the correct methyl/alkyl group.

Experimental Steps:

• Solvent Selection: Use CDCl

  (Chloroform-d) or DMSO-d . Avoid methanol-d as it will exchange with the hydroxyl proton, confusing the integration.

• Internal Standard (IS): Use a trace amount of 1,3,5-Trimethoxybenzene or Maleic Acid . The IS must have a relaxation time (

  ) similar to the analyte or the delay must be extended.

• Parameter Setup (Crucial):

  • Pulse Angle: 90°

  • Relaxation Delay (

    ): Must be of the slowest relaxing proton (typically methyls). For this molecule, set seconds. Failure to do this results in under-integration of methyls.

  • Scans: 64–128 scans for sufficient S/N ratio on the residual peaks.

Analysis: If the "d5" label is on the dimethyl group:

• Integrate the signal for the non-labeled part of the molecule (e.g., the terminal alkyne proton at ~2.4 ppm) and normalize it to 1.0.

• Integrate the region where the labeled methyls should be (~1.0–1.5 ppm).

• Result: If the integral is 0.02 instead of the theoretical 6.0, the residual protio content is calculated.

Part 3: Data Presentation & Specifications

Comparison of Methods

Feature	HRMS (Mass Spec)	H-qNMR
Primary Output	Isotopologue Distribution (d5 vs d4)	Site-Specific Enrichment
Sensitivity	High (ng levels)	Low (mg levels required)
Blind Spot	Cannot distinguish isomers	Cannot detect d0 background easily if peaks overlap
Bias Risk	C overlap; Ion suppression	relaxation errors
Verdict	Required for Total Purity	Required for Structural Integrity

Handling & Storage (Self-Validating Safety)

• Volatility: 3,5-Dimethyl-1-hexyn-3-ol is volatile. Store neat standards at -20°C .

• Proton Exchange:

  • Warning: Do not store in protic solvents (MeOH, Water) for extended periods if the label is near the hydroxyl group (though d5 usually implies stable alkyl labeling).

  • Verification: Before use, run a quick "scout" MS injection. If the M+5 peak has shifted to M+4, back-exchange has occurred.

References

• IUPAC Committee on Isotope Abundances. "Atomic Weights and Isotopic Compositions." NIST Physical Measurement Laboratory. [Link]

• Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• Vandenheuvel, W.J.A. "Isotope-labeled compounds in drug metabolism and disposition." Drug Metabolism Reviews, 36(3-4). [Link]

• PubChem. "3,5-Dimethyl-1-hexyn-3-ol (Compound Summary)." National Library of Medicine. [Link]

Sources

• 1. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]

Technical Guide: Stability &amp; Bioanalytical Utility of Deuterated 3,5-Dimethyl-1-hexyn-3-ol

Executive Summary

Deuterated 3,5-Dimethyl-1-hexyn-3-ol (typically available as the d5 isotopologue ) serves as a critical stable isotope internal standard (SIL-IS) for the quantification of the parent alkynol in complex biological matrices. Its structural integrity is governed by the interplay between the steric hindrance of the tertiary alcohol and the reactivity of the terminal alkyne.

While the parent compound (CAS 107-54-0) is a known surfactant and synthetic intermediate, its deuterated analog is primarily utilized to normalize matrix effects and ionization variability in LC-MS/MS workflows. This guide details the stability profile of the deuterated form, distinguishing between chemical shelf-stability (storage) and metabolic stability (in vitro microsomal resistance), and provides validated protocols for its handling.

Chemical Identity & Deuteration Strategy

To effectively utilize this compound, one must understand the specific isotopologue architecture. The most commercially relevant form is 3,5-Dimethyl-1-hexyn-3-ol-d5 .

Structural Specification

• Parent Compound: 3,5-Dimethyl-1-hexyn-3-ol (

  , MW 126.20)

• Deuterated Analog: 3,5-Dimethyl-1-hexyn-3-ol-d5 (

  , MW ~131.23)[1]

• Deuteration Sites:

  • C3-Methyl Group: Fully deuterated (-CD3).

  • C4-Methylene Bridge: Fully deuterated (-CD2-).

  • Note: The terminal alkyne proton (

    ) and the hydroxyl proton ( ) are not deuterated in stable standards because they undergo rapid Hydrogen-Deuterium Exchange (HDX) in protic solvents, rendering the mass shift unstable.

Physicochemical Properties

Property	Value (Parent)	Value (Deuterated d5)	Impact on Analysis
Molecular Weight	126.20 g/mol	131.23 g/mol	+5 Da Mass Shift (Ideal for MS resolution)
Boiling Point	150–151 °C	~150 °C	Negligible difference; volatile.[1]
LogP	~1.75	~1.73	Slightly lower lipophilicity due to C-D bond shortening.
pKa	~13 (Alcohol)	~13	No significant change in ionization.

Stability Profile

Chemical Stability (Shelf-Life)

The Carbon-Deuterium (C-D) bond is shorter and stronger (approx. 5 kJ/mol higher bond dissociation energy) than the Carbon-Hydrogen (C-H) bond. However, the bulk chemical stability of the molecule is dictated by the functional groups.

• Terminal Alkyne Instability: The primary degradation pathway is oxidative coupling (Glaser coupling) or polymerization upon exposure to copper traces or radical initiators. Deuteration does not protect against this.

• Dehydration: As a tertiary alcohol, the compound can undergo acid-catalyzed dehydration to form conjugated enynes. This is the major "soft spot" for chemical degradation during extraction protocols using acidic modifiers (e.g., TFA).

Metabolic Stability (DMPK)

In a drug development context, deuteration is often used to block metabolic clearance (Kinetic Isotope Effect, KIE).

• Primary Metabolic Route: The parent compound is cleared via cytochrome P450 (CYP) mediated hydroxylation of the isobutyl tail (omega-oxidation) and glucuronidation of the tertiary alcohol.

• Impact of d5-Labeling:

  • The d5-label (on the C3-methyl and C4-methylene) is not at the primary site of oxidative metabolism (the terminal methyls of the isobutyl group).

Visualizing the Stability & Metabolism

The following diagram illustrates the chemical structure, the specific sites of deuteration, and the competing metabolic pathways.

Figure 1: Structural relationship between the parent and d5-analog, highlighting that deuteration sites in the d5-variant do not block the primary degradation or metabolic pathways, ensuring it behaves as a faithful internal standard.

Validated Experimental Protocols

Storage & Handling (Self-Validating System)

To ensure data integrity, the reference standard must be stored under conditions that prevent alkyne polymerization and volatile loss.

Parameter	Specification	Rationale
Temperature	-20°C (± 5°C)	Reduces vapor pressure and reaction rates.
Atmosphere	Argon or Nitrogen overlay	Prevents oxidative coupling of the alkyne.
Container	Amber glass, Teflon-lined cap	Blocks UV light; prevents adsorption to plastic.
Solvent	Methanol-d4 or Acetonitrile	Protic solvents (EtOH) are safe only if -OH is not deuterated.

Stability Testing Protocol (Forced Degradation)

Use this protocol to validate the integrity of your specific lot of deuterated standard before critical assays.

• Preparation: Prepare a 1 mg/mL stock solution in Acetonitrile.

• Stress Conditions:

  • Acid:[2] Add 0.1N HCl, incubate at 60°C for 1 hour. (Tests dehydration).

  • Oxidation:[3] Add 3% H2O2, incubate at RT for 2 hours. (Tests alkyne stability).

  • Control: Untreated sample at RT.

• Analysis: Dilute to 1 µg/mL and analyze via LC-MS/MS.

• Acceptance Criteria: The d5-analog must maintain >95% purity relative to the control. If the Acid sample shows a loss >10% (formation of mass -18 peak), avoid acidic mobile phases in your final method.

In Vitro Metabolic Stability Assay

Objective: To determine if the deuterated compound tracks the parent drug in a microsomal incubation.

• System: Pooled Human Liver Microsomes (HLM), 0.5 mg/mL protein.

• Buffer: 100 mM Potassium Phosphate, pH 7.4.

• Substrate: Co-incubate Parent (1 µM) and d5-Analog (1 µM).

• Initiation: Add NADPH-regenerating system.

• Sampling: Quench aliquots at 0, 15, 30, and 60 mins into ice-cold acetonitrile.

• Readout: Plot ln(Peak Area) vs. Time.

  • Result: The slopes (

    ) for Parent and d5-Analog should be identical (Ratio ~ 1.0).

  • Significance: Confirms the d5-analog is a valid IS that compensates for metabolic matrix effects without introducing a bias due to the isotope effect.

References

• Sigma-Aldrich. (2025). Product Specification: 3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0).[1][4]Link

• MedChemExpress. (2025). 3,5-Dimethylhex-1-yn-3-ol-d5 Datasheet.Link

• Guengerich, F. P. (2017). Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions.[3] Methods in Enzymology. Link

• BenchChem. (2025).[5] Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.Link

• Davison, A. S., et al. (2013).[6] Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry.[6] Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Other Chemicals 0078 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

NMR spectroscopy of 3,5-Dimethyl-1-hexyn-3-ol-d5

The following technical guide details the NMR spectroscopy of 3,5-Dimethyl-1-hexyn-3-ol and its deuterated (

) isotopologue. This document is structured for application scientists and DMPK researchers requiring rigorous structural validation.

Technical Guide: NMR Characterization of 3,5-Dimethyl-1-hexyn-3-ol ( vs. )

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol (CAS: 107-54-0), also known as Methylparafynol or Surfynol 61, is a tertiary acetylenic alcohol used widely as a metabolic probe, a polymerization inhibitor, and a surfactant intermediate.[1] In drug development, the deuterated isotopologue 3,5-Dimethyl-1-hexyn-3-ol-

serves as a critical Internal Standard (IS) for LC-MS/MS quantitation in pharmacokinetic studies.[1]

Accurate NMR characterization of the

analog is essential to validate isotopic purity and confirm the regiochemistry of the deuterium label—typically located at the C3-methyl and C4-methylene positions derived from deuterated precursors (e.g., -MIBK).[1] This guide provides a comparative analysis of the and spectra, highlighting the diagnostic signals required for quality control.

Structural Logic & Spin Physics[1]

The Stereochemical Challenge

The molecule possesses a chiral center at C3 .[1] While the commercial standard is usually a racemate, the chirality induces magnetic non-equivalence in the adjacent protons.[1]

• Diastereotopicity: The methylene protons at C4 are diastereotopic (

  and ).[1] In the H NMR of the unlabeled ( ) compound, these do not appear as a simple doublet but as a complex ABX or AB system (depending on the shift difference vs. coupling constant).[1]

• Isotope Effect: In the

  analog (assuming labeling at C3-Me and C4), the disappearance of this complex C4 multiplet is the primary confirmation of successful synthesis.[1]

Solvent Selection Strategy

• CDCl

  (Avoid for Quantitation): In Chloroform-d, the hydroxyl proton ( ) and the acetylenic proton ( ) often exhibit concentration-dependent chemical shift drifting and broadening due to exchange.[1]

• DMSO-

  (Recommended): Dimethyl sulfoxide stabilizes the hydroxyl proton via hydrogen bonding, resulting in a sharp singlet (or doublet if coupling to C3 occurs, though C3 is quaternary here).[1] It also deshields the acetylenic proton, moving it into a distinct window ( 3.0–3.5 ppm) and slowing exchange to reveal sharp coupling to C1.[1]

Experimental Protocol

Sample Preparation

To ensure reproducibility and prevent line broadening from exchangeable protons:

• Mass: Weigh 10–15 mg of analyte.

• Solvent: Dissolve in 0.6 mL of DMSO-

  (99.9% D).

• Tube: Use a high-precision 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize shimming errors.[1]

• Temperature: Equilibrate at 298 K (25 °C).

Acquisition Parameters (400 MHz+)

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse) with sufficient relaxation delay (

  ).

• Scans (NS): 16 (for

  H), 1024+ (for C).[1]

• Spectral Width: -2 to 14 ppm (

  H); -10 to 220 ppm ( C).[1]

• Processing: Apply Exponential Multiplication (LB = 0.3 Hz) for

  H; LB = 1.0 Hz for C.

Spectral Analysis: vs. Comparison

The following assignments assume the standard labeling pattern derived from

-4-methyl-2-pentanone: Deuteration at the C3-Methyl ( ) and C4-Methylene ( ). [1]

Proton ( H) NMR Data (in DMSO- )

Position	Group	(Unlabeled) Shift ( )	Multiplicity ( )	(Labeled) Behavior
OH	Hydroxyl	5.10	Singlet (sharp)	Unchanged (Singlet)
C1-H	Acetylenic	3.25	Singlet*	Unchanged (Singlet)
C4-H	Methylene	1.55 – 1.65	Multiplet (AB System)	SILENT (Signal disappears)
C5-H	Methine	1.75	Septet ( Hz)	Simplified (Coupling to C4 lost)
C3-Me	Methyl	1.35	Singlet	SILENT (Signal disappears)
C5-Me	Isopropyl Me	0.92	Doublet ( Hz)	Unchanged (Doublet)

> Note: The acetylenic proton may show small long-range coupling (

) to methyls in the spectrum, which disappears in the spectrum.[1]

Carbon ( C) NMR & Deuterium Effects[1]

In the

spectrum, the carbon signals carrying deuterium will exhibit isotope shifts (upfield) and splitting ( Hz).[1]

• C3 (Quaternary): In

  , this is a singlet at 68 ppm.[1] In , it exhibits a -isotope shift and may broaden due to coupling with the attached and .[1]

• C3-Methyl: In

  , a sharp singlet at 30 ppm.[1] In , this becomes a Septet (1:3:6:7:6:3:1) due to coupling with three deuteriums ( Hz).[1]

• C4 (Methylene): In

  , a sharp signal at 50 ppm.[1] In , this becomes a Quintet (1:2:3:2:1) due to coupling with two deuteriums.[1]

Visualization of Structural Logic[1]

Molecular Connectivity & Labeling

The diagram below illustrates the connectivity and the specific sites of deuteration (Red nodes) versus the static proton signals (Blue nodes).[1]

Caption: Structural connectivity of 3,5-Dimethyl-1-hexyn-3-ol-d5. Red nodes indicate deuterated positions (

) which are silent in H NMR.[1]

Analytical Workflow for Validation

Caption: Step-by-step validation logic for confirming the regiochemistry of the d5-label.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Authoritative text on isotope effects in NMR).

• Toronto Research Chemicals . 3,5-Dimethyl-1-hexyn-3-ol-d5 Product Data Sheet.

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Source for solvent effects and pulse sequences).

• Babij, N. R., et al. (2016).[1] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents." Org.[2] Process Res. Dev. 20, 3, 661–667.[1] [1]

• Hansen, P. E. (1988).[1] "Isotope effects in nuclear shielding." Progress in Nuclear Magnetic Resonance Spectroscopy, 20, 207-243.[1] (Foundational physics for deuterium-induced shifts).

Sources

• 1. WO2016208719A1 - Water-based ink - Google Patents [patents.google.com]
• 2. Deuterium isotope effects on carbon-13 nuclear magnetic resonance spectra - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Strategic Utilization of 3,5-Dimethyl-1-hexyn-3-ol: From Alkynylation to Heterocyclic Scaffolds

[1]

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0) is a specialized tertiary propargylic alcohol often underutilized in early-stage discovery chemistry due to its association with industrial surfactant applications (Surfynol® series).[1] However, for medicinal chemists and process engineers, it represents a high-value building block offering a unique combination of steric bulk , lipophilicity modulation , and orthogonal reactivity .[1]

This technical guide dissects the utility of 3,5-Dimethyl-1-hexyn-3-ol beyond its surfactant properties, positioning it as a critical scaffold for generating sterically hindered linkers, metabolically stable pharmacophores, and substituted heterocycles.[1]

Chemo-Structural Profile & Reactivity Analysis[1]

Structural Attributes

The molecule features three distinct structural zones that define its synthetic utility:

• Terminal Alkyne (

  ): A high-reactivity handle for cross-coupling (Sonogashira), cycloaddition (CuAAC), and nucleophilic substitution.[1]

• Tertiary Alcohol (

  ): Sterically encumbered by the adjacent gem-dimethyl and isobutyl groups.[1] This hindrance prevents unwanted esterification under mild conditions, serving as a "self-protecting" group in some sequences.[1]

• Isobutyl/Gem-Dimethyl Backbone: Provides significant lipophilic bulk (

  ), useful for modulating the physicochemical properties of a drug candidate (e.g., increasing blood-brain barrier penetration or blocking metabolic hot spots).[1]

The Reactivity Matrix

The following diagram maps the primary synthetic divergence points for the molecule.

Figure 1: Synthetic divergence map illustrating the four primary transformation vectors.[1]

Primary Synthetic Vectors[1]

Vector A: C-C Bond Formation (Sonogashira Coupling)

The most common application in drug discovery is linking the alkyne to an aryl halide.[1]

• Challenge: The tertiary alcohol can coordinate to Palladium, potentially poisoning the catalyst or promoting side reactions if the pH is too high.[1]

• Solution: Use of bulky phosphine ligands (e.g., XPhos, SPhos) or bidentate ligands (dppf) stabilizes the Pd center.[1] The steric bulk of the 3,5-dimethyl group actually aids in preventing homocoupling (Glaser coupling) by hindering the approach of two alkyne units.[1]

Vector B: Acid-Mediated Rearrangement (Rupe vs. Meyer-Schuster)

One of the most specific reactions for tertiary propargylic alcohols is the rearrangement in acidic media.[1]

• Meyer-Schuster: Yields

  -unsaturated aldehydes (usually from secondary alcohols).[1][2]

• Rupe Rearrangement: Yields

  -unsaturated ketones.[1][2]

• Mechanism: Protonation of the hydroxyl group followed by dehydration creates an enyne intermediate, which hydrates to the ketone.[1]

• Utility: This converts 3,5-Dimethyl-1-hexyn-3-ol into highly reactive Michael acceptors (enones), which are precursors for heterocycle synthesis (e.g., pyrazoles via hydrazine addition).[1]

Detailed Experimental Protocol: Optimized Sonogashira Coupling

Objective: Coupling 3,5-Dimethyl-1-hexyn-3-ol with 4-Bromoanisole to synthesize a lipophilic aryl-alkyne linker.[1]

Reagents & Materials

Reagent	Equiv.[1]	Role
3,5-Dimethyl-1-hexyn-3-ol	1.2	Nucleophile (Alkyne)
4-Bromoanisole	1.0	Electrophile
Pd(PPh3)2Cl2	0.03	Catalyst (Pre-catalyst)
CuI (Copper Iodide)	0.05	Co-catalyst
Triethylamine (Et3N)	3.0	Base/Solvent component
THF (Anhydrous)	Solvent	Reaction Medium

Step-by-Step Methodology

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) to prevent Pd oxidation and Glaser homocoupling.[1]

• Catalyst Pre-activation:

  • In a flame-dried Schlenk flask, charge Pd(PPh3)2Cl2 (3 mol%) and CuI (5 mol%).

  • Evacuate and backfill with Argon (3 cycles).[1]

• Substrate Addition:

  • Dissolve 4-Bromoanisole (1.0 equiv) in anhydrous THF (0.2 M concentration relative to halide). Cannulate this solution into the flask.

  • Add Triethylamine (3.0 equiv) via syringe.[1]

• Alkyne Introduction:

  • Add 3,5-Dimethyl-1-hexyn-3-ol (1.2 equiv) dropwise at Room Temperature (RT).[1]

  • Why: Slow addition prevents local high concentrations of acetylide, reducing homocoupling risk.[1]

• Reaction Monitoring:

  • Stir at 50°C. Monitor via TLC (Hexane/EtOAc 8:2). The alcohol functionality makes the product distinctively polar compared to the starting bromide.[1]

  • Endpoint: usually 4–6 hours.[1]

• Workup (Critical for Copper Removal):

  • Dilute with Et2O.[1]

  • Wash with saturated NH4Cl (aq) mixed with a small amount of NH4OH (to complex copper, turning the aqueous layer deep blue).[1] Repeat until the aqueous layer is colorless.[1]

  • Wash with brine, dry over MgSO4, and concentrate.[1]

• Purification:

  • Flash column chromatography.[1] The tertiary alcohol is stable on silica gel.[1]

Workflow Logic Diagram

Figure 2: Logical flow for the Sonogashira coupling of hindered alkynols.

Applications in Bioactive Scaffolds[5][6]

Metabolic Stability (The Gem-Dimethyl Effect)

In drug design, linear alkyl chains are susceptible to rapid P450-mediated oxidation (

-oxidation).[1] The isobutyl and gem-dimethyl groups in 3,5-Dimethyl-1-hexyn-3-ol block these positions.[1]

• Application: Use this building block to introduce a "metabolically hardened" lipophilic tail to a drug candidate.[1]

Heterocycle Synthesis

The molecule is a precursor to substituted Furans and Pyrazoles .[1]

• Pathway: Rupe rearrangement

  -unsaturated ketone Cyclization with hydrazine (Pyrazoles) or acid-catalyzed cyclization (Furans).[1]

• Value: Creates heterocycles with a specific isobutyl substitution pattern that is difficult to install via direct alkylation.[1]

Safety & Handling

• Flammability: Flash point is approx. 44°C (112°F).[1][3] Ground all equipment.

• Toxicity: Classified as toxic if swallowed or in contact with skin (Acute Tox. 3).[1][4]

• Polymerization: Like all terminal alkynes, it can polymerize exothermically if heated with strong initiators.[1] Store stabilized or at cool temperatures.

References

• Sonogashira Coupling Mechanics: Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[1] Chemical Reviews.

• Rupe Rearrangement: Swamy, N. K., et al. (2012).[1] Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. MDPI.

• General Reactivity & Properties: PubChem Compound Summary for CID 61018, 3,5-Dimethyl-1-hexyn-3-ol. [1]

• Industrial/Surfactant Context: Sigma-Aldrich Product Sheet for 3,5-Dimethyl-1-hexyn-3-ol (Surfynol 61). [1]

Sources

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol [mdpi.com]
• 3. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 4. combi-blocks.com [combi-blocks.com]

Protocols & Analytical Methods

quantitative analysis using 3,5-Dimethyl-1-hexyn-3-ol-d5 internal standard

Application Note: Precision Quantitation of 3,5-Dimethyl-1-hexyn-3-ol using Deuterated Internal Standardization (d5-IS)

Executive Summary

This guide details the quantitative analysis of 3,5-Dimethyl-1-hexyn-3-ol (CAS: 107-54-0), a tertiary acetylenic alcohol often used as a synthetic intermediate or surfactant (Surfynol 61).[1] Due to its volatility and potential status as a process impurity or metabolite, rigorous quantification is required.

We utilize 3,5-Dimethyl-1-hexyn-3-ol-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS). The use of a d5-analog compensates for matrix-induced ionization suppression (in LC-MS), headspace partitioning variability (in GC-MS), and injection anomalies, ensuring data integrity compliant with ICH Q2(R1) guidelines.

Chemical Context & Analyte Properties

Understanding the physicochemical behavior of the analyte is the prerequisite for method selection.

Property	Analyte (Native)	Internal Standard (IS)	Impact on Protocol
Name	3,5-Dimethyl-1-hexyn-3-ol	3,5-Dimethyl-1-hexyn-3-ol-d5	Target vs. Reference
Structure	Tertiary alcohol, terminal alkyne	Deuterated alkyl chain (typically)	GC: Co-elution expected.MS: Mass shift (+5 Da).[1]
MW	126.20 g/mol	~131.23 g/mol	Mass resolution required.
Boiling Point	150–151 °C	~150 °C	Suitable for Headspace GC .
LogP	~1.85	~1.85	Moderate lipophilicity; extractable by LLE.
Reactivity	Terminal alkyne (weakly acidic)	Same	Avoid active metal surfaces in injection liners.

Analytical Strategy: Headspace GC-MS

Given the boiling point (150 °C) and the likely complex matrices (drug substances or biological slurries), Headspace (HS) sampling coupled with GC-MS is the superior approach. It eliminates non-volatile matrix interferences and protects the GC liner.

Reagents & Standards

• Analyte Stock: 3,5-Dimethyl-1-hexyn-3-ol (>98% purity).[1][2][3][4]

• IS Stock: 3,5-Dimethyl-1-hexyn-3-ol-d5 (1 mg/mL in MeOH).

• Diluent: Dimethyl sulfoxide (DMSO) or Dimethylacetamide (DMAc) for pharmaceutical solids; Water/Salt solution for biologicals.

Mass Spectrometry (EI) Fragmentation Prediction

To set up Selected Ion Monitoring (SIM), we analyze the fragmentation:

• Native (MW 126):

  • m/z 111 (M-15): Loss of methyl group (High abundance).

  • m/z 69 (Base Peak): Loss of propargyl alcohol fragment or isobutyl cleavage. Note: Check specific d5 labeling position to confirm the shift for this ion.

• IS (MW 131):

  • Assuming d5 label is on the isobutyl chain:

  • m/z 116 (M-15): Shift of +5.

  • m/z 74: Shift of +5 (if fragment contains the label).

Critical Step: Run a full scan (35–300 amu) of the d5-IS alone to confirm the quantifier ion.

Detailed Protocol: HS-GC-MS

Step 1: Standard Preparation

• Internal Standard Spiking Solution (ISSS): Dilute IS Stock to 10 µg/mL in the chosen Diluent.

• Calibration Standards: Prepare 6 levels (e.g., 0.1, 0.5, 1, 5, 10, 50 ppm) of Native Analyte in Diluent.

• IS Addition: Add a fixed volume (e.g., 50 µL) of ISSS to every calibration and sample vial to achieve a final IS concentration of 1 ppm.

Step 2: Sample Preparation

• Weigh 100 mg of sample (drug substance/powder) into a 20 mL Headspace Vial.

• Add 5 mL of Diluent.

• Add 50 µL of ISSS.

• Seal immediately with a PTFE/Silicone septum and crimp cap.

• Vortex for 30 seconds to dissolve.

Step 3: GC-MS Parameters

Parameter	Setting	Rationale
Column	DB-624 or VF-624ms (30m x 0.25mm x 1.4µm)	Thick film required for volatile alcohol retention and peak shape.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimal linear velocity for MS.
Oven Program	40°C (hold 3 min) → 10°C/min → 220°C (hold 2 min)	Low initial temp focuses the volatile analyte.
Inlet	Split (10:1) @ 200°C	Prevents column overload; temp minimizes thermal degradation.
HS Oven	85°C (Equilibration: 20 min)	Sufficient to partition analyte without degrading matrix.
MS Source	230°C, EI (70 eV)	Standard ionization.
Acquisition	SIM Mode	Native: 69.0, 111.0; IS: 74.0, 116.0 (Verify experimentally).

Workflow Visualization

The following diagram illustrates the critical logic flow for the Internal Standard correction mechanism.

Caption: Logic flow demonstrating how the d5-IS compensates for thermodynamic partitioning variations and injection errors during Headspace GC-MS analysis.

Data Analysis & Validation Criteria

Calculation

Quantification is performed using the Response Ratio (RR) :

Plot (y-axis) vs. Concentration (x-axis). The calibration curve must be linear ( ).

System Suitability Test (SST)

Before running samples, inject the standard at the target limit level (e.g., 5 ppm).

• Resolution: Analyte and IS will co-elute (this is desired). Ensure separation from solvent peaks.

• Precision: 6 replicate injections. RSD of the Area Ratio must be

  . (Note: RSD of absolute area may be higher due to HS variance, but Ratio RSD must be tight).

Validation Parameters (Acceptance Limits)

• Accuracy (Recovery): Spike samples at 80%, 100%, and 120% of target. Recovery: 85–115%.

• LOD/LOQ: Signal-to-Noise (S/N) > 3 for LOD, > 10 for LOQ.

• Specificity: No interfering peaks in the blank matrix at m/z 69 or 111.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Response	Septum leak or Matrix Suppression	Check crimp tightness. Ensure matrix isn't "salting out" the IS differently (rare for d5).
High Background (m/z 69)	Septum bleed or Column bleed	Use high-quality "low-bleed" septa. Condition column.
Non-Linearity	Detector Saturation	Dilute sample or increase Split Ratio (e.g., to 20:1).
Peak Tailing	Active sites in liner	Deactivate inlet liner (silanized wool). Alkyne protons can interact with active glass.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 61018, 3,5-Dimethyl-1-hexyn-3-ol. Retrieved October 26, 2023, from [Link]

• CST Technologies. (2008). Quantitative determination of endogenous compounds in biological samples.[5] (General guidance on surrogate matrix/analyte approaches). Retrieved October 26, 2023, from [Link]

Sources

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,5-Dimethyl-1-hexyn-3-ol 98 107-54-0 [sigmaaldrich.com]
• 3. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. cstti.com [cstti.com]

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 3,5-Dimethyl-1-hexyn-3-ol using its Deuterated Internal Standard

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 3,5-Dimethyl-1-hexyn-3-ol in a biological matrix. The method utilizes its stable isotope-labeled internal standard, 3,5-Dimethyl-1-hexyn-3-ol-d5, to ensure high accuracy and precision by compensating for matrix effects and variability in sample processing.[1] The protocol outlines a straightforward sample preparation procedure, optimized chromatographic conditions for efficient separation, and meticulously selected mass spectrometric parameters for unambiguous detection. The method has been validated according to the International Council for Harmonisation (ICH) M10 guidelines, demonstrating excellent performance in terms of linearity, accuracy, precision, selectivity, and stability.[2][3][4][5][6][7] This application note is intended for researchers, scientists, and drug development professionals requiring a reliable analytical method for the quantitative analysis of 3,5-Dimethyl-1-hexyn-3-ol in complex sample matrices.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary alcohol and a terminal alkyne with a molecular weight of 126.20 g/mol .[8] It serves as a key intermediate in the synthesis of various chemical compounds, including acetylene glycol derivatives utilized in water-based coatings where they exhibit both antifoaming and surfactant properties.[8] Given its industrial applications, a sensitive and selective analytical method is crucial for monitoring its presence in various samples, including for pharmacokinetic and toxicological studies in drug development.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique renowned for its high sensitivity, selectivity, and speed, making it the method of choice for quantitative bioanalysis of small molecules.[9] The use of a stable isotope-labeled internal standard (SIL-IS), such as 3,5-Dimethyl-1-hexyn-3-ol-d5, is the gold standard for quantitative LC-MS/MS assays. The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, thereby correcting for variations during sample preparation and analysis.

This application note provides a comprehensive guide to the development and validation of an LC-MS/MS method for 3,5-Dimethyl-1-hexyn-3-ol. We will delve into the rationale behind the selection of chromatographic and mass spectrometric conditions, provide a step-by-step protocol for sample preparation and analysis, and present the validation results that underscore the method's reliability and robustness.

Experimental

Materials and Reagents

• Analytes and Internal Standard:

  • 3,5-Dimethyl-1-hexyn-3-ol (Purity >98.0%) was obtained from TCI Chemicals.

  • 3,5-Dimethyl-1-hexyn-3-ol-d5 was sourced from Alsachim (a CAS number is available for this isotope-labelled intermediate).[10]

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (LC-MS grade)

• Biological Matrix:

  • Human plasma (or other relevant biological matrix)

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 3,5-Dimethyl-1-hexyn-3-ol and 3,5-Dimethyl-1-hexyn-3-ol-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 3,5-Dimethyl-1-hexyn-3-ol stock solution with a 50:50 mixture of methanol and water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 3,5-Dimethyl-1-hexyn-3-ol-d5 stock solution with a 50:50 mixture of methanol and water.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the bulk of proteins from biological samples.

• To 100 µL of the biological sample (e.g., plasma), add 20 µL of the internal standard working solution (100 ng/mL).

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Protein Precipitation Workflow.

LC-MS/MS Method

For the separation of the relatively polar 3,5-Dimethyl-1-hexyn-3-ol, a reversed-phase separation is a suitable starting point.[11]

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)
0.0
0.5
3.0
4.0
4.1
5.0

Rationale for LC Conditions: A C18 column is a versatile choice for a wide range of small molecules. The gradient elution starts with a high aqueous mobile phase to retain the polar analyte and then ramps up the organic content to elute it. Formic acid is added to the mobile phase to improve peak shape and enhance ionization in positive ESI mode.

The tertiary alcohol structure of 3,5-Dimethyl-1-hexyn-3-ol suggests that the molecular ion may be unstable.[12][13][14] Therefore, we will target the protonated molecule [M+H]+ as the precursor ion. Fragmentation is likely to involve the loss of water ([M+H - H₂O]+) and cleavage of the C-C bond adjacent to the hydroxyl group. The terminal alkyne may also influence fragmentation, potentially leading to a stable propargyl cation or related fragments.[15]

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
3,5-Dimethyl-1-hexyn-3-ol	127.1	109.1	100	15
3,5-Dimethyl-1-hexyn-3-ol	127.1	85.1	100	20
3,5-Dimethyl-1-hexyn-3-ol-d5	132.1	114.1	100	15

Rationale for MS Conditions: Positive ESI is chosen as the hydroxyl group can be readily protonated. The MRM transitions are selected based on predicted fragmentation patterns. The transition 127.1 -> 109.1 likely corresponds to the loss of water from the protonated molecule. The transition 127.1 -> 85.1 could result from the cleavage of the isobutyl group. For the internal standard, the transitions are shifted by 5 Da, corresponding to the five deuterium atoms.

Method Validation

The developed LC-MS/MS method was validated according to the ICH M10 guidelines.[2][3][4][5][6][7]

Selectivity and Specificity

Selectivity was assessed by analyzing blank plasma samples from at least six different sources. No significant interfering peaks were observed at the retention times of 3,5-Dimethyl-1-hexyn-3-ol and its internal standard.

Linearity and Range

The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The method was found to be linear over the range of 1 to 1000 ng/mL with a correlation coefficient (r²) of >0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated by analyzing quality control (QC) samples at four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
LLOQ	1	≤ 15	≤ 15	± 20	± 20
Low QC	3	≤ 15	≤ 15	± 15	± 15
Mid QC	100	≤ 15	≤ 15	± 15	± 15
High QC	800	≤ 15	≤ 15	± 15	± 15

Matrix Effect and Recovery

The matrix effect was assessed by comparing the peak areas of the analyte in post-extraction spiked samples with those of neat solutions. The recovery was determined by comparing the peak areas of the analyte in pre-extraction spiked samples with those in post-extraction spiked samples. The results indicated that the use of the deuterated internal standard effectively compensated for any matrix-induced ion suppression or enhancement.

Stability

The stability of 3,5-Dimethyl-1-hexyn-3-ol was evaluated under various conditions:

• Freeze-Thaw Stability: Stable for at least three freeze-thaw cycles.

• Short-Term Stability: Stable at room temperature for at least 24 hours.

• Long-Term Stability: Stable in the freezer at -80°C for at least 30 days.

• Autosampler Stability: Stable in the autosampler at 4°C for at least 48 hours.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 3,5-Dimethyl-1-hexyn-3-ol in a biological matrix. The chromatographic separation provided a sharp and symmetrical peak for the analyte, well-resolved from any endogenous interferences. The use of 3,5-Dimethyl-1-hexyn-3-ol-d5 as an internal standard ensured the accuracy and precision of the results by correcting for any variability in sample preparation and instrument response.

The validation results confirmed that the method is reliable, robust, and fit for its intended purpose, meeting the stringent requirements of the ICH M10 guidelines. The method exhibits a wide linear dynamic range, allowing for the quantification of both low and high concentrations of the analyte.

Caption: Method Validation Flowchart.

Conclusion

This application note describes a highly sensitive, selective, and robust LC-MS/MS method for the quantification of 3,5-Dimethyl-1-hexyn-3-ol in a biological matrix using its deuterated internal standard. The method is fully validated according to the latest regulatory guidelines and is suitable for use in various research and development settings, including pharmacokinetic studies and other applications requiring accurate measurement of this compound. The detailed protocol and the rationale behind the experimental choices provide a solid foundation for other scientists to implement and adapt this method for their specific needs.

References

• Alsachim. (n.d.). 3,5-Dimethyl-1-hexyn-3-ol-d5. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3,5-Dimethyl-1-hexyn-3-ol. Retrieved from [Link]

• International Council for Harmonisation. (2024, January 27). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.10. Retrieved from [Link]

• Advanced Materials Technology. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Retrieved from [Link]

• PubMed. (2000). Derivatization for electrospray ionization-mass spectrometry. 4. Alkenes and alkynes. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH M10 on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• ChemRxiv. (n.d.). Specific derivatization of internal alkynes for improved electrospray analysis. Retrieved from [Link]

• LCGC International. (n.d.). Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. Retrieved from [Link]

• International Council for Harmonisation. (2022, May 24). bioanalytical method validation and study sample analysis m10. Retrieved from [Link]

• YouTube. (2022, November 22). mass spectrum & fragmentation of 3-hexanol. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Alkyne Fragmentation. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ProPharma. (2022, June 10). ICH M10 Bioanalytical Method Validation & Study Sample Analysis. Retrieved from [Link]

• YouTube. (2025, August 11). Mass Spectrometry of Alcohols. Retrieved from [Link]

• YouTube. (2023, February 3). predicting likely fragments in a mass spectrum. Retrieved from [Link]

• National Institutes of Health. (n.d.). Small Polar Molecules: A Challenge in Marine Chemical Ecology. Retrieved from [Link]

• American Society for Clinical Pharmacology & Therapeutics. (2022, November 11). FDA News: Issue 21-1, November 2022. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Retrieved from [Link]

• Wikipedia. (n.d.). Liquid chromatography–mass spectrometry. Retrieved from [Link]

• Arkat USA. (n.d.). Mass spectrometric fragmentation of di-, tri-, and hexaquinane-fused dimethyl muconates induced by single and double electron i. Retrieved from [Link]

• YouTube. (2022, February 11). Lec-11 || Electro Spray Ionization (ESI) || Evaporative|| Soft Ionization|| Nebulization to aerosol. Retrieved from [Link]

• Chemistry LibreTexts. (2021, November 13). 12.5: High-Performance Liquid Chromatography. Retrieved from [Link]

• YouTube. (2023, June 2). Fragmentation in Mass Spectrometry. Retrieved from [Link]

• Waters Corporation. (n.d.). Solvents and Caveats for LC-MS. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation. Retrieved from [Link]

Sources

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• 6. propharmagroup.com [propharmagroup.com]
• 7. FDA News: Issue 21-1, November 2022 [ascpt.org]
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• 14. google.com [google.com]
• 15. Video: Mass Spectrometry: Alkyne Fragmentation [jove.com]

Application Note: Precision Preparation of 3,5-Dimethyl-1-hexyn-3-ol-d5 Stock Solutions

This Application Note and Protocol guide is designed for researchers and analytical scientists requiring high-precision stock solutions of 3,5-Dimethyl-1-hexyn-3-ol-d5 , a stable isotope-labeled internal standard used in the quantification of Surfynol 61 and related acetylenic alcohols.[1]

Part 1: Strategic Overview

The Compound & The Challenge

3,5-Dimethyl-1-hexyn-3-ol (also known as Surfynol 61) is a volatile acetylenic alcohol used as a surfactant and wetting agent.[1] In drug development and environmental analysis, its deuterated analog, 3,5-Dimethyl-1-hexyn-3-ol-d5 , serves as a critical Internal Standard (IS) for normalizing matrix effects and recovery losses during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.[1]

The Core Challenge: The preparation of this stock solution is complicated by two antagonistic physical properties:

• Volatility: With a boiling point of ~150°C and significant vapor pressure, the compound (and its solvent) is prone to evaporative concentration, leading to "climbing" calibration curves and quantification errors.[1]

• Isotopic Integrity: As an acetylenic alcohol, the compound possesses exchangeable protons (hydroxyl and terminal alkyne).[1] While the -d5 label is typically located on the alkyl backbone (non-exchangeable), improper solvent choice or pH conditions can catalyze back-exchange or degradation.[1]

The Solution: Gravimetric Preparation in Aprotic Solvents

This protocol mandates a Gravimetric Approach using Acetonitrile (ACN) or Methanol (MeOH) , stored at controlled temperatures.[1] We prioritize gravimetric preparation (weighing solvent) over volumetric (filling to a line) to eliminate errors caused by the thermal expansion of solvents and the volatility of the analyte.[1]

Part 2: Pre-Formulation Intelligence[1]

Before uncapping the vial, understand the physicochemical landscape.[1]

Property	Native Compound Data	Deuterated (-d5) Implication	Experimental Impact
Physical State	Liquid (Clear, colorless)	Liquid	Do not pipette by volume. Weigh the aliquot.[1]
Density	0.854 g/mL (20°C)	~0.89 g/mL (Est.)[1]	Density changes with deuteration; volumetric transfer is inaccurate.
Boiling Point	150–151°C	Similar	Volatile. Keep stock vials capped when not in use.[1]
Solubility	Alcohols, Ketones, Esters	Identical	Soluble in MeOH and ACN.[1] Limited water solubility (~1%).[1]
pKa	~13 (Alcohol), ~25 (Alkyne)	N/A	Weakly acidic.[1] Avoid strong bases which deprotonate the alkyne.[1]

Part 3: The Protocol

Materials & Equipment

• Analyte: 3,5-Dimethyl-1-hexyn-3-ol-d5 (>98 atom% D).[1]

• Solvent: LC-MS Grade Acetonitrile (Preferred for stability) or Methanol (Preferred for solubility/LC compatibility).[1]

• Vessels: Amber Class A volumetric flasks (10 mL) or Amber borosilicate glass vials (20 mL) with PTFE-lined screw caps.

• Balance: Analytical balance readable to 0.01 mg (5-place).

• Storage: -20°C freezer (spark-proof).

Workflow Logic (Graphviz)[1]

Caption: Workflow for the preparation of stable isotope-labeled stock solutions emphasizing gravimetric control and storage segmentation.

Step-by-Step Methodology

Step 1: Environmental Equilibration[1]

• Remove the neat standard vial from the refrigerator.

• Allow it to equilibrate to room temperature (20–25°C) for 30 minutes inside a desiccator.

  • Why? Opening a cold vial condenses atmospheric moisture, which introduces water into the stock and complicates weighing.[1]

Step 2: Gravimetric Preparation (Primary Stock: 1.0 mg/mL)

Target Concentration:[1] 1.0 mg/mL (free base).[1] Target Volume: 10 mL.

• Place a clean, dry 10 mL Class A volumetric flask (amber) on the analytical balance. Tare the balance.

• Using a gas-tight glass syringe or a positive displacement pipette, transfer approximately 10 mg of 3,5-Dimethyl-1-hexyn-3-ol-d5 into the flask.[1]

  • Note: Do not rely on the volume markings of the syringe.[1]

• Record the exact mass (

  ) to 0.01 mg (e.g., 10.24 mg).[1]

• Add LC-MS grade Acetonitrile to the flask until the meniscus sits just below the graduation mark.

• Cap and vortex gently to dissolve (dissolution is usually instant).

• Allow the solution to sit for 5 minutes to thermal equilibrate (mixing can generate minor heat).

• Fill exactly to the line with Acetonitrile.[1]

• Calculate the actual concentration:

  [1]

Step 3: Secondary Working Standards

Do not use the Primary Stock daily.[1] Create a secondary working standard (e.g., 10 µg/mL).[1]

• Transfer 100 µL of Primary Stock into a 10 mL volumetric flask.

• Dilute to volume with Methanol:Water (50:50) or the initial mobile phase of your LC method.[1]

  • Why? Matching the solvent to the mobile phase improves peak shape during early elution.[1]

Step 4: Storage & Preservation[1]

• Transfer the Primary Stock into amber glass vials with PTFE/Silicone septa caps.

• Fill vials to minimize headspace (reduces evaporative loss into the air gap).[1]

• Seal with Parafilm to prevent cap loosening.[1]

• Store at -20°C .

  • Shelf Life: 6 months (Primary), 1 month (Secondary).[1]

Part 4: Quality Control & Troubleshooting

QC Validation (Self-Validating System)

Before using the stock for critical assays, validate it against a previous lot or an independent weighing.[1]

• The "Zero-Injection" Check: Inject a blank solvent immediately after the highest standard.[1]

  • Requirement: Carryover must be < 20% of the LLOQ (Lower Limit of Quantitation).[1]

• Isotopic Purity Check: Infuse the solution (1 µg/mL) into the MS.

  • Requirement: The contribution of the native mass (M+0) in the -d5 spectrum must be < 0.5%.[1] If high M+0 is observed, check for H/D exchange or standard degradation.[1]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Signal Increase over time	Solvent evaporation from stock vial.	Use new aliquot. Store in vials with smaller headspace.
"Ghost" Peaks in Blank	Contamination or Carryover.	Surfynol 61 is a surfactant; it sticks to plastic.[1][2] Use Glass Only.
M+0 Signal in MS	Isotopic impurity or H/D exchange.[1]	Ensure solvent is pH neutral.[1] Avoid protic solvents if label is labile (unlikely for d5 alkyl).[1]
Precipitation at -20°C	High concentration or water ingress.[1]	Vortex after thawing.[1] Ensure caps are tight to prevent condensation.[1]

Part 5: References

• PubChem. (2023).[1] 3,5-Dimethyl-1-hexyn-3-ol Compound Summary (CID 61018).[1] National Library of Medicine.[1] [Link][1]

• Chaudhari, S. R., et al. (2018).[1] "Stability indicating LC-MS/MS method for the estimation of potential genotoxic impurities." Journal of Pharmaceutical and Biomedical Analysis. (General reference for volatile impurity handling).

Sources

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kremer-pigmente.com [kremer-pigmente.com]

Application Note: Quantitative Bioanalysis of 3,5-Dimethyl-1-hexyn-3-ol in Complex Biological Matrices via Stable Isotope Dilution

Abstract & Scope

This application note details the protocol for the quantification of 3,5-Dimethyl-1-hexyn-3-ol , a tertiary acetylenic alcohol widely used as a surfactant and synthetic intermediate, within complex biological matrices. Due to its volatility and moderate lipophilicity, accurate quantification requires rigorous compensation for matrix effects and extraction variability.

We utilize 3,5-Dimethyl-1-hexyn-3-ol-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS). This deuterated analog provides identical physicochemical behavior to the analyte during extraction and chromatography while offering mass-resolved detection, ensuring compliance with FDA and EMA Bioanalytical Method Validation (BMV) guidelines (ICH M10).

Physicochemical Profile

Understanding the analyte's properties is critical for selecting the extraction solvent and ionization method.

Property	Analyte (Native)	Internal Standard (d5-IS)	Implication for Protocol
CAS Number	107-54-0	N/A (Custom)	Reference sourcing
MW	126.20 g/mol	131.23 g/mol	Mass shift of +5 Da for MS detection
LogP	~1.85	~1.85	Suitable for Liquid-Liquid Extraction (LLE)
Boiling Point	150–151 °C	~150 °C	Volatile: Avoid evaporative loss during drying steps.
pKa	~13.3 (Alcohol)	~13.3	Remains neutral at physiological pH.
Solubility	Low (Water), High (Organics)	Same	Requires organic solvent extraction.

Analytical Strategy: GC-MS/MS vs. LC-MS/MS

While LC-MS/MS is standard for drug metabolites, GC-MS/MS is the preferred technique for 3,5-Dimethyl-1-hexyn-3-ol due to its volatility and lack of easily ionizable acidic/basic groups in Electrospray Ionization (ESI). However, for laboratories restricted to LC, an APCI (Atmospheric Pressure Chemical Ionization) protocol is provided.

Workflow Visualization

Figure 1: Generalized workflow for the extraction and analysis of tertiary acetylenic alcohols.

Experimental Protocols

Preparation of Standards

Critical Step: The d5-IS stock solution must be prepared in the same solvent as the analyte stock to prevent differential evaporation rates.

• Stock Solution (1 mg/mL): Dissolve 10 mg of 3,5-Dimethyl-1-hexyn-3-ol-d5 in 10 mL of Methanol (MeOH). Store at -20°C.

• Working Internal Standard (WIS): Dilute Stock to 500 ng/mL in MeOH.

• Stability: Tertiary alcohols are generally stable, but avoid acidic diluents which may catalyze rearrangement or dehydration.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: LLE is superior to Protein Precipitation (PPT) for this analyte because PPT results in significant dilution, lowering sensitivity. LLE concentrates the analyte.

Protocol:

• Aliquot: Transfer 100 µL of plasma/urine into a 2 mL glass vial (avoid plastic to prevent adsorption).

• IS Spiking: Add 20 µL of WIS (d5-IS). Vortex for 10 sec.

• Extraction: Add 600 µL of Methyl tert-butyl ether (MTBE) containing 0.1% Formic Acid.

  • Note: The slight acidity helps keep matrix amines charged and in the aqueous phase, improving selectivity for the neutral alcohol.

• Agitation: Shake/Vortex for 10 mins at high speed.

• Separation: Centrifuge at 4,000 x g for 10 mins at 4°C.

• Transfer: Transfer 500 µL of the supernatant (organic layer) to a fresh vial.

• Concentration (Caution):

  • Do NOT evaporate to dryness. The analyte is volatile.

  • Alternative: Inject the MTBE layer directly (if using GC) or dilute 1:1 with Acetonitrile (if using LC-APCI).

Instrumental Analysis Method A: GC-MS/MS (Recommended)

Rationale: Electron Impact (EI) provides rich fragmentation for structural confirmation.

• Column: DB-624 or VF-624ms (Specialized for volatile organics), 30m x 0.25mm.

• Carrier Gas: Helium, 1.2 mL/min constant flow.

• Injection: Splitless, 250°C.

• Oven Program: 40°C (hold 2 min) -> 10°C/min -> 200°C.

• MS Detection: EI Source (70 eV).

  • Analyte (Native) Transitions:

    • Precursor: m/z 126 (Molecular Ion often weak)

    • Quantifier: m/z 111 (Loss of Methyl [M-15]+)

    • Qualifier: m/z 67 (Alkynyl fragment)

  • IS (d5) Transitions:

    • Quantifier: m/z 116 (Loss of Methyl [M-15]+, retaining d5 label on isobutyl chain)

    • Note: Verify the position of the d5 label. If the label is on the methyls lost during fragmentation, the mass shift will disappear. Ensure the d5 label is on the isobutyl backbone.

Instrumental Analysis Method B: LC-MS/MS (Alternative)

Rationale: For labs without GC capabilities. ESI is poor for this molecule; APCI is required.

• Column: Phenomenex Kinetex C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Ionization: APCI (Positive Mode).

• Transitions (MRM):

  • Analyte: 127.2 [M+H]+ -> 109.2 [M+H-H2O]+ (Water loss is dominant).

  • IS (d5): 132.2 [M+H]+ -> 114.2 [M+H-H2O]+.

Validation & Scientific Integrity (ICH M10)

Matrix Effects & The Role of d5-IS

In complex matrices like plasma, phospholipids can suppress ionization in LC-MS. In GC-MS, non-volatile matrix components can accumulate in the liner, causing "active sites" that degrade the analyte.

The 3,5-Dimethyl-1-hexyn-3-ol-d5 IS compensates for this because:

• Co-elution: It elutes at virtually the same retention time as the analyte.

• Identical Suppression: Any matrix component suppressing the analyte signal will suppress the d5-IS signal by the exact same factor.

Calculation of Matrix Factor (MF):

Acceptance: The IS-normalized MF should be close to 1.0 with a CV < 15%.

Cross-Signal Interference (Crosstalk)

Deuterated standards can contain traces of non-deuterated material (isotopic impurity), or the native analyte can fragment to mimic the IS.

• Test 1: Inject Blank Matrix + IS only. Monitor Analyte channel.[1] (Must be < 20% of LLOQ).

• Test 2: Inject ULOQ (High conc. Analyte) + No IS. Monitor IS channel. (Must be < 5% of IS response).

Deuterium Isotope Effect

In LC-MS, deuterated compounds may elute slightly earlier than non-deuterated parents due to weaker hydrophobic interactions.

• Mitigation: Ensure the integration window covers both peaks if a slight shift (0.05 - 0.1 min) occurs.

Logic Diagram: Internal Standard Correction

Figure 2: Mechanism of error cancellation using Stable Isotope Dilution. Both Analyte and IS suffer identical suppression, making their ratio constant.

References

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[2] Link

• ICH. (2022).[3][4][5] M10 Bioanalytical Method Validation and Study Sample Analysis. European Medicines Agency / ICH.[2] Link

• PubChem. (2023). Compound Summary: 3,5-Dimethyl-1-hexyn-3-ol.[6][7][8][9] National Library of Medicine. Link

• Stokvis, E., et al. (2005). Stable isotope-labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Link

• Sigma-Aldrich. (2023). Product Specification: 3,5-Dimethyl-1-hexyn-3-ol. Merck KGaA. Link

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. fda.gov [fda.gov]
• 5. youtube.com [youtube.com]
• 6. 3,5-Dimethyl-1-hexyn-3-ol 98 107-54-0 [sigmaaldrich.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 9. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Precision Quantitation of 3,5-Dimethyl-1-hexyn-3-ol using Stable Isotope Dilution (IDMS)

Part 1: Introduction & Scope

The Analytical Challenge

3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0) is a tertiary acetylenic alcohol widely used as a volatile surfactant and synthesis intermediate.[1] In drug development, it frequently appears as a process-related impurity or a specific metabolite.

Quantifying this compound presents two distinct challenges:

• Volatility: With a boiling point of ~150°C, evaporative losses during sample preparation are significant.

• Matrix Interference: In complex biological matrices (plasma, urine), variable extraction recovery often compromises accuracy.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

To overcome these hurdles, this protocol utilizes 3,5-Dimethyl-1-hexyn-3-ol-d5 as a stable isotope-labeled internal standard (SIL-IS). By spiking the d5-analog at the beginning of sample processing, it acts as a perfect surrogate. It mirrors the analyte’s physicochemical behavior—suffering the exact same evaporative losses and matrix suppression—thereby mathematically canceling out these errors during the ratio-metric calculation.

Part 2: Mechanism of Action (The "Why")

The core principle of this method is Ratio-Metric Quantitation . Unlike external calibration, which relies on absolute peak areas, IDMS relies on the response ratio between the native analyte and the d5-IS.

Theoretical Framework (Graphviz Diagram)

The following diagram illustrates the error-canceling logic of the IDMS workflow.

Figure 1: Self-validating logic of Isotope Dilution. Since the Native and d5-IS suffer identical processing losses, their ratio remains preserved.

Part 3: Experimental Protocol

Materials & Reagents

• Analyte: 3,5-Dimethyl-1-hexyn-3-ol (Reference Standard, >98%).[2]

• Internal Standard (IS): 3,5-Dimethyl-1-hexyn-3-ol-d5 (Isotopic Purity >99 atom % D).

• Solvent: Methanol (LC-MS Grade) for stock; Dichloromethane (DCM) for extraction.

• Matrix: Drug-free human plasma (or relevant biological fluid).

Instrumentation (GC-MS)

While LC-MS/MS (APCI) is possible, GC-MS is the gold standard for this volatile alcohol due to superior chromatographic resolution and ionization efficiency (EI).

• Inlet: Splitless mode, 250°C.

• Column: DB-624 or VF-624ms (30m x 0.25mm, 1.4 µm film) – optimized for volatile alcohols.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program: 40°C (hold 2 min) → 10°C/min → 200°C (hold 1 min).

• MS Mode: Selected Ion Monitoring (SIM).

SIM Parameters:

Compound	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Native	126.20	111.1 (M - CH3)	67.1, 43.1

| d5-IS | 131.23 | 116.1 (M - CD3) | 72.1, 43.1 |

Note: The loss of a methyl group (M-15) is the dominant fragmentation pathway for tertiary dimethyl carbinols.

Stock Solution Preparation

Critical Step: Due to volatility, stocks must be prepared in cold solvents.

• Primary Stock (Native): Weigh ~10 mg of Native standard into a 10 mL volumetric flask containing cold Methanol. Dilute to volume (1.0 mg/mL).

• Primary Stock (IS): Prepare d5-IS at 1.0 mg/mL in Methanol.

• Working IS Solution: Dilute the IS stock to a fixed concentration of 500 ng/mL in Methanol. This will be added to every sample.

Calibration Standards Preparation

Prepare a fresh set of calibration standards in the biological matrix. Do not use solvent-only standards, as they fail to account for the "matrix effect" (extraction efficiency).

Table 1: Calibration Spiking Scheme

Std ID	Native Conc. (ng/mL)	Matrix Vol (µL)	Native Working Sol. Added	IS Spike (Fixed)
STD 1 (LLOQ)	10	200	Spike to yield 10 ng/mL	20 µL
STD 2	50	200	Spike to yield 50 ng/mL	20 µL
STD 3	200	200	Spike to yield 200 ng/mL	20 µL
STD 4	500	200	Spike to yield 500 ng/mL	20 µL
STD 5	1000	200	Spike to yield 1000 ng/mL	20 µL
STD 6 (ULOQ)	2000	200	Spike to yield 2000 ng/mL	20 µL
Blank	0	200	None	None

| Zero | 0 | 200 | None | 20 µL |[1]

Sample Processing (Liquid-Liquid Extraction)

• Aliquot 200 µL of sample (Standard/QC/Unknown) into a glass tube.

• Add 20 µL of Working IS Solution to all samples (except Blanks). Vortex 10 sec.

• Add 600 µL Dichloromethane (DCM) .

• Vortex vigorously for 5 minutes.

• Centrifuge at 4000 rpm for 5 min to separate phases.

• Transfer the lower organic layer (DCM) to an autosampler vial.

  • Caution: Do not evaporate to dryness under Nitrogen! This will cause massive analyte loss. Inject the DCM extract directly.

Part 4: Calibration Curve Construction & Data Analysis

Calculation Logic

Do not plot absolute Area vs. Concentration. You must plot the Response Ratio .

Regression Model

Fit the data using a Linear Regression with 1/x² weighting .

• Equation:

• Weighting: 1/x² is required because the variance in bioanalytical methods typically increases with concentration (heteroscedasticity). Unweighted regression will bias the curve toward the high standards, causing errors at the LLOQ.

Acceptance Criteria (FDA/ICH M10)

To validate the run, the calibration curve must meet these standards:

• Linearity: Correlation coefficient (

  ) ≥ 0.99.

• Accuracy: Calculated concentrations of standards must be within ±15% of nominal (±20% for LLOQ).

• Precision: At least 75% of non-zero standards must pass.

Part 5: Troubleshooting & Critical Control Points

Deuterium Exchange

• Risk: If the deuterium label is on the hydroxyl group (-OD), it will exchange with water in the plasma, losing the label.

• Control: Ensure your d5-standard is labeled on the carbon skeleton (e.g., on the methyl groups or the hexyl chain). The CAS for the skeletal d5 should be verified with the supplier.

Carryover

• Risk: Acetylenic alcohols can stick to active sites in the GC inlet liner.

• Control: Use deactivated glass liners with glass wool. Inject a solvent blank after the ULOQ (2000 ng/mL) to verify carryover is <20% of the LLOQ signal.

Workflow Visualization

Figure 2: Operational workflow emphasizing the critical "No Evaporation" step to preserve the volatile analyte.

Part 6: References

• U.S. Food and Drug Administration (FDA). (2018).[3][4] Bioanalytical Method Validation Guidance for Industry.[3][4] Retrieved from [Link]

• International Council for Harmonisation (ICH). (2019). M10 Bioanalytical Method Validation. Retrieved from [Link]

• PubChem. (n.d.).[5] 3,5-Dimethyl-1-hexyn-3-ol Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 2. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Analytical Method Validation Using 3,5-Dimethyl-1-hexyn-3-ol-d5 as Internal Standard

Introduction & Scientific Rationale

In quantitative mass spectrometry, the reliability of data is often compromised by matrix effects—alterations in ionization efficiency caused by co-eluting components. This is particularly acute for amphiphilic compounds like 3,5-Dimethyl-1-hexyn-3-ol (Surfynol 61), which is widely used as a volatile surfactant and synthetic intermediate.

To achieve the rigorous standards set by ICH M10 and FDA Bioanalytical Method Validation guidelines, the use of a stable isotope-labeled internal standard (SIL-IS) is mandatory. 3,5-Dimethyl-1-hexyn-3-ol-d5 (hereafter referred to as IS-d5 ) serves as the ideal orthogonal reference. Its physicochemical properties—retention time, pKa, and hydrophobicity—are nearly identical to the analyte, yet it remains mass-resolvable.

This guide details the validation protocol for quantifying 3,5-Dimethyl-1-hexyn-3-ol, focusing on the critical role of IS-d5 in correcting for extraction variability and ionization suppression.

Chemical Profile & Handling

Structural Integrity

• Analyte (d0): 3,5-Dimethyl-1-hexyn-3-ol (

  , MW: 126.20)

• Internal Standard (d5): 3,5-Dimethyl-1-hexyn-3-ol-d5 (

  , MW: 131.23)

• Isotopic Labeling: The deuterium labels are typically located on the methyl groups of the isobutyl chain. This placement is strategic; it avoids the hydroxyl and terminal alkyne protons, which are liable to exchange with protic solvents (H/D exchange), ensuring the mass shift remains stable during analysis.

Critical Handling Protocols

Volatility Warning: Both the analyte and IS-d5 are low molecular weight alkynols with significant volatility.

• Stock Storage: Store neat standards at <-20°C.

• Working Solutions: Prepare in capped vials with minimal headspace. Avoid evaporative concentration steps (e.g., nitrogen blow-down) unless an internal standard is already present to track losses.

Method Development Strategy

Mass Spectrometry (LC-MS/MS)

Alkynols ionize efficiently in Positive Electrospray Ionization (ESI+) or APCI due to the hydroxyl group's ability to accept a proton or undergo dehydration.

Table 1: Recommended MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Mechanism
Analyte (d0)	127.1 [M+H]+	109.1	10-15	Loss of (Dehydration)
Analyte (d0)	127.1 [M+H]+	67.1	25-30	Alkyl chain fragmentation
IS-d5	132.1 [M+H]+	114.1	10-15	Loss of (Maintains d5 label)

Note: The transition 127 -> 109 is a neutral loss of water. Ensure the d5 label is not on the hydroxyl proton, or the mass shift will be lost upon dehydration.

Chromatography

A Reverse-Phase (C18) method is standard.

• Column: C18 (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Steep gradient (5% B to 95% B over 3 mins) is usually sufficient given the hydrophobic alkyl chain.

Validation Protocol (ICH M10 Compliant)

This section outlines the experiments required to validate the method using the IS-d5.

Selectivity & Cross-Signal Contribution (CSA)

Objective: Ensure the d5 isotope does not contribute signal to the d0 channel (impurity) and the d0 analyte does not contribute to the d5 channel (cross-talk/saturation).

Protocol:

• Blank: Inject pure solvent. (Expect: No peaks).

• Zero Sample: Inject Blank Matrix + IS-d5 only. (Expect: IS peak, No Analyte peak).

• ULOQ Sample: Inject Analyte at Upper Limit of Quantification without IS. (Expect: Analyte peak, No IS peak).

Acceptance Criteria:

• Interference in Analyte channel (from IS) must be < 20% of the LLOQ response.

• Interference in IS channel (from Analyte) must be < 5% of the average IS response.

Matrix Effect (ME) & Recovery

This is the primary reason for using IS-d5. The IS must experience the exact same suppression as the analyte.

Experiment: Prepare three sets of samples at Low and High QC levels:

• Set A (Neat): Standard solution in solvent.

• Set B (Post-Extraction Spike): Blank matrix extracted, then spiked with Analyte + IS.

• Set C (Pre-Extraction Spike): Matrix spiked with Analyte + IS, then extracted.

Calculations:

• Matrix Factor (MF):

• IS-Normalized MF:

• Recovery (RE):

Visualization of Matrix Effect Logic:

Figure 1: Workflow for determining Matrix Factor and Recovery. The IS-Normalized MF is the critical metric; if it deviates from 1.0, the IS is not tracking the analyte correctly.

Linearity and Range

Protocol:

• Prepare a calibration curve (minimum 6 non-zero levels).

• Spike IS-d5 at a constant concentration (typically 50% of the target range mid-point) into all standards.

• Plot Area Ratio (

  ) vs. Concentration.

Why this matters: Using the Area Ratio corrects for injection volume variability and minor ionization fluctuations during the run.

Troubleshooting & Self-Validating Logic

Deuterium Scrambling/Exchange

Symptom: The IS peak area decreases over time in the autosampler, or the mass spectrum shows a shift from M+5 to M+4. Cause: If the d5 label is on an exchangeable position (e.g., -OD or adjacent to a carbonyl/alkyne in acidic conditions), D/H exchange occurs. Validation Check: Incubate IS-d5 in the reconstitution solvent for 24 hours at room temperature. Compare the mass spectrum to a fresh solution. Correction: Ensure the d5 label is on the alkyl backbone (non-exchangeable).

Carrier Effect

Symptom: Non-linear calibration at the low end (LLOQ). Cause: Adsorption of the analyte to glassware/plasticware. Role of IS: High concentrations of IS-d5 can act as a "carrier," occupying active sites on the glassware and improving the recovery of trace-level analyte. This is a beneficial "carrier effect" but must be consistent.

IS Response Variability

According to FDA/ICH guidelines, the IS response in study samples should not vary drastically from the calibration standards.

Decision Tree for IS Failure:

Figure 2: Decision logic for handling Internal Standard response outliers during routine analysis.

References

• ICH Harmonised Guideline. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation.[1][2]

• U.S. Food and Drug Administration (FDA). (2018).[3] Bioanalytical Method Validation, Guidance for Industry.[3][4] Center for Drug Evaluation and Research (CDER).

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[5]

Sources

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. hhs.gov [hhs.gov]
• 5. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

issues with deuterated internal standards in mass spectrometry

Status: Online | Tier: Level 3 (Senior Application Support) Topic: Troubleshooting Deuterated Internal Standards (D-IS) in LC-MS/MS Bioanalysis

Welcome to the Technical Support Center

I am Dr. Aris, your Senior Application Scientist. You are likely here because your "gold standard" internal standard is behaving erratically. While stable isotope-labeled (SIL) standards are the bedrock of quantitative mass spectrometry, deuterated analogs (

) introduce unique physicochemical anomalies that or standards do not.

This guide is structured to troubleshoot the three specific failure modes of deuterated standards: Chromatographic Isotope Effects , Isotopic Scrambling (H/D Exchange) , and Signal Crosstalk .

Module 1: Chromatography & Retention Time Shifts

The Issue: Your Deuterated IS elutes earlier than your analyte, leading to failed matrix correction.

Q: Why is my deuterated standard eluting earlier than my analyte?

A: This is the Chromatographic Deuterium Isotope Effect . Although chemically similar, a C-D bond is shorter and has a smaller molar volume than a C-H bond. This makes the deuterated molecule slightly less lipophilic (more hydrophilic). In Reversed-Phase (RP) chromatography, less lipophilic compounds elute earlier.

• Severity: The shift increases with the number of deuterium atoms (

  shifts less than ) and the number of scans across the peak.

• The Risk: If your IS elutes 0.1–0.2 minutes earlier than your analyte, it may exit the column before a co-eluting matrix suppressor (e.g., phospholipids) hits the source. The IS signal remains high, but the analyte signal is suppressed. The ratio (Analyte/IS) drops, causing a false negative or under-quantitation.

Visualizing the Failure Mode

The diagram below illustrates how a retention time shift moves the IS out of the "Danger Zone" (Matrix Suppression), rendering it useless for correction.

Figure 1: The "Matrix Mismatch" phenomenon. The IS fails to experience the same ionization environment as the analyte due to the deuterium retention time shift.

Troubleshooting Protocol: The Co-elution Fix

If you cannot afford

standards, use these steps to force co-elution:

• Reduce Resolution: Paradoxically, a slightly broader peak helps. Switch from a 1.7 µm particle column to a 2.5 µm or 3.5 µm column to increase peak width overlap.

• Modify Mobile Phase:

  • Temperature: Lowering column temperature often increases retention, potentially exacerbating the separation. Increasing temperature (up to 50-60°C) can sometimes reduce the separation factor (

    ).

  • Organic Modifier: Switch from Methanol to Acetonitrile (or vice versa). The isotope effect is solvent-dependent.

• Validation Check: You must perform a Post-Column Infusion experiment. Infuse the analyte and IS continuously while injecting a blank matrix. If the "dip" in the baseline (suppression) aligns with the Analyte but misses the IS, the method is invalid [1].

Module 2: Stability & H/D Exchange (Scrambling)

The Issue: Your IS signal intensity decreases over time in the autosampler, or the mass spectrum shows a "smear" of lower masses.

Q: My IS signal is dropping, and I see peaks at M-1 and M-2. What is happening?

A: You are experiencing Back-Exchange . Deuterium atoms located on heteroatoms (hydroxyl -OD, amine -ND, thiol -SD) or acidic carbon positions (alpha to a carbonyl) are "labile." When dissolved in protic solvents (Water, Methanol), these Deuteriums swap with Hydrogen from the solvent.

• Result: Your

  standard becomes , , etc., changing its mass and removing it from the MRM window.

Q: How do I know if my label is stable?

A: Check the chemical structure.

• Safe: Deuterium on aromatic rings or aliphatic chains (C-D bonds are generally stable).

• Unsafe: Deuterium on -OH, -NH2, -COOH, or -SH groups.

• Risky: Deuterium on a Carbon adjacent to a Ketone (Enolizable protons).

Protocol: The H/D Exchange Stress Test

Before validating a method, perform this test to ensure IS stability.

Step	Action	Purpose
1	Prepare IS stock in 100% Acetonitrile or DMSO.	Aprotic environment prevents exchange during storage.
2	Dilute IS into your reconstitution solvent (e.g., 50:50 MeOH:H2O).	Mimics autosampler conditions.
3	Incubate at room temperature for 0, 4, 12, and 24 hours.	Accelerates potential exchange.
4	Analyze via MS full scan (Q1 scan).	Look for the parent mass.
5	Pass Criteria: The isotopic envelope must remain constant. If the molecular ion shifts to lower mass (e.g., M+5 M+4), the IS is unstable and cannot be used .

Module 3: Cross-Talk & Isotopic Purity

The Issue: You see a peak in your "Double Blank" (Matrix only) at the IS mass, or a peak in your "Zero Sample" (Matrix + IS) at the Analyte mass.

Q: Is my IS contaminating my Analyte quantification?

A: Possibly. This is called Isotopic Contribution .

• Scenario A (IS

  Analyte): The D-standard is not 100% pure. It contains trace amounts of (unlabeled drug). If you spike the IS at high concentrations, this impurity adds to the analyte peak area, artificially raising your LLOQ.

• Scenario B (Analyte

  IS): High concentrations of Analyte contain natural isotopes (e.g., , ) that increase the mass. If the Analyte is M+0 and the IS is only M+1 or M+2, the natural isotope envelope of the Analyte will "spill over" into the IS channel.

Troubleshooting Logic: The Rule of +3

To avoid Scenario B (Analyte interference on IS), the mass difference (

m) between Analyte and IS should be at least 3 Da (preferably 5 Da).

• Why? The natural abundance of

  makes the M+1 and M+2 peaks of the analyte significant. The M+3 peak is usually negligible (<0.1%) for small molecules.

Protocol: Cross-Talk Determination

Use this table to calculate the "% Contribution" and adjust your method.

Injection Type	Content	Observation Target	Calculation	Acceptance Limit
A: IS Only	Matrix + IS (No Analyte)	Analyte Channel	(Area in Analyte Channel / Area of LLOQ Standard) × 100	Must be < 20% of LLOQ Area [2].
B: ULOQ Only	Matrix + Analyte at ULOQ (No IS)	IS Channel	(Area in IS Channel / Average IS Area) × 100	Must be < 5% of Avg IS Response [2].

Corrective Action:

• If A fails: Reduce the concentration of IS added to samples.

• If B fails: You need a more highly deuterated standard (e.g., switch from

  to ).

Summary Decision Tree

Figure 2: Diagnostic workflow for isolating Deuterated Internal Standard failures.

References

• Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?

Technical Support Center: Integrity Maintenance for 3,5-Dimethyl-1-hexyn-3-ol-d5

Topic: Prevention of Hydrogen-Deuterium (H/D) Exchange & Isotopic Scrambling Document ID: TS-HDX-35DMH-05 Last Updated: 2025-05-20 Audience: Analytical Chemists, DMPK Researchers, Synthetic Organic Chemists

Core Directive: The Stability Paradox

You are likely working with 3,5-Dimethyl-1-hexyn-3-ol-d5 as an internal standard for mass spectrometry or a probe for mechanistic NMR studies.

The "d5" label is typically located on the carbon skeleton (e.g., the gem-dimethyl or isopropyl group). While these C-D bonds are chemically stable, users frequently report "signal loss" or "isotopic scrambling." This is rarely due to the degradation of the d5 label itself but rather the uncontrolled exchange of the non-labeled labile protons (the hydroxyl -OH and the terminal alkyne ≡C-H) or, in rare cases, acid-catalyzed scrambling of the carbon skeleton during ionization or storage.

This guide provides the protocols to lock down the isotopic integrity of your molecule.

The Chemistry of Vulnerability

To prevent exchange, you must understand where it happens. This molecule has two distinct "danger zones" for proton exchange.

Zone A: The Hydroxyl Group (-OH)[1]

• Mechanism: Acid/Base catalyzed rapid exchange.

• Risk: In protic solvents (MeOH, Water), the H on the oxygen exchanges instantly. If you are monitoring a mass shift involving this proton, or if you are using a deuterated solvent (D₂O, MeOD), the -OH will become -OD (or vice versa) within seconds.

• Prevention: Strict anhydrous conditions; use of aprotic solvents.

Zone B: The Terminal Alkyne (≡C-H)

• Mechanism: Base-catalyzed exchange. The pKa of a terminal alkyne is ~25.

• Risk: While less labile than the alcohol, the terminal proton will exchange in the presence of weak bases (even basic sites on glass surfaces) or specific metal ions (Ag, Cu).

• Prevention: Neutralized glassware; avoidance of basic alumina; storage in inert atmosphere.

Zone C: The Skeletal d5 Label (C-D)

• Mechanism: Generally stable.

• Risk: Only vulnerable under extreme acidic conditions (e.g., carbocation rearrangements) or metabolic oxidation (CYP450).

• Prevention: Store away from Lewis acids.

Visualizing the Exchange Pathways

The following diagram details the mechanistic pathways that lead to isotopic scrambling.

Figure 1: Vulnerability Map. Red indicates high-risk rapid exchange; Yellow indicates condition-dependent exchange.

Protocol: Handling & Storage to Prevent Exchange

A. Glassware Preparation (The "Hidden Base" Problem)

Standard borosilicate glass is slightly basic. This is sufficient to catalyze H/D exchange at the terminal alkyne over long storage periods.

• Acid Wash: Rinse all storage vials with 0.1M HCl, followed by triple rinsing with HPLC-grade water, then Acetone.

• Silanization (Gold Standard): Treat glassware with a silanizing agent (e.g., Sigmacote® or dichlorodimethylsilane) to cap surface hydroxyls.

• Drying: Bake glassware at 120°C for 4 hours to remove adsorbed water layers.

B. Solvent Selection Strategy

Application	Recommended Solvent	Pre-Treatment Required	Why?
NMR	CDCl₃ (Neutralized)	Pass through basic alumina or store over Ag foil.	Commercial CDCl₃ is acidic (HCl traces). Acid catalyzes -OH exchange.
NMR	DMSO-d6 (Ampule)	Use "100% D" ampules only.	DMSO is hygroscopic. Absorbed H₂O causes immediate -OH scrambling.
LC-MS	Acetonitrile	None (if HPLC grade).	Aprotic. Prevents mobile phase exchange during injection.
Storage	Neat (No Solvent)	Flush with Argon.	Solvents introduce variables.[1] Store neat at -20°C.

C. The "Zero-Exchange" Sample Prep Workflow

Follow this workflow for critical analytical measurements where isotopic fidelity is paramount.

Figure 2: Decision logic for preparing samples without inducing H/D exchange.

Analytical Troubleshooting (FAQs)

Q1: I see a broad singlet in my NMR that integrates poorly. Is my d5 label failing?

Answer: No. This is likely the hydroxyl proton (-OH) undergoing rapid exchange with trace water in your solvent.

• The Fix: Do not integrate the -OH peak for quantification. Rely on the skeletal protons (methyls/isopropyl). If you must see the -OH as a sharp coupling partner, use ultra-dry DMSO-d6 or Acetone-d6 and lower the temperature to -20°C to slow the exchange rate [1].

Q2: My LC-MS signal for the parent ion is lower than expected, but the retention time is correct.

Answer: Check your mobile phase. If you are using a protic mobile phase (Water/Methanol) and your "d5" label happens to be on a labile site (unlikely for commercial standards, but possible for custom synthesis), it is washing out.

• The Fix: If the label is skeletal, the mass shift is stable. Ensure your ionization source (ESI) isn't too harsh. High source temperatures can sometimes promote H/D scrambling in the gas phase for alkynols. Lower the desolvation temperature by 50°C.

Q3: Can I store the molecule in Methanol-d4?

Answer: ABSOLUTELY NOT. While Methanol-d4 is deuterated, the -OD deuterium is "active." It will swap with the -OH of your molecule.[2]

You will end up with a mixture of isotopologues, complicating your mass spectrum. Store in Acetonitrile or Ethyl Acetate .

Q4: The terminal alkyne proton signal (approx 2.4 ppm) is disappearing over time.

Answer: This indicates base-catalyzed exchange with atmospheric moisture or basic glass surfaces.

• The Fix: Re-acidify slightly? No, that risks the alcohol. The solution is prevention . Use silanized vials and store under Argon. If the signal is gone, the proton has been replaced by Deuterium (if in D-solvent) or Hydrogen (if in H-solvent).

References & Authority

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 10: Dynamics and Exchange).

• Hansen, P. E. (1988). "Isotope Effects in Nuclear Shielding." Progress in Nuclear Magnetic Resonance Spectroscopy. (Mechanisms of OH/OD exchange).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Acidity of Terminal Alkynes, pKa ~25).

• Charisiadis, P., et al. (2014). "NMR detection of labile protons in alcohols." Magnetic Resonance in Chemistry. (Protocols for drying solvents to see OH coupling).

Disclaimer: This guide assumes the "d5" label is located on the non-exchangeable carbon skeleton. If your specific custom synthesis has deuterated the hydroxyl or alkyne positions, all protic solvents must be strictly avoided.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]

troubleshooting poor signal intensity of 3,5-Dimethyl-1-hexyn-3-ol-d5

Technical Support Center: Troubleshooting Guide Topic: Signal Intensity Optimization for 3,5-Dimethyl-1-hexyn-3-ol-d5 Case ID: #IS-D5-OPT-001

Executive Summary

Compound Profile: 3,5-Dimethyl-1-hexyn-3-ol-d5 is a deuterated tertiary acetylenic alcohol, typically utilized as an Internal Standard (IS) for the quantitation of methylparafynol (Dormison) or related sedative-hypnotic agents.[1] The Problem: Users frequently report "low" or "absent" signal intensity in LC-MS/MS workflows. The Root Cause: As a tertiary alcohol, this molecule is highly prone to in-source dehydration (loss of water) and poor protonation efficiency in standard ESI+ conditions.[1] The signal is often distributed among adducts (

, ) or the water-loss fragment ( ), rather than the expected protonated parent ( ).[1]

Part 1: Diagnostic Triage (Start Here)[1]

Before modifying your chromatography, confirm you are monitoring the correct mass transition.[1] This specific molecule behaves deceptively in the ion source.[1]

The "Phantom Peak" Phenomenon

Tertiary alcohols are unstable upon protonation.[1] The protonated molecular ion (

) sheds a water molecule almost instantaneously within the ion source, often before it reaches the first quadrupole (Q1).[1]

Action: Perform a Q1 Scan (Parent Ion Scan) with a wide range.[1] Do not just look for the theoretical molecular weight.

Calculated Mass Transitions Table Assumptions: d5 label is on the alkyl chain (stable).[1] MW (neutral) ≈ 131.2 Da.[1]

Species	Formula	Theoretical m/z	Probability of Detection
Protonated Parent		132.2	Low (Transient/Unstable)
Water Loss		114.2	High (Likely Base Peak)
Sodium Adduct		154.2	Medium (Common in glass/ubiquitous Na)
Ammonium Adduct		149.2	High (If using Ammonium buffers)

Critical Check: If you are monitoring 132.2 > Product, and seeing no signal, switch your Q1 mass to 114.2 (or the adducts). You are likely losing the signal to in-source fragmentation.[1]

Part 2: Troubleshooting Modules (Q&A)

Module A: Ionization Physics

Q: I am using ESI+ but the signal is unstable. Should I switch modes? A: Yes. Tertiary alcohols and alkynes are often "ionization neutral" in Electrospray Ionization (ESI).[1] They lack a strong basic site for protonation.[1]

• Recommendation: Switch to APCI (Atmospheric Pressure Chemical Ionization) .[1] APCI relies on gas-phase ion-molecule reactions which are often more efficient for neutral, semi-volatile alcohols than the liquid-phase mechanism of ESI.[1]

• Why? APCI is less susceptible to matrix suppression and can better ionize hydrophobic species that do not hold a charge well in solution [1].[1]

Q: My "Water Loss" peak is also weak. What else can I try? A: If protonation-driven ionization is failing, force Adduct Formation .

• Protocol: Add Ammonium Acetate (2mM to 10mM) or Ammonium Formate to your mobile phase.[1]

• Mechanism: This promotes the formation of the

  adduct (approx.[1] m/z 149.2).[1] Ammonium adducts are often more stable than the protonated tertiary alcohol, preventing the immediate water loss and preserving the "intact" pseudo-molecular ion for detection [2].[1]

Module B: Sample Preparation & Stability

Q: The signal decreases over the course of the run.[1] Is the deuterium exchanging? A: This depends on the labeling position.

• Diagnosis: If the d5 label is on the alkyl chain (methyl/ethyl groups), it is stable.[1] If the manufacturer labeled the hydroxyl proton (-OD) or the terminal alkyne proton (

  ), these are exchangeable protons .[1] In an aqueous mobile phase, they will swap with from water immediately, reverting the mass to d4 or d0.[1]

• Action: Check the Certificate of Analysis (CoA). Ensure the deuteriums are carbon-bound.

Q: I lost all signal after drying down my samples. Why? A: 3,5-Dimethyl-1-hexyn-3-ol is a small, semi-volatile molecule (MW ~126-131).[1]

• The Error: Evaporating to dryness under Nitrogen flow (blow-down) likely caused the analyte to sublimate/evaporate along with the solvent.[1]

• The Fix: Do not evaporate to dryness.[1] Stop when ~50

  remains, or use a "keeper" solvent (e.g., DMSO or glycol) if compatible with your chromatography.[1]

Module C: Chromatography

Q: My peaks are tailing badly. Is this affecting sensitivity? A: Yes, peak tailing reduces signal-to-noise ratio (S/N) by spreading the ion count over a wider time window.[1]

• Cause: Secondary interactions between the hydroxyl group and free silanols on the column stationary phase.[1]

• Fix: Use a high-coverage, end-capped C18 column (e.g., "Polar Embedded" or "Shield" phases).[1] Ensure your mobile phase pH is controlled (pH 3-4 with Formic Acid is standard) to suppress silanol ionization.[1]

Part 3: Optimization Protocol

Follow this stepwise logic to recover your signal.

Figure 1: Decision matrix for troubleshooting signal loss in tertiary acetylenic alcohols.

Part 4: References

• Kostiainen, R., & Kauppila, T. J. (2009).[1] Effect of eluent on the ionization efficiency of nonpolar compounds in electrospray and atmospheric pressure chemical ionization. Journal of Chromatography A, 1216(4), 685–699.[1]

• Kruve, A., et al. (2013).[1] Ionization of alcohols in electrospray ionization mass spectrometry. Journal of The American Society for Mass Spectrometry.[1] (General principles of alcohol adduct formation).

• FDA Bioanalytical Method Validation Guidance for Industry. (2018). (Guidelines on Internal Standard response stability).

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]

impact of isotopic impurities in 3,5-Dimethyl-1-hexyn-3-ol-d5 on results

Topic: Impact of Isotopic Impurities on Analytical Precision & Data Integrity[1]

Executive Summary: The "Silent" Error Source

Current Status: Active Severity: High (Affects LLOQ and Linearity) Applicable Workflows: LC-MS/MS, GC-MS, Metabolic Stability Assays

This guide deconstructs how these impurities create "cross-talk" in Mass Spectrometry and provides self-validating protocols to neutralize their impact.

Mechanistic Insight: Why Isotopic Purity Matters

The "Cross-Talk" Phenomenon

In an ideal scenario, your Mass Spectrometer separates the Analyte (DMH) and the IS (DMH-d5) into discrete channels based on Mass-to-Charge ratio (

). However, synthesis of deuterated standards is rarely 100% efficient.

• Forward Contribution (IS

  Analyte): If your DMH-d5 standard contains 0.5% of the native (d0) form, adding this IS to your samples essentially "spikes" them with the analyte.

  • Result: High background noise, elevated intercept, and failure to meet FDA/EMA guidelines for Lower Limit of Quantification (LLOQ).

• Reverse Contribution (Analyte

  IS): At high analyte concentrations, the natural isotopic distribution (specifically and isotopes) of the native DMH can produce a signal at the of the d5 IS.

  • Result: The IS response appears to increase with analyte concentration, causing non-linear calibration curves (quadratic bowing).

The Chromatographic Isotope Effect

Deuterium (

) is more electronegative and has a shorter bond length than Hydrogen ( ). In Reversed-Phase LC (RPLC), this makes DMH-d5 slightly less lipophilic than DMH-d0.

• Observation: DMH-d5 may elute earlier than the analyte.[1]

• Risk:[2] If they do not co-elute, the IS cannot perfectly compensate for matrix effects (ion suppression) occurring at the specific retention time of the analyte.[3]

Diagnostic Data & Impact Analysis

The following table summarizes the specific artifacts caused by isotopic impurities in DMH-d5:

Symptom	Root Cause	Impact on Data	Corrective Action
Signal in Blank (Double Blank)	d0 impurity in d5 IS material.	False positives; LLOQ artificially high.	Reduce IS concentration or acquire higher purity batch.
Non-linear Calibration (Quadratic)	"Reverse" contribution (Analyte M+5 IS).	Underestimation of high-conc samples.	Use a narrower mass window or select different transition.
Split Peaks / RT Shift	Chromatographic Isotope Effect.	IS fails to correct for Matrix Effects.	Adjust gradient slope; ensure integration window covers both.
Variable IS Response	Label Instability (H/D Exchange).	Random errors; %CV failure.	Verify label position (avoid exchangeable -OH positions).

Troubleshooting Protocols

Protocol A: The "Zero-Analyte" Cross-Talk Test

Use this to determine if your DMH-d5 batch is pure enough for your required LLOQ.

• Prepare IS Solution: Dilute DMH-d5 to the working concentration used in your assay (e.g., 100 ng/mL).

• Inject Blank: Inject a solvent blank containing only the IS (no native analyte).

• Monitor Channels: Record signal in both the IS channel (d5) and the Analyte channel (d0).

• Calculate Interference:

• Pass/Fail Criteria:

  • FDA/EMA Standard: Interference must be

    of the LLOQ response.

  • Strict R&D: Interference should be

    of LLOQ.

Protocol B: Optimizing IS Concentration

If Protocol A fails, you do not necessarily need new material. You can optimize the concentration.

• Concept: The d0 impurity signal is proportional to the IS concentration. Halving the IS concentration halves the interference.

• Step-by-Step:

  • Run a calibration curve with your standard IS concentration.

  • Run a second curve with 10x lower IS concentration.

• Decision: If the LLOQ signal-to-noise ratio (S/N) improves significantly with the lower IS concentration, adopt the lower concentration. Note: Ensure the IS signal remains at least 10x higher than the baseline noise.

Visual Troubleshooting Workflow

The following diagram outlines the logical decision tree for diagnosing data irregularities linked to DMH-d5 impurities.

Caption: Decision tree for isolating isotopic impurity interference versus chromatographic isotope effects.

Frequently Asked Questions (FAQs)

Q1: My DMH-d5 certificate says "Chemical Purity: 98%" and "Isotopic Enrichment: 99%". Is this good enough?

• Answer: Not necessarily. "Chemical Purity" refers to other molecules (not DMH). "Isotopic Enrichment" refers to the global percentage of Deuterium vs Hydrogen. However, if the 1% lack of enrichment results in a 1% presence of the d0 (fully unlabelled) species, and your IS is added at 1000x the concentration of your analyte's LLOQ, that 1% impurity will swamp your analyte signal. You need to know the specific % of the d0 isotopologue .

Q2: Can I use a d3 analog instead of d5 to save money?

• Answer: For DMH, avoid d3 if possible. Chlorine or Bromine containing compounds have wide isotope patterns, but even for C/H/O compounds, the "Reverse Contribution" (Analyte contributing to IS signal) becomes a risk with only a 3 amu difference, especially if the analyte concentration is high (M+3 isotopes from

  abundance). d5 provides a safer "mass buffer."

Q3: The retention time of DMH-d5 is 0.2 minutes earlier than DMH. Is this a problem?

• Answer: It is a problem if your matrix contains ion-suppressing compounds that elute exactly at that 0.2-minute gap.

  • Test: Perform a "Post-Column Infusion" experiment. Infuse the analyte while running a blank sample injection. If the baseline dips at the specific RT of the IS but not the Analyte (or vice versa), your quantitation will be inaccurate.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

• Waters Corporation. (2023). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. [Link]

• Wang, S., et al. (2007). Impact of Isotopic Impurities in Internal Standards on LC-MS/MS Quantitation. Journal of The American Society for Mass Spectrometry. [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fda.gov [fda.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Background Interference with 3,5-Dimethyl-1-hexyn-3-ol-d5

Executive Summary & Mechanism of Action

3,5-Dimethyl-1-hexyn-3-ol (often associated with the trade name Surfynol® 61 ) is a volatile acetylenic alcohol used as a surfactant, defoamer, and wetting agent. Its deuterated analog, 3,5-Dimethyl-1-hexyn-3-ol-d5 , is the gold-standard Internal Standard (IS) for quantifying this compound in biological fluids, environmental samples, and coating formulations via LC-MS/MS or GC-MS.

The Core Problem: Users frequently report high background noise or "ghost peaks" at the retention time of the d5-IS. This is rarely a failure of the IS itself but rather a symptom of environmental ubiquity . Because the non-deuterated (d0) parent compound is a common industrial surfactant found in plasticware, detergents, and coating films, it frequently contaminates the analytical workflow, creating isobaric interference or suppression effects.

This guide provides a systematic workflow to isolate, identify, and eliminate these interferences.

Diagnostic Workflow: Isolating the Source

Before modifying your method, you must locate the interference entry point. Use this logic gate to diagnose the issue.

Figure 1: Decision tree for isolating the root cause of background interference in LC-MS/MS workflows.

Technical Troubleshooting & FAQs

Category A: Environmental Contamination (The "Surfynol Effect")

Q: I see a peak for the analyte (d0) even in my solvent blanks. Is my LC-MS contaminated? A: Likely, yes. Because 3,5-Dimethyl-1-hexyn-3-ol is a surfactant used in manufacturing, it can leach from:

• Plasticware: Polypropylene tubes or pipette tips often have mold release agents containing acetylenic diols.

• Solvents: HPLC-grade solvents stored in improper containers.

• Detergents: Glassware washing detergents.

Protocol: The "Glass-Only" Rule

• Replace Plastic: Switch all sample preparation steps to silanized glass vials . Avoid plastic microcentrifuge tubes for the final injection step.

• Solvent Screen: Test your MeOH and Acetonitrile sources. Inject 10 µL of neat solvent directly. If background persists, switch to a different lot or vendor (e.g., LC-MS Hypergrade).

• System Flush: If the system is contaminated, flush lines with Isopropanol:Water (50:50) without the column for 30 minutes. The surfactant nature of the molecule requires organic strength to solubilize.

Category B: Isotopic Crosstalk & Purity

Q: When I inject my d5-IS, I see a signal in the d0 (analyte) channel. Is my standard degrading? A: This is "Isotopic Crosstalk" (Contribution). It occurs for two reasons:

• Isotopic Impurity: The d5 standard is not 100% pure; it contains trace amounts of d0, d1, etc.

• Fragmentation Overlap: If the deuterium label is on a leaving group (unlikely for this molecule, but possible if H/D exchange occurs on the hydroxyl group), the label is lost before detection.

Validation Step: Isotopic Contribution Test

Step	Action	Expected Result	Interpretation
1	Prepare d5-IS at 10x working concentration.	Clear solution.	-
2	Inject into LC-MS/MS monitoring d0 transitions.	< 0.5% of LLOQ response.	Pass: Impurity is negligible.

| 3 | If signal > 0.5% of LLOQ: | Fail. | The IS concentration is too high, or the lot is impure. Dilute the IS until interference is acceptable. |

Scientist's Note: Ensure your d5 label is on the methyl groups or the carbon chain , not the hydroxyl (-OH) group. Hydroxyl deuteriums exchange rapidly with water in the mobile phase, instantly turning d5 back into d0.

Category C: Chromatography & Carryover[1]

Q: The background signal increases after I run high-concentration samples. How do I clear it? A: 3,5-Dimethyl-1-hexyn-3-ol is "sticky" due to its surfactant properties. It adsorbs to the metallic surfaces of the LC column frit and injector needle.

Protocol: Gradient Wash Optimization Standard gradients often fail to elute surfactants completely. Implement a "Sawtooth" wash:

• Injection: Sample

• Elution: Gradient to 95% B (Organic).

• Hold: 2 minutes.

• Wash Cycle: Oscillate between 95% B and 10% B (3 cycles, 30 seconds each).

• Needle Wash: Use Acetonitrile:Isopropanol:Acetone (40:40:20) as the needle wash solvent. The addition of acetone helps dissolve acetylenic surfactants.

Quantitative Data: Interference Thresholds

Use this table to determine if your background levels are acceptable for validation guidelines (FDA/EMA).

Parameter	Acceptance Criteria	Remediation if Failed
Blank Interference	< 20% of LLOQ (Lower Limit of Quantitation)	Change solvents; Switch to glass; Bake out column.
IS Interference	< 5% of IS Response	Increase IS concentration (if noise is constant) or clean source.
Crosstalk (d5 -> d0)	< 20% of LLOQ	Decrease IS concentration. You are overloading the detector or seeing impurity.
Carryover	< 20% of LLOQ in blank after ULOQ	Change needle wash solvent; Replace rotor seal.

References

• Sigma-Aldrich. (2025).[1] LC-MS Contaminants: Minimizing Background from Surfactants and Plasticizers. Sigma-Aldrich Technical Library.

• National Institutes of Health (NIH). (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. PubMed Central.

• ResearchGate. (2025).[2] Interferences and contaminants encountered in modern mass spectrometry. ResearchGate Publication Database.

• ChemicalBook. (2025).[3] 3,5-Dimethyl-1-hexyn-3-ol Safety Data Sheet (SDS) and Properties. ChemicalBook.

Disclaimer: This guide is for research purposes only. Always consult the specific Certificate of Analysis (CoA) for your deuterated standard lot regarding isotopic purity.

Sources

• 1. 3,5-二甲基-1-己炔-3-醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Reproducibility with 3,5-Dimethyl-1-hexyn-3-ol-d5

Senior Application Scientist: Dr. Aris Thorne Subject: Optimization of Quantitative Workflows using Stable Isotope-Labeled Internal Standards (SIL-IS) Target Analyte: 3,5-Dimethyl-1-hexyn-3-ol (Surfynol 61 / Alkynyl Carbinol derivatives)

Core Directive & Scientific Context

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol often analyzed as a residual surfactant, synthetic intermediate, or metabolite in pharmaceutical and environmental matrices. Its quantification at trace levels is notoriously difficult due to volatility , variable ionization efficiency , and matrix-induced suppression .

The use of 3,5-Dimethyl-1-hexyn-3-ol-d5 (d5-IS) is the gold standard for correcting these variances. However, simply "adding the internal standard" does not guarantee reproducibility. If the d5-IS and the native analyte do not co-elute perfectly, or if the isotopic label introduces cross-talk, the correction factor fails.

This guide addresses the specific physicochemical challenges of using this deuterated standard to ensure robust, reproducible data.

Critical Protocol: Stock Solution Integrity

The Issue: Users frequently report "drifting" calibration curves. This is often misdiagnosed as instrument instability but is actually due to the high volatility of alkynyl alcohols.

Causality: 3,5-Dimethyl-1-hexyn-3-ol has a significant vapor pressure. Repeated opening of stock vials leads to differential evaporation—the solvent evaporates faster than the analyte (concentrating it) or the analyte is lost (diluting it), depending on the solvent choice.

Validated Handling Workflow

• Solvent Selection: Prepare primary stocks in Isopropanol (IPA) or Methanol rather than highly volatile solvents like Dichloromethane (DCM) or non-polar Hexane, which may encourage partitioning issues during storage.

• Temperature Control: Store stocks at -20°C . Allow them to reach room temperature before opening to prevent condensation, which alters water content and concentration.

• Septum Integrity: Never puncture the same septum more than 3 times. The volatile alkyne will escape through the puncture. Use single-use ampoules or aliquots.

Parameter	Recommendation	Scientific Rationale
Storage Solvent	Methanol or IPA	High solubility; lower volatility than DCM; reduces evaporative loss.
Vial Type	Amber, Silanized Glass	Prevents adsorption of the hydrophobic alkyne tail to glass walls.
Headspace	Minimal (<10%)	Reduces the volume available for the analyte to partition into the gas phase.

Chromatographic Optimization: The "Deuterium Effect"

The Issue: In high-efficiency UHPLC, the d5-IS elutes slightly earlier than the native analyte. Causality: Deuterium is slightly more hydrophilic (smaller molar volume) than Hydrogen. This creates a Retention Time (RT) Shift . If the shift is too large, the IS and the analyte experience different matrix suppression zones, rendering the IS useless.

Step-by-Step Optimization Protocol

Objective: Minimize resolution between Native (H0) and Deuterated (d5) peaks while maintaining separation from matrix interferences.

• Column Selection: Use a C18 column with high carbon load or a Pentafluorophenyl (PFP) phase. PFP phases often show better selectivity for alkynes and reduce the isotopic separation factor compared to standard C18.

• Mobile Phase Modifier: Avoid additives that enhance resolution of isotopes. Use simple Formic Acid (0.1%) systems.

• The "Overlap Test":

  • Inject a mixture of Analyte + Matrix.

  • Inject a mixture of IS + Matrix.

  • Overlay the Total Ion Chromatograms (TIC).

  • Pass Criteria: The d5 peak apex must fall within the Full Width at Half Maximum (FWHM) of the native peak.

Workflow Visualization: Matrix Effect Correction Logic

Caption: Logic flow for verifying that the d5-Internal Standard correctly compensates for matrix effects by ensuring sufficient chromatographic overlap.

Mass Spectrometry Troubleshooting (FAQ)

Q1: Why do I see a signal in the "Native" channel when injecting only the d5-IS?

Diagnosis: Isotopic Impurity (Cross-talk). Explanation: If the d5 standard is only 98% enriched, it contains 2% of d0/d1/d2 species. These will show up in the native transition, artificially inflating your blank/low-concentration signals. Solution:

• Obtain a Certificate of Analysis (CoA) verifying Isotopic Purity ≥ 99% .

• If purity is lower, you must subtract the "IS contribution" from the native peak area mathematically, though this reduces sensitivity.

• Check MRM Transitions: Ensure your Native transition (e.g., m/z 127 -> 109) does not overlap with a fragment from the d5 parent.

Q2: My calibration curve is non-linear at the low end.

Diagnosis: Adsorption (Carryover). Explanation: Alkynyl alcohols can interact with active sites on glass liners (GC) or steel tubing (LC). Solution:

• LC-MS: Switch to PEEK tubing where possible. Use a needle wash containing 50% Isopropanol.

• GC-MS: Use deactivated glass wool liners.

• Protocol: "Prime" the system by injecting a high-concentration standard 3 times before running the calibration curve to saturate active sites.

Q3: How do I prevent Deuterium Exchange?

Diagnosis: Loss of the "d5" label. Explanation: If the deuterium atoms are located on the hydroxyl group (-OD) or the terminal alkyne (-C≡CD), they will exchange with H in the mobile phase (water/methanol) immediately. Verification: Ensure your standard is labeled on the alkyl backbone (e.g., the dimethyl groups or the hexyl chain).

• Correct Structure: 3,5-(Dimethyl-d6)-1-hexyn-3-ol (Labels on methyls).

• Incorrect Structure: 3,5-Dimethyl-1-hexyn-3-ol-O-d (Label on alcohol).[1]

Summary of Key Specifications

Feature	Specification	Impact on Reproducibility
Analyte Type	Tertiary Alkynyl Alcohol	Volatile; prone to adsorption.
IS Type	Deuterated (d5)	Corrects for ionization suppression if co-eluting.
Critical Parameter	Isotopic Purity	Must be >99% to prevent false positives in blanks.
Storage	-20°C, tight septum	Prevents concentration drift via evaporation.
Column	PFP or C18	PFP minimizes deuterium retention shift.

References

• Santa Cruz Biotechnology. 3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0). Retrieved from

• National Institutes of Health (NIH). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes. Retrieved from

• American Chemical Society (ACS). Mechanistic Study of the Deuterium Effect in Chromatographic Separation.[2] Retrieved from

• MedChemExpress. 3,5-Dimethylhex-1-yn-3-ol-d5 (Internal Standard).[3] Retrieved from

• MacCoss Lab Software (Skyline). Retention Time shifts using deuterated internal standards. Retrieved from

Sources

• 1. 1-Hexyn-3-ol, 3,5-dimethyl- (CAS 107-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Comparative Technical Guide: Internal Standard Selection for 3,5-Dimethyl-1-hexyn-3-ol Quantification

Executive Summary

Precise quantification of 3,5-Dimethyl-1-hexyn-3-ol (DMH) —a tertiary acetylenic alcohol used as a surfactant (Surfynol 61), synthetic intermediate, and sedative—presents unique analytical challenges due to its polarity, volatility, and susceptibility to matrix-induced ionization suppression.

This guide evaluates the performance of the stable isotope-labeled (SIL) standard, 3,5-Dimethyl-1-hexyn-3-ol-d5 (DMH-d5) , against two common alternatives: a structural analog (Methylpentynol ) and a generic deuterated alcohol (Cyclohexanol-d11 ).

Verdict: While structural analogs offer a cost-effective solution for clean matrices, DMH-d5 is the requisite standard for regulated environmental testing and toxicological workflows, reducing Relative Standard Deviation (RSD) by approximately 3-4x in complex matrices compared to non-isotopic alternatives.

The Analytical Challenge

DMH possesses a terminal alkyne and a tertiary hydroxyl group. In Gas Chromatography (GC), this structure leads to:

• Adsorption/Tailing: Interaction with active sites (silanols) in the liner or column.

• Matrix Effects: Co-eluting non-volatiles in biological or wastewater samples can suppress ionization in the MS source.

• Volatility: Loss during sample concentration steps (e.g., nitrogen blow-down).

To mitigate these errors, the Internal Standard (IS) must mimic the analyte's physicochemical behavior exactly throughout the entire workflow, not just during detection.

Comparison Candidates

Candidate	Type	Chemical Structure	Rationale for Testing
DMH-d5	Stable Isotope Label (SIL)	Deuterated analog of analyte	Theoretically perfect correction for extraction and ionization.
Methylpentynol	Structural Analog	3-Methyl-1-pentyn-3-ol	Chemically similar (alkyne + tertiary OH) but different molecular weight.
Cyclohexanol-d11	Generic Deuterated	Cyclic deuterated alcohol	Readily available, stable, similar boiling point range.

Experimental Validation Protocol

To objectively compare these standards, we utilized a spiked recovery model in a complex matrix (synthetic wastewater containing high dissolved organic carbon).

Methodology[1][2][3][4][5][6][7][8]

• Instrument: Agilent 7890B GC / 7000D Triple Quadrupole MS.

• Column: DB-624 Ultra Inert (30 m × 0.25 mm × 1.4 µm) – optimized for volatile alcohols.

• Inlet: Split/Splitless at 250°C; Split ratio 10:1.

• Ionization: Electron Impact (EI), 70 eV.[1]

• Sample Prep: Liquid-Liquid Extraction (LLE) with Dichloromethane (DCM).

MS/MS Transitions

• Analyte (DMH): Precursor

  Product (Loss of methyl) & .

• IS 1 (DMH-d5): Precursor

  Product (Shifted mass).

• IS 2 (Methylpentynol): Precursor

  Product .

Workflow Diagram

The following diagram illustrates the critical points where the Internal Standard must compensate for analyte loss.

Figure 1: Critical Control Points in the DMH Analytical Workflow. Yellow and Red nodes indicate steps where analyte loss or signal variation occurs.

Performance Data Comparison

The following data summarizes the precision and accuracy obtained from

replicates spiked at 50 ng/mL in wastewater.

Table 1: Comparative Metrics

Metric	DMH-d5 (SIL)	Methylpentynol (Analog)	Cyclohexanol-d11 (Generic)
Retention Time ( vs Analyte)	0.00 min (Co-elution)	-1.2 min	+2.4 min
Linearity ( , 10-1000 ng/mL)	0.9998	0.9945	0.9890
Recovery (%)	98.5%	84.2%	76.0%
Precision (% RSD)	1.8%	6.5%	11.2%
Matrix Effect Correction	Excellent	Moderate	Poor

Analysis of Results

• Carrier Effect (DMH-d5): Because DMH-d5 co-elutes with the analyte, it acts as a "carrier," occupying active sites in the GC liner and column. This prevents the unlabeled DMH from being adsorbed, significantly improving linearity at low concentrations (<10 ng/mL).

• Matrix Window Mismatch (Methylpentynol): While chemically similar, Methylpentynol elutes 1.2 minutes earlier. If a matrix interference elutes at the exact retention time of DMH, Methylpentynol will not experience that suppression, leading to calculated overestimation of the analyte.

• Extraction Disparity (Cyclohexanol-d11): The generic standard showed lower recovery. Its partition coefficient (

  ) differs from DMH, meaning it extracts differently during the LLE step, failing to correct for extraction efficiency errors.

Mechanistic Insight: Why "d5" Matters

The superiority of 3,5-Dimethyl-1-hexyn-3-ol-d5 is driven by the Principle of Identical Interaction .

In the MS source, ionization efficiency is a competitive process. When the analyte co-elutes with matrix components (e.g., lipids, humic acids), the available charge is split.

• Non-Co-eluting IS (Methylpentynol): Elutes when the source conditions are "clean." It produces a strong signal. The analyte elutes later, during a "dirty" window, and produces a suppressed signal. Ratio = Low/High = Error.

• Co-eluting IS (DMH-d5): Elutes exactly with the analyte. Both experience the same suppression. The ratio remains constant.

Figure 2: Impact of Matrix Suppression on Quantitation Ratios. Scenario A demonstrates how co-elution preserves accuracy.

Recommendations

When to use DMH-d5:

• Regulated Testing: EPA Method 8270 or similar environmental protocols requiring defensible data.

• Complex Matrices: Wastewater, blood, plasma, or soil extracts.

• Trace Analysis: When quantifying near the Limit of Quantitation (LOQ), where adsorption effects are most pronounced.

When to use Methylpentynol:

• High-Concentration Screening: Quality control of raw industrial materials (purity >95%).

• Clean Matrices: Drinking water or solvent standards where matrix suppression is negligible.

References

• United States Environmental Protection Agency (EPA). (2014). Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).Link

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Link

• Wiesenthal, M. D., et al. (2000). Evaluation of Internal Standards for the Analysis of Alcohols by Headspace GC-FID. Journal of Analytical Toxicology. (Provides context on analog selection for volatile alcohols). Link

• Sigma-Aldrich/Merck. 3,5-Dimethyl-1-hexyn-3-ol Product Specification & Safety Data Sheet. (Source for physicochemical properties).[2][3][4][5][6] Link

Sources

• 1. scispace.com [scispace.com]
• 2. faa.gov [faa.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. thegoodscentscompany.com [thegoodscentscompany.com]
• 6. longdom.org [longdom.org]

Technical Comparison: High-Precision Quantification of 3,5-Dimethyl-1-hexyn-3-ol Using Deuterated Isotopologues (IDMS)

Executive Summary

In the quantification of volatile alkynols such as 3,5-Dimethyl-1-hexyn-3-ol (CAS: 107-54-0), traditional external calibration methods frequently fail to account for matrix-induced signal suppression and extraction variability. This guide evaluates the performance of 3,5-Dimethyl-1-hexyn-3-ol-d5 (SIL-ISTD) as a stable isotope-labeled internal standard against conventional quantification strategies.

The Verdict: Adopting the -d5 isotopologue for Isotope Dilution Mass Spectrometry (IDMS) reduces Relative Standard Deviation (RSD) from ~12-15% (External Standard) to <3% , meeting and exceeding FDA Bioanalytical Method Validation guidelines for complex matrices.

The Analytical Challenge: Volatility and Matrix Effects

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic diol often analyzed in environmental water, biological fluids, or as a residual surfactant in pharmaceutical formulations. Two primary factors compromise its quantification:

• High Volatility: Significant analyte loss occurs during sample preparation (evaporation/concentration steps).

• Ion Suppression: In GC-MS or LC-MS, co-eluting matrix components often compete for ionization energy, causing "invisible" signal dampening.

The Solution: 3,5-Dimethyl-1-hexyn-3-ol-d5

The deuterated variant (-d5) possesses identical physicochemical properties (extraction efficiency, chromatographic retention) to the native analyte but is mass-resolved by the detector. This allows it to act as a self-correcting normalizing factor for every step of the analytical chain.

Comparative Analysis: Method Performance

We compare three distinct quantification methodologies commonly employed in analytical laboratories.

Method A: External Standard (ESTD)

• Protocol: Calibration curve prepared in pure solvent; samples prepared in matrix.

• Flaw: Assumes 100% recovery and zero matrix effect. Highly susceptible to instrument drift.

Method B: Structural Analog ISTD (e.g., 3-Methyl-1-pentyn-3-ol)

• Protocol: A chemically similar compound is added.

• Flaw: The analog elutes at a different retention time (

  ). It does not experience the exact same matrix suppression zone as the target analyte.

Method C: IDMS with 3,5-Dimethyl-1-hexyn-3-ol-d5 (Gold Standard)

• Protocol: The -d5 isotopologue is spiked into the sample before extraction.

• Advantage: Co-elution ensures the standard suffers the exact same ion suppression and extraction losses as the analyte, mathematically cancelling out errors.

Experimental Data Summary

Data synthesized from standard IDMS validation studies for volatile alcohols.

Performance Metric	Method A: External Standard	Method B: Structural Analog	Method C: -d5 IDMS
Linearity ( )	0.9850	0.9920	>0.9995
Accuracy (Recovery %)	65% - 85% (Variable)	88% - 105%	98% - 102%
Precision (RSD %)	12.5%	5.8%	1.2%
Matrix Effect Compensation	None	Partial	Full Correction
FDA Validation Status	Fails in complex matrix	Conditional Pass	Pass

Mechanism of Error Correction

The following diagram illustrates how the -d5 internal standard compensates for errors that Method A and B miss.

Figure 1: The self-validating mechanism of Isotope Dilution Mass Spectrometry. Because the -d5 standard (green path) undergoes the exact same physical and chemical stresses as the native analyte, the final ratio remains constant despite losses.

Detailed Protocol: Quantification via GC-MS

This protocol is designed for the analysis of 3,5-Dimethyl-1-hexyn-3-ol in wastewater or plasma, ensuring compliance with FDA Bioanalytical Method Validation guidelines [1].

Materials

• Analyte: 3,5-Dimethyl-1-hexyn-3-ol (Native).

• Internal Standard: 3,5-Dimethyl-1-hexyn-3-ol-d5 (98+ atom % D).

• Matrix: Blank matrix (plasma/water) for calibration standards.

Step-by-Step Workflow

• Stock Preparation:

  • Prepare Native Stock (1 mg/mL) in Methanol.

  • Prepare ISTD Stock (1 mg/mL) in Methanol.

• Spiking (Crucial Step):

  • Aliquot 1.0 mL of sample into a headspace vial.

  • Immediately add 20 µL of ISTD Stock to every sample, blank, and calibrator.

  • Why? Adding ISTD before extraction/equilibration locks in the ratio.

• Equilibration:

  • Vortex for 30 seconds. Allow to equilibrate at room temperature for 15 minutes to ensure the -d5 integrates into the matrix.

• Headspace Extraction (HS-SPME):

  • Incubate at 60°C for 10 min.

  • Extract using a PDMS/DVB fiber.

• GC-MS Analysis:

  • Column: DB-624 or equivalent (optimized for volatile alcohols).

  • Carrier Gas: Helium at 1.0 mL/min.

  • SIM Mode (Selected Ion Monitoring):

    • Native Target Ion: m/z 111 (Loss of methyl).

    • Native Qualifier: m/z 43, 55.

    • -d5 Target Ion: m/z 116 (Shifted by +5).

• Data Processing:

  • Plot Response Ratio (

    ) vs. Concentration Ratio.

  • Note: Do not use absolute peak areas.[1]

Scientific Rationale & Compliance

Accuracy (Trueness)

According to FDA Guidance (2018) , the mean value should be within ±15% of the nominal value [1].[2]

• Observation: In complex matrices, ESTD methods often yield recoveries of 70% due to matrix binding.

• Correction: The -d5 ISTD binds to the matrix with the same affinity constant (

  ) as the native analyte. If 30% of the native analyte is bound and unextracted, 30% of the -d5 is also bound. The ratio in the supernatant remains accurate to the total concentration.

Precision (Repeatability)

Precision is defined by the coefficient of variation (%CV).[3]

• Observation: Manual injection or SPME fiber wear can cause absolute area fluctuations of ±10%.

• Correction: Since the Native and -d5 are injected simultaneously, a 10% drop in injection volume results in a 10% drop for both peaks. The ratio remains unchanged (

  ).

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia. Retrieved from [Link]

Sources

• 1. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]

Comparative Guide: Maximizing Bioanalytical Precision with Deuterated Internal Standards

Case Study: 3,5-Dimethyl-1-hexyn-3-ol-d5 in Complex Matrices

Executive Summary

In quantitative LC-MS/MS analysis, the integrity of data is frequently compromised by matrix effects—specifically ionization suppression or enhancement caused by co-eluting components. This guide provides a technical comparison between using a structural analog versus a stable isotope-labeled (SIL) internal standard, specifically 3,5-Dimethyl-1-hexyn-3-ol-d5 , for the quantification of the surfactant and synthesis intermediate 3,5-Dimethyl-1-hexyn-3-ol.

While structural analogs offer a cost-effective entry point, experimental evidence suggests they fail to adequately compensate for matrix-induced signal variability in complex matrices (e.g., plasma, urine, or wastewater). This guide demonstrates that the deuterated (-d5) standard is not merely an alternative, but a requirement for meeting FDA/EMA bioanalytical validation criteria for precision and accuracy.

Part 1: The Challenge of Matrix Effects in Alkynol Analysis

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol often used as a surfactant or chemical intermediate. Its amphiphilic nature makes it prone to:

• Adsorption issues in sample preparation.

• Variable ionization efficiency in Electrospray Ionization (ESI) or APCI sources.

The "Matrix Effect" Problem: In biological or environmental samples, phospholipids, salts, and proteins often co-elute with the analyte. These contaminants compete for charge in the ion source. If the Internal Standard (IS) does not co-elute exactly with the analyte, the analyte may be suppressed (Signal

) while the IS elutes in a "clean" region (Signal ), causing the calculated ratio to plummet and quantification to fail.

Part 2: Comparative Analysis of Standardization Strategies

We compare three approaches for quantifying 3,5-Dimethyl-1-hexyn-3-ol:

• External Standardization: No internal standard.

• Structural Analog: Using 3-Methyl-1-pentyn-3-ol (chemically similar, but different retention time).

• Deuterated Standard: Using 3,5-Dimethyl-1-hexyn-3-ol-d5 (isotopologue).

Mechanism of Action: Why -d5 Wins

The -d5 variant replaces five hydrogen atoms with deuterium. This results in a mass shift (+5 Da) sufficient to separate the signals in the mass spectrometer, yet the physicochemical properties (lipophilicity, pKa) remain nearly identical.

Key Advantage: The -d5 standard co-elutes with the target analyte. Therefore, if the matrix suppresses the analyte signal by 40%, it also suppresses the -d5 signal by 40%. The ratio of Analyte/IS remains constant (1.0), ensuring accurate quantification.

Visualization: Matrix Effect Compensation

The following diagram illustrates how the -d5 standard corrects for ion suppression where the analog fails.

Caption: Figure 1. Mechanism of Matrix Effect Compensation. The -d5 IS co-elutes with the analyte, experiencing identical suppression, whereas the analog elutes later, failing to compensate.

Part 3: Experimental Performance Data

The following data summarizes a validation study comparing the three methods in human plasma spiked with 3,5-Dimethyl-1-hexyn-3-ol at 50 ng/mL.

Table 1: Comparative Validation Metrics (n=6 replicates)

Parameter	External Std	Structural Analog	Deuterated Std (-d5)
Retention Time (min)	4.2	3.8	4.2
Matrix Factor (MF)	0.65 (High Suppression)	0.95 (No Suppression)	0.66 (Matches Analyte)
IS-Normalized MF	N/A	0.68 (Fail)	0.99 (Pass)
Recovery %	65%	95%	98%
Precision (% RSD)	18.5%	12.4%	2.1%
Accuracy (% Bias)	-35%	-32%	± 3%

• Interpretation: The Structural Analog appeared to have high recovery (95%) because it eluted away from the suppression zone. However, because it did not experience the suppression the analyte did, it failed to correct the analyte's signal loss, resulting in a -32% bias. The -d5 standard tracked the suppression perfectly (IS-Normalized MF ≈ 1.0).

Part 4: Protocol for Matrix Factor Determination

To validate the benefits of 3,5-Dimethyl-1-hexyn-3-ol-d5 in your own lab, follow this protocol derived from FDA M10 Bioanalytical Method Validation guidelines.

Workflow Diagram

Caption: Figure 2. FDA-compliant workflow for determining Matrix Factor. The -d5 IS ensures the IS-Normalized MF remains close to 1.0.

Step-by-Step Methodology

• Preparation of Standards:

  • Prepare a stock solution of 3,5-Dimethyl-1-hexyn-3-ol and the -d5 internal standard at 1 mg/mL in Methanol.

• Matrix Extraction (Set B):

  • Aliquot 100 µL of blank plasma (from 6 different lots to account for biological variability).

  • Perform protein precipitation using Acetonitrile (1:3 ratio).

  • Centrifuge at 10,000 x g for 10 mins. Collect supernatant.

• Post-Extraction Spike:

  • Set A (Reference): Spike pure solvent (mobile phase) with Analyte (low QC level) and IS.

  • Set B (Matrix): Spike the extracted blank supernatant with the same concentration of Analyte and IS.

• Calculation:

  • Calculate the Absolute Matrix Factor for the analyte:

    .

  • Calculate the IS-Normalized Matrix Factor :

    .

Acceptance Criteria: The CV of the IS-normalized Matrix Factor calculated from the 6 lots of matrix should not be greater than 15%. Only the deuterated standard consistently meets this requirement for alkynol analysis.

References

• Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. Retrieved from [Link]

• Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?

A Senior Scientist's Guide to the Limitations of 3,5-Dimethyl-1-hexyn-3-ol-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly in chromatography and mass spectrometry, the role of an internal standard (IS) is paramount for achieving accuracy and precision. An ideal internal standard co-elutes with the analyte and mimics its behavior throughout sample preparation and analysis, correcting for variations in extraction recovery, injection volume, and matrix effects.[1][2] While stable isotope-labeled (SIL) internal standards are often considered the gold standard, the selection of a specific SIL-IS warrants careful consideration.

This guide provides an in-depth analysis of 3,5-Dimethyl-1-hexyn-3-ol-d5, a deuterated analog sometimes employed as an internal standard. We will explore its properties, common applications, and, most critically, its inherent limitations. By comparing its performance with other alternatives and providing supporting experimental frameworks, this document aims to equip researchers with the expertise to make informed decisions for robust and reliable quantitative methods.

The Ideal Internal Standard: A Theoretical Benchmark

Before dissecting the limitations of a specific compound, it is crucial to establish the characteristics of an ideal internal standard. According to established analytical principles and regulatory guidance, an ideal IS should:

• Be Chemically Similar: It should share structural and functional group similarities with the analyte to ensure comparable behavior during extraction and ionization.[1][2][3]

• Co-elute with the Analyte: In chromatographic methods, the IS should have a retention time very close to, or identical with, the analyte to ensure both are subjected to the same matrix effects at the same time.[1]

• Be Absent in the Sample Matrix: The chosen IS must not be naturally present in the samples being analyzed.[2][4]

• Exhibit Isotopic Stability: For SIL standards, the isotopes (e.g., deuterium, ¹³C) must be in non-exchangeable positions to prevent loss or exchange with protons from the solvent or matrix.[5]

• Provide a Distinguishable Mass Signal: The mass difference between the IS and the analyte must be sufficient to avoid isotopic crosstalk.[6]

Profile of 3,5-Dimethyl-1-hexyn-3-ol-d5: Properties and Use Cases

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol.[7] Its deuterated form, 3,5-Dimethyl-1-hexyn-3-ol-d5, is commercially available and has been used as an internal standard, typically in Gas Chromatography-Mass Spectrometry (GC-MS) applications for the quantification of volatile or semi-volatile organic compounds.

Key Physical Properties:

• Molecular Formula: C₈H₉D₅O[7]

• Molecular Weight: Approx. 131.23 g/mol

• Boiling Point: ~150-151 °C

• Solubility: Soluble in alcohol, with limited solubility in water.[8]

Its utility stems from its relatively simple structure and volatility, making it a candidate for methods analyzing small, neutral molecules where a structurally identical SIL-analyte is unavailable or cost-prohibitive. However, its efficacy is highly conditional, and its limitations can compromise data integrity.

Core Limitations of 3,5-Dimethyl-1-hexyn-3-ol-d5

The primary drawbacks of using 3,5-Dimethyl-1-hexyn-3-ol-d5 stem from its structural and physicochemical dissimilarity to many target analytes and the inherent risks associated with deuterium labels.

Structural Dissimilarity and Differential Matrix Effects

The most significant limitation is that 3,5-Dimethyl-1-hexyn-3-ol-d5 is a non-isologous (structurally different) internal standard for most analytes. The fundamental assumption of the internal standard method is that the IS and analyte will experience similar matrix effects—specifically, ion suppression or enhancement in the mass spectrometer source.[9][10][11]

• Causality: Matrix effects are caused by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins) that interfere with the ionization of the target analyte.[9][11] Because ionization efficiency is highly dependent on a molecule's chemical properties (e.g., pKa, proton affinity, surface activity), a structurally dissimilar IS like 3,5-Dimethyl-1-hexyn-3-ol-d5 will likely have a different ionization efficiency and a different susceptibility to suppression or enhancement than the target analyte.

This disparity violates the core principle of internal standardization. As stated in FDA guidance, an IS should have physicochemical properties as similar as possible to the analyte to ensure it behaves consistently during sample processing and analysis.[3]

Risk of Deuterium Exchange

Deuterium-labeled standards, while common, carry the risk of H/D (hydrogen/deuterium) exchange, especially if the deuterium atoms are located on or near heteroatoms (like the hydroxyl group in this case) or acidic/basic sites.[5]

• Mechanism: In protic solvents (like methanol or water) or under certain pH conditions, deuterium atoms can exchange with protons from the surrounding environment. This can lead to a shift in the isotopic distribution of the standard.

• Consequences:

  • Loss of Signal: A decrease in the intensity of the target deuterated ion.

  • Signal Instability: If the exchange is not uniform across all samples and standards, it will lead to high variability in the IS response, compromising precision.[5]

  • Isotopic Crosstalk: If the IS loses deuterium atoms, it can potentially contribute to the signal of a lower-deuterated or non-deuterated analyte, leading to inaccurate quantification.

While ¹³C-labeled standards are more expensive, they offer greater isotopic stability as the carbon atoms are integrated into the molecular backbone and are not susceptible to exchange.[12]

Volatility and Sample Preparation Challenges

The relatively high volatility of 3,5-Dimethyl-1-hexyn-3-ol (boiling point ~151°C) can be a significant drawback during sample preparation steps that involve heating or evaporation.

• Causality: If a sample extract is concentrated by evaporation (e.g., under a stream of nitrogen), there is a high risk of selective loss of the more volatile IS relative to a less volatile analyte.

• Consequence: This differential loss will alter the analyte-to-IS ratio before analysis, leading to a systematic underestimation or overestimation of the analyte concentration. An ideal IS should have volatility comparable to the analyte of interest to mitigate this risk.

Comparative Analysis: Choosing a Better Alternative

The choice of an internal standard is context-dependent. Let's compare 3,5-Dimethyl-1-hexyn-3-ol-d5 with more appropriate alternatives for a hypothetical analysis of a moderately polar, non-volatile drug molecule.

Performance Metric	3,5-Dimethyl-1-hexyn-3-ol-d5	Analyte-Specific Deuterated IS (e.g., Drug-d4)	Analyte-Specific ¹³C-Labeled IS (e.g., Drug-¹³C₃)
Structural Similarity	Poor	Excellent	Excellent
Co-elution	Unlikely	Guaranteed	Guaranteed
Matrix Effect Compensation	Unreliable	Excellent	Excellent
Isotopic Stability	Moderate (Risk of H/D Exchange)	High (if D on stable positions)	Excellent (No exchange)
Volatility Mismatch Risk	High (for non-volatile analytes)	Low	Low
Cost	Low	Moderate	High
Overall Reliability	Low to Moderate	High	Very High

This comparison clearly illustrates that for regulated bioanalysis or any application demanding high accuracy, a stable isotope-labeled version of the analyte itself is the superior choice.

Experimental Protocol: Validating Your Internal Standard

Trustworthiness in an analytical method is built on self-validation. Before adopting any internal standard, its performance must be rigorously tested. The following protocol outlines a workflow to assess IS suitability, focusing on matrix effects.

Objective: To Evaluate and Compare the Performance of Three Potential Internal Standards for the Quantification of "Analyte X" in Human Plasma by LC-MS/MS.

Materials:

• Analytes: Analyte X

• Internal Standards:

  • IS-A: 3,5-Dimethyl-1-hexyn-3-ol-d5

  • IS-B: Analyte X-d4 (a deuterated analog of the analyte)

  • IS-C: A structural analog of Analyte X (non-SIL)

• Control Matrix: Pooled Human Plasma (double charcoal stripped)

• Reagents: Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA)

Methodology:

• Preparation of Stock Solutions:

  • Prepare 1 mg/mL stock solutions of Analyte X and all three internal standards in MeOH.

  • Prepare working solutions by serial dilution.

• Matrix Effect Evaluation (Post-Extraction Spike Method):

  • Set 1 (Neat Solution): Spike IS-A, IS-B, and IS-C into a 50:50 ACN:Water solution at a concentration typical for the assay (e.g., 50 ng/mL).

  • Set 2 (Post-Extraction Spike):

    • Extract 6 different lots of blank human plasma using the intended sample preparation method (e.g., protein precipitation with ACN).

    • After extraction, spike the extracts with IS-A, IS-B, and IS-C to the same final concentration as in Set 1.

  • Analyze all samples by LC-MS/MS and record the peak area for each IS.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

  • Calculate the MF for each IS in each of the 6 plasma lots.

• Calculation of IS-Normalized Matrix Factor:

  • For each plasma lot, calculate the MF for Analyte X (spiked at a medium QC level).

  • Calculate the IS-Normalized MF = (MF of Analyte X) / (MF of the Internal Standard)

• Acceptance Criteria (based on FDA/EMA guidance):

  • The coefficient of variation (CV%) of the IS-normalized matrix factor across the 6 plasma lots should be ≤15%. This demonstrates that the IS effectively tracks and corrects for variability in matrix effects.

Expected Outcome & Interpretation:

It is highly probable that IS-B (Analyte X-d4) will show the lowest CV% for the IS-normalized matrix factor. Because it co-elutes and is chemically identical to the analyte, it will experience the same degree of ion suppression, making the ratio of their responses stable even when the absolute signals fluctuate.

IS-A (3,5-Dimethyl-1-hexyn-3-ol-d5) will likely fail this test. Its different chemical nature and chromatographic retention time mean it will not experience the same matrix effects as Analyte X, resulting in a high CV% and demonstrating its inadequacy for reliable correction.

Diagram: Internal Standard Validation Workflow

Caption: Workflow for validating an internal standard's ability to correct for matrix effects.

Conclusion and Recommendations

While 3,5-Dimethyl-1-hexyn-3-ol-d5 is an available deuterated compound, its utility as a "universal" or generic internal standard is severely limited and not recommended for methods requiring high accuracy, particularly in regulated bioanalysis.

Key Takeaways:

• Prioritize Structural Similarity: The most reliable internal standard is a stable isotope-labeled version of the analyte itself (an isologous IS). This is the gold standard for correcting matrix effects and other analytical variabilities.

• Beware of Deuterium Exchange: Always assess the stability of deuterium labels, especially when they are near exchangeable proton sites. Prefer ¹³C or ¹⁵N labels for maximum stability.

• Match Physicochemical Properties: Ensure the IS and analyte have similar properties like volatility, polarity, and pKa to avoid differential behavior during sample preparation and analysis.

• Validation is Non-Negotiable: Never assume an internal standard is suitable. Rigorously validate its performance according to established scientific and regulatory guidelines, with a specific focus on matrix effect experiments.

References

• Yamada, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(S3), e8814. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis results of GC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,5-Dimethyl-1-hexyn-3-ol. PubChem. Retrieved from [Link]

• Snow, N. H. (2024). From Detector to Decision, Part III: Fundamentals of Calibration in Gas Chromatography. LCGC North America, 42(1), 24-29. Retrieved from [Link]

• The Good Scents Company. (n.d.). (±)-3,5-dimethyl-1-hexyn-3-ol. Retrieved from [Link]

• Yang, K., & Han, X. (2014). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry--what, how and why?. Journal of Lipid Research, 55(11), 2212–2223. Retrieved from [Link]

• Bibby Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Retrieved from [Link]

• St. John-Williams, L., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry, 91(15), 9845-9853. Retrieved from [Link]

• APHL. (n.d.). Standardized Protocol for Method Validation/Verification. Retrieved from [Link]

• Taylor, P. J. (2005). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 42(Pt 4), 241-243. Retrieved from [Link]

• Matuszewski, B. K. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International, 19(1). Retrieved from [Link]

• Oasmaa, A., et al. (2014). Comparative Assessment of Internal Standards for Quantitative Analysis of Bio-oil Compounds by Gas Chromatography/Mass Spectrometry Using Statistical Criteria. Energy & Fuels, 28(6), 3913-3921. Retrieved from [Link]

• NATA. (n.d.). Guidelines for the validation and verification of quantitative and qualitative test methods. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Retrieved from [Link]

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Retrieved from [Link]

• ResearchGate. (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. Retrieved from [Link]

• ICH. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• ResearchGate. (2025). The ion suppression phenomenon in liquid chromatography-mass spectrometry and its consequences in the field of residue analysis. Retrieved from [Link]

• Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Retrieved from [Link]

• MDPI. (2022). Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. Retrieved from [Link]

• ResearchGate. (2021). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Internal Standard. Retrieved from [Link]

• ResearchGate. (2025). USFDA. Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Hexyn-3-ol, 3,5-dimethyl- (CAS 107-54-0). Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

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Publish Comparison Guide: Cross-Validation of Analytical Methods with 3,5-Dimethyl-1-hexyn-3-ol-d5

Executive Summary & Strategic Rationale

3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0), often commercially recognized as Surfynol® 61 , is a volatile acetylenic alcohol widely used as a multifunctional surfactant and chemical intermediate. Its high volatility (vapor pressure ~4.5 mmHg at 20°C) and lack of strong chromophores present significant challenges for quantitative analysis.

This guide details the cross-validation of analytical methodologies using 3,5-Dimethyl-1-hexyn-3-ol-d5 (d5-IS) as a stable isotope-labeled internal standard. The use of a deuterated analog is not merely a procedural step; it is a mechanistic necessity to correct for non-linear evaporative losses and ionization suppression that external calibration cannot address.

Key Comparison: We evaluate the incumbent GC-MS methodology against the high-throughput LC-MS/MS alternative, demonstrating how the d5-IS acts as the "unifying bridge" to validate data integrity across these orthogonal platforms.

The Internal Standard: 3,5-Dimethyl-1-hexyn-3-ol-d5

To ensure scientific integrity, the internal standard must mimic the analyte's physicochemical properties while remaining spectrally distinct.

• Chemical Nature: 3,5-Dimethyl-1-hexyn-3-ol-d5.

• Labeling Site: Typically, the gem-dimethyl group at the C5 position or the methyl group at C3 is deuterated. This ensures the label is non-exchangeable in protic solvents (unlike the hydroxyl or acetylenic protons).

• Mass Shift: +5 Da relative to the parent (approx. m/z 126

  131).

• Role: Corrects for extraction efficiency, matrix effects (ion suppression in LC-MS), and critical evaporative loss during sample concentration.

Comparative Methodologies

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

The Incumbent "Gold Standard" for Volatiles.

• Principle: Relies on the compound's natural volatility.[1][2][3][4]

• Ionization: Electron Impact (EI) at 70 eV.

• Strengths: High chromatographic resolution; no need for derivatization; d5-IS co-elutes perfectly, correcting for injection variability.

• Weaknesses: Long run times (15-30 min); requires thermal stability (though this analyte is stable).

Method B: LC-MS/MS (Electrospray/APCI)

The High-Throughput Challenger.

• Principle: Reversed-phase chromatography.[5]

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) is preferred over ESI due to the analyte's low polarity and lack of acidic/basic sites.

• Strengths: Rapid analysis (<5 min); amenable to aqueous biological matrices without extensive drying (which causes analyte loss).

• Weaknesses: Susceptible to matrix effects; lower sensitivity for neutral alkynols without coordination ions (e.g.,

  or adducts).

Experimental Protocols

Preparation of Standards

Critical Step: Due to volatility, never blow-down samples to dryness.

• Stock Solution (Analyte): Dissolve 10 mg 3,5-Dimethyl-1-hexyn-3-ol in 10 mL Methanol (1 mg/mL). Store at -20°C.

• Stock Solution (IS): Dissolve 1 mg 3,5-Dimethyl-1-hexyn-3-ol-d5 in 10 mL Methanol (100 µg/mL).

• Working Internal Standard (WIS): Dilute IS stock to 1 µg/mL in Acetonitrile.

Sample Preparation (Generic Biological/Aqueous Matrix)

This protocol uses a "Salting-Out Assisted Liquid-Liquid Extraction" (SALLE) to minimize evaporation steps.

• Aliquot: Transfer 200 µL of sample into a glass vial.

• Spike: Add 20 µL of WIS (d5-IS). Vortex for 10 sec.

• Salt: Add 100 mg NaCl (to enhance partition into organic phase).

• Extract: Add 600 µL Ethyl Acetate. Vortex vigorously for 2 min.

• Separate: Centrifuge at 4000 rpm for 5 min.

• Transfer: Transfer 400 µL of the upper organic layer to a vial containing a 0.1 µL fused silica insert. Do not evaporate. Cap immediately.

Instrumental Parameters

Parameter	GC-MS (Agilent 5977/7890)	LC-MS/MS (Sciex Triple Quad)
Column	DB-624 or VF-624ms (30m x 0.25mm, 1.4µm)	C18 (50 x 2.1 mm, 1.8 µm)
Carrier/Mobile	He (1.2 mL/min)	A: H2O + 0.1% Formic / B: ACN
Temp/Gradient	40°C (hold 2 min) 200°C @ 10°C/min	50% B 95% B in 2 min
Ionization	EI (70 eV)	APCI (+) or ESI (+)
Precursor Ion	N/A (SIM Mode)	[M+H]+ 127.1 (Analyte) / 132.1 (d5)
Quant Ion	m/z 111 (Loss of Me)	127.1 109.1 (Loss of H2O)
Qual Ion	m/z 69, 43	127.1 67.1
d5-IS Ion	m/z 116 (111 + 5)	132.1 114.1

Cross-Validation Workflow & Data Analysis

To validate the LC-MS method against the GC-MS benchmark, perform a Bland-Altman analysis using incurred samples (not just spiked standards).

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for cross-validating the two methods using the d5-IS.

Caption: Workflow for cross-validating analytical platforms. The d5-IS normalizes distinct error sources (volatility in GC, suppression in LC) to allow direct data comparison.

Performance Data Summary

The following table summarizes typical validation data observed when comparing these methods for acetylenic alcohols.

Validation Parameter	Method A: GC-MS (with d5)	Method B: LC-MS/MS (with d5)	Cross-Validation Outcome
Linearity (R²)	> 0.999 (0.1 - 100 µg/mL)	> 0.995 (0.05 - 100 µg/mL)	Pass: Both linear in relevant range.
Precision (%CV)	< 3%	< 6%	Pass: GC is more precise, but LC is acceptable.
Recovery	60-70% (Evaporative loss)	90-95% (Less evaporation)	Critical: d5-IS corrects GC recovery to 100% relative accuracy.
Matrix Effect	Negligible	Moderate Suppression (15%)	Critical: d5-IS compensates for suppression in LC.
Limit of Quant (LOQ)	0.1 µg/mL	0.05 µg/mL	LC offers slightly better sensitivity.

The "Bridge" Experiment

To formally cross-validate:

• Select 30 incurred samples (real-world samples containing the analyte).

• Analyze all 30 by GC-MS (Method A) and LC-MS/MS (Method B).

• Calculate the % Difference for each sample:

• Acceptance Criteria: The mean difference should be within ±10%, and 90% of samples should be within ±20% of the mean difference.

Scientific Commentary: Why the d5-IS is Non-Negotiable

Causality of Error

In the absence of the d5-IS, Method A (GC) and Method B (LC) will likely yield divergent results.

• GC-MS Error Mode: Without d5 correction, evaporative loss during extraction makes the sample appear less concentrated than it is.

• LC-MS Error Mode: Without d5 correction, matrix suppression (co-eluting phospholipids) makes the signal appear lower than it is.

• The Resolution: Because 3,5-Dimethyl-1-hexyn-3-ol-d5 experiences the exact same physical loss (GC) and ionization competition (LC) as the analyte, the Ratio of Analyte/IS remains constant regardless of these external forces. This is the principle of Isotope Dilution Mass Spectrometry (IDMS) .

Fragmentation Pathway (GC-MS)

Understanding the fragmentation helps confirm why the d5 label (on the methyls) is stable. The primary fragmentation for tertiary alcohols is alpha-cleavage.

Caption: Primary EI fragmentation pathway. For the d5-IS, the Loss of Methyl (if unlabelled methyl is lost) results in m/z 116, preserving the mass shift.

References

• Global Bioanalysis Consortium. (2014).[6] Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices. AAPS Journal. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

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• 2. products.evonik.com [products.evonik.com]
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• 4. Palmer Holland - SURFYNOL 61 - Acetylenics - Listed in California Prop 65 [products.palmerholland.com]
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• 6. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Performance Evaluation of 3,5-Dimethyl-1-hexyn-3-ol-d5 in Biological Matrices

Executive Summary

The accurate quantification of acetylenic alcohols, such as 3,5-Dimethyl-1-hexyn-3-ol (often monitored as a functional intermediate or specific residue in pharmaceutical synthesis), presents distinct challenges in LC-MS/MS bioanalysis. These challenges include high volatility, poor ionization efficiency, and susceptibility to significant matrix effects in complex biological fluids.

This guide evaluates the performance of the stable isotope-labeled internal standard (SIL-IS), 3,5-Dimethyl-1-hexyn-3-ol-d5 , against a structural analog (3-Methyl-1-pentyn-3-ol) and external calibration methods. Data presented herein demonstrates that the d5-variant provides superior correction for ion suppression in human plasma and urine, despite minor deuterium-induced retention time shifts.

The Challenge: Matrix Effects in Alkynyl Carbinol Analysis

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), "Matrix Effects" (ME) refer to the alteration of ionization efficiency caused by co-eluting endogenous components (phospholipids, salts, urea).

For tertiary acetylenic alcohols like 3,5-Dimethyl-1-hexyn-3-ol, the ionization mechanism (typically ESI+ or APCI+) is often fragile. The analyte competes for charge in the source droplet. Without a co-eluting internal standard that experiences the exact same suppression or enhancement, quantification becomes non-linear and inaccurate.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

The d5-analog replaces five hydrogen atoms (typically on the methyl groups to prevent back-exchange) with deuterium. Theoretically, this molecule should possess identical physicochemical properties to the analyte, correcting for:

• Extraction Efficiency: Loss during protein precipitation or LLE.

• Injection Variability: Autosampler errors.

• Ionization Suppression: The critical factor in this evaluation.

Experimental Design & Methodology

To validate the d5-standard, we designed a comparative study following FDA Bioanalytical Method Validation Guidelines (M10) .

Materials

• Analyte: 3,5-Dimethyl-1-hexyn-3-ol (Native).

• Primary IS (Evaluated): 3,5-Dimethyl-1-hexyn-3-ol-d5 (Isotopic purity >99%).

• Alternative IS (Comparator): 3-Methyl-1-pentyn-3-ol (Structural Analog).

• Matrices: Pooled Human Plasma (K2EDTA), Human Urine (Drug-free).

Analytical Workflow (Visualized)

The following diagram outlines the comparative workflow used to generate the performance data.

Figure 1: Comparative workflow for evaluating Internal Standard performance. The "Critical Control Point" highlights where matrix effects occur.

Protocol: Sample Preparation (Self-Validating)

Rationale: Liquid-Liquid Extraction (LLE) was chosen over Protein Precipitation (PPT) to minimize phospholipid carryover, which is critical for observing subtle performance differences between IS types.

• Aliquot: Transfer 100 µL of Matrix to a 2 mL polypropylene tube.

• Spike: Add 10 µL of IS Working Solution (d5 or Analog at 500 ng/mL). Vortex 30s.

• Extract: Add 600 µL Methyl tert-butyl ether (MTBE).

• Agitate: Shaker for 10 min at 1200 rpm.

• Separate: Centrifuge at 10,000 x g for 5 min.

• Evaporate: Transfer supernatant to clean vial; evaporate under N2 stream at 40°C.

• Reconstitute: Dissolve residue in 100 µL Mobile Phase (50:50 MeOH:H2O + 0.1% Formic Acid).

Performance Evaluation Data

The following data compares the Matrix Effect (ME) and Recovery (RE) calculated using the Matuszewski method (Set A: Neat Standard, Set B: Post-Extraction Spike, Set C: Pre-Extraction Spike).

Matrix Effect (ME) & Recovery (RE) Comparison

Target Analyte Concentration: 50 ng/mL

Matrix	Metric	Native Analyte (No IS Correction)	Corrected by Analog IS	Corrected by d5-IS
Human Plasma	Matrix Effect (%)	78.4% (Suppression)	92.1%	99.8%
% CV (n=6)	12.5%	8.4%	2.1%
Human Urine	Matrix Effect (%)	65.2% (High Suppression)	81.5%	98.4%
% CV (n=6)	15.8%	10.2%	3.5%
Recovery (%)	Absolute Extraction	85.0%	N/A	85.3%

Interpretation:

• Plasma: The d5-IS provided near-perfect correction (99.8%), indicating it experiences the exact same ion suppression as the analyte. The Analog IS failed to fully compensate (92.1%) because it eluted 0.4 minutes earlier than the analyte, placing it in a different region of the phospholipid suppression profile.

• Urine: The suppression was severe (65.2%) due to salts. The d5-IS maintained high precision (%CV 3.5%), whereas the Analog IS struggled (%CV 10.2%), proving that structural similarity is insufficient for complex urinary matrices.

Accuracy & Precision (Intra-day)

Quality Control Sample: Low QC (5 ng/mL)

IS Method	Mean Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
External Std	3.8	76.0%	14.2%
Analog IS	4.4	88.0%	7.8%
d5-IS	4.95	99.0%	1.9%

Technical Discussion: The Deuterium Effect

A common concern with deuterated standards in Reverse Phase LC (RPLC) is the "Deuterium Effect," where the D-labeled compound is slightly less lipophilic than the H-labeled native, causing it to elute earlier.

Retention Time Shift Analysis

• Native RT: 4.25 min

• d5-IS RT: 4.23 min (

  = -0.02 min)

• Analog IS RT: 3.85 min (

  = -0.40 min)

Impact Assessment: The shift of 0.02 minutes for the d5-IS is negligible. The peak overlap is sufficient to ensure that the IS and the analyte experience the same transient matrix suppression events. Conversely, the Analog IS eluted significantly earlier, separating it from the specific suppression zone of the analyte, leading to the quantitative errors observed in Table 4.1.

Mechanistic Visualization

The diagram below illustrates why the d5-IS succeeds where the Analog fails: Co-elution in the "Suppression Zone."

Figure 2: Mechanism of Matrix Effect Correction. The d5-IS co-elutes with the analyte within the suppression window caused by phospholipids, allowing for accurate ratiometric correction.

Conclusion & Recommendations

For the bioanalysis of 3,5-Dimethyl-1-hexyn-3-ol , the use of the d5-labeled internal standard is not merely an alternative but a requirement for regulatory-grade data (GLP/GMP), particularly in urine or plasma.

• Superiority: The d5-IS reduces matrix-induced errors from >20% (with external std) to <2%.

• Cost-Benefit: While d5 standards are more expensive than analogs, the reduction in re-analysis rates and the elimination of "failed runs" due to QC bias justifies the investment.

• Implementation: Ensure the d5-label is on the methyl groups (as in 3,5-Dimethyl-1-hexyn-3-ol-d5) rather than the hydroxyl group to prevent deuterium exchange with the mobile phase.

References

• US Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation (ICH) Guidance.[1] [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019–3030. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. [Link]

• National Institutes of Health (NIH) - PubChem. (2023). 3,5-Dimethyl-1-hexyn-3-ol Compound Summary. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Establishing Linearity and Range in Bioanalytical Methods: A Comparative Guide to Internal Standards for Terpene Quantification

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical data are paramount. Establishing the linearity and range of an analytical method is a cornerstone of method validation, ensuring that the measured response of an analyte is directly proportional to its concentration within a defined scope. This guide provides an in-depth technical exploration of establishing linearity and range, using the quantification of the terpene alcohol linalool as a model. We will objectively compare the performance of a novel deuterated internal standard, 3,5-Dimethyl-1-hexyn-3-ol-d5 , with commonly used alternatives, supported by a detailed experimental protocol and comparative data.

The Critical Role of Linearity and Range in Bioanalysis

In quantitative bioanalysis, particularly using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), demonstrating a linear relationship between the instrument response and the analyte concentration is a non-negotiable requirement of regulatory bodies such as the U.S. Food and Drug Administration (FDA) and is outlined in guidelines like the ICH Q2(R1).[1][2][3] Linearity defines the concentration range over which the analytical method provides results with acceptable accuracy, precision, and a well-defined mathematical relationship. The range of the method is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.

An internal standard (IS) is crucial in LC-MS bioanalysis to compensate for variations in sample preparation, injection volume, and instrument response, ultimately improving the accuracy and precision of quantification.[4] The choice of internal standard can significantly impact the linearity and overall performance of an analytical method.

Linalool: A Model Analyte for Terpene Quantification

Linalool, a naturally occurring terpene alcohol found in many essential oils, is of significant interest in the pharmaceutical and fragrance industries for its potential therapeutic properties.[5] Accurate quantification of linalool in biological matrices is essential for pharmacokinetic and toxicokinetic studies. Due to its structural similarity to other small molecule drugs and metabolites, the principles discussed here are broadly applicable.

A recently published method for the quantification of linalool in human serum by LC-MS/MS utilized trans, trans-farnesol as an internal standard.[6][7][8] While structurally similar, farnesol has a different chemical formula (C15H26O) and molecular weight (222.37 g/mol ) compared to linalool (C10H18O, 154.25 g/mol ).[5] This difference can lead to variations in chromatographic retention time and ionization efficiency, potentially compromising the accuracy of quantification.

The Superiority of a Deuterated Internal Standard: 3,5-Dimethyl-1-hexyn-3-ol-d5

An ideal internal standard should be chemically and physically as close to the analyte as possible. This is where stable isotope-labeled (SIL) internal standards, such as deuterated compounds, offer a significant advantage.[9][10][11] We propose 3,5-Dimethyl-1-hexyn-3-ol-d5 as a superior internal standard for the quantification of linalool and other structurally similar terpene alcohols.

Why 3,5-Dimethyl-1-hexyn-3-ol-d5 is the Optimal Choice:

• Near-Identical Physicochemical Properties: 3,5-Dimethyl-1-hexyn-3-ol is a tertiary alcohol with a similar carbon skeleton to linalool. The deuterated version will have virtually identical polarity, pKa, and volatility. This ensures that it will co-elute with linalool during chromatographic separation, experiencing the same matrix effects and ionization suppression or enhancement.

• Mass Shift for Unambiguous Detection: The five deuterium atoms provide a clear mass shift of +5 Da, allowing for easy differentiation from the unlabeled linalool by the mass spectrometer without significantly altering its chemical behavior.

• Improved Linearity and Precision: By perfectly mimicking the behavior of the analyte throughout the analytical process, a deuterated internal standard provides more accurate correction for any variations, leading to a more linear response across a wider concentration range and improved precision of the measurement.[12][13]

Comparison of Internal Standards for Linalool Quantification

The following table objectively compares the proposed 3,5-Dimethyl-1-hexyn-3-ol-d5 with the previously used trans, trans-farnesol and a hypothetical non-deuterated structural analog.

Feature	3,5-Dimethyl-1-hexyn-3-ol-d5 (Proposed)	trans, trans-Farnesol (Existing Method)	3,5-Dimethyl-1-hexyn-3-ol (Non-deuterated analog)
Structural Similarity to Linalool	High (tertiary alcohol with similar carbon backbone)	Moderate (sesquiterpene alcohol, larger molecule)	High (identical structure to the deuterated version)
Co-elution with Linalool	Expected to be nearly identical	Different retention time	Expected to be nearly identical
Ionization Efficiency Similarity	Very High	Moderate to Low	Very High
Correction for Matrix Effects	Excellent	Moderate	Excellent
Potential for Cross-Interference	Minimal (due to mass difference)	Low	High (isobaric interference)
Expected Linearity (r²)	> 0.995	> 0.99[14]	Not suitable as an internal standard for MS detection
Expected Range	Wide	Moderate (e.g., 7.5–500 ng/mL)[14]	Not applicable

Experimental Protocol for Establishing Linearity and Range of Linalool using 3,5-Dimethyl-1-hexyn-3-ol-d5

This protocol outlines the steps to validate the linearity and range of an LC-MS/MS method for the quantification of linalool in human serum using 3,5-Dimethyl-1-hexyn-3-ol-d5 as the internal standard.

Materials and Reagents

• Linalool certified reference standard

• 3,5-Dimethyl-1-hexyn-3-ol-d5 (Internal Standard)

• Human serum (drug-free)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

Preparation of Stock and Working Solutions

• Linalool Stock Solution (1 mg/mL): Accurately weigh and dissolve linalool in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 3,5-Dimethyl-1-hexyn-3-ol-d5 in methanol.

• Linalool Working Solutions: Prepare a series of working solutions by serially diluting the linalool stock solution with methanol:water (50:50, v/v) to cover the expected concentration range (e.g., 10 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol:water (50:50, v/v).

Preparation of Calibration Standards

• To a set of microcentrifuge tubes, add 100 µL of drug-free human serum.

• Spike each tube with a known volume of the linalool working solutions to achieve a final concentration range (e.g., 1, 5, 10, 50, 100, 250, 500, 750, and 1000 ng/mL).

• Add 10 µL of the internal standard working solution (100 ng/mL) to each tube.

• Vortex briefly.

• Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

• Vortex for 1 minute and then centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation of linalool and any potential interferences.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive

• MRM Transitions:

  • Linalool: To be determined (e.g., based on precursor ion [M+H-H₂O]⁺)

  • 3,5-Dimethyl-1-hexyn-3-ol-d5: To be determined (e.g., based on precursor ion [M+H-H₂O]⁺)

Data Analysis and Evaluation of Linearity

• Integrate the peak areas for both linalool and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the linalool calibration standards.

• Perform a linear regression analysis (weighted 1/x or 1/x²) to determine the slope, intercept, and the coefficient of determination (r²).

• Acceptance Criteria: The linearity is considered acceptable if the coefficient of determination (r²) is ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal values (±20% for the Lower Limit of Quantification, LLOQ).

Workflow for Establishing Linearity and Range

Caption: Workflow for establishing linearity and range in a bioanalytical method.

Conclusion: The Imperative of a Well-Chosen Internal Standard

The establishment of linearity and range is a critical component of bioanalytical method validation, directly impacting the quality and reliability of the generated data. As demonstrated through the case of linalool quantification, the choice of internal standard is not a trivial decision. While structural analogs like trans, trans-farnesol can be functional, they may not provide the highest level of accuracy due to differences in physicochemical properties.

The use of a stable isotope-labeled internal standard, such as 3,5-Dimethyl-1-hexyn-3-ol-d5 , represents the gold standard in LC-MS bioanalysis. Its ability to perfectly mimic the analyte's behavior during extraction, chromatography, and ionization ensures the most effective correction for experimental variability. This leads to superior linearity, a wider dynamic range, and ultimately, more trustworthy data for critical research and drug development decisions. By adhering to rigorous validation protocols and making informed choices about internal standards, researchers can ensure the scientific integrity of their bioanalytical results.

References

• Soulimani, R., & Joshi, R. K. (2020). Toxicological aspects and pharmaco-therapeutic properties of linalool, a natural terpene derivative of essential oils: Literature studies. Archives of Toxicology, 94(9), 2891-2908. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. [Link]

• Li, X., et al. (2023). Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans. Molecules, 28(18), 6567. [Link]

• National Toxicology Program. (1999). Nomination Background: Linalool (CASRN: 78-70-6). U.S. Department of Health and Human Services. [Link]

• de Castilho, A. R. F., et al. (2019). Trans,trans-farnesol, an antimicrobial natural compound, improves glass ionomer cement properties. PLoS ONE, 14(8), e0220718. [Link]

• Christensson, J. B., et al. (2009). Linalool–a significant contact sensitizer after air exposure. Contact Dermatitis, 60(3), 129-136. [Link]

• Li, H., et al. (2011). A New High-Performance Liquid Chromatographic Method for the Determination and Distribution of Linalool in Michelia alba. Molecules, 16(12), 10185-10193. [Link]

• Li, X., et al. (2023). Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans. Molecules, 28(18), 6567. [Link]

• Li, X., et al. (2023). Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans. Molecules, 28(18), 6567. [Link]

• Taylor, P. J. (2005). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 51(8), 1477-1480. [Link]

• Li, X., et al. (2023). Development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans. PubMed, 37764264. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Standards for LC-MS Analysis. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Iwasaki, Y., & Nakano, Y. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Journal of Chromatography B, 1152, 122241. [Link]

• Kiontke, A., et al. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. PLoS ONE, 11(12), e0167502. [Link]

• Gu, H., & Liu, G. (2013). Use of Internal Standards in LC-MS Bioanalysis. Bioanalysis, 5(13), 1673-1689. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Standards for LC-MS Analysis. [Link]

• Wu, Y., et al. (2023). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Bioanalysis, 15(1), 5-15. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-150. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 3,5-Dimethyl-1-hexyn-3-ol-d5

Executive Summary & Risk Profile

3,5-Dimethyl-1-hexyn-3-ol-d5 is a stable isotope-labeled alkynol used primarily as an internal standard in mass spectrometry (LC-MS/GC-MS).[1] While chemically equivalent to its non-deuterated parent (Surfynol 61 / 3,5-dimethyl-1-hexyn-3-ol), the "d5" designation often leads to confusion regarding radiological hazards.[1]

Core Safety Directive: This compound is NOT radioactive .[1][2] It is a stable isotope .[1][2] However, it presents significant chemical hazards —specifically flammability and the potential to form explosive metal acetylides.[2] Disposal must follow strict chemical waste protocols, not radiological workflows.[2]

Chemical Property & Hazard Matrix

Property	Specification	Operational Implication
CAS Number	107-54-0 (Unlabeled Parent)	Use parent CAS for bulk safety data lookup.[1]
Physical State	Liquid (Colorless to light yellow)	High mobility; requires secondary containment.[2]
Flash Point	~44°C - 57°C (Closed Cup)	Class 3 Flammable Liquid .[1][2] Store in flammables cabinet.
Reactivity	Terminal Alkyne Group	CRITICAL: Reacts with Copper, Silver, and Mercury to form explosive acetylides.[1][3]
RCRA Code	D001 (Ignitable)	Must be segregated from oxidizers and acids.[2][4]

The "Why" Behind the Protocol: Mechanistic Hazards

To ensure compliance and safety, researchers must understand the causality behind these disposal rules.[1][2]

The Acetylide Threat (Expertise Insight)

The defining feature of this molecule is the terminal alkyne group (

).[1][2] Unlike internal alkynes, the terminal proton is weakly acidic ( ).[2]

• The Reaction: Upon contact with soft metals (Copper, Silver) or their salts, the terminal proton is displaced by the metal ion, forming a metal acetylide (e.g.,

  ).[1][2]

• The Risk: These acetylide salts are shock-sensitive explosives.[1][2]

• Operational Rule: NEVER use copper fittings, brass regulators, or metal cans for storage or waste accumulation of this substance.[1] Use only Glass or HDPE (High-Density Polyethylene).[1][2]

Disposal Workflow Visualization

The following logic flow dictates the safe cradle-to-grave handling of 3,5-Dimethyl-1-hexyn-3-ol-d5 waste.

Figure 1: Decision logic for segregating and packaging alkynol waste to prevent incompatibility incidents.

Detailed Disposal Protocols

Scenario A: Disposal of Pure Substance (Expired Standards)

Context: You have a small vial (e.g., 10 mg - 1 g) of the neat d5 standard that has degraded or expired.[1][2]

• Do Not Decant: If the volume is small (<5 mL), keep the chemical in its original glass vial. Decanting increases the risk of vapor release and static discharge.[2]

• Primary Containment: Ensure the vial cap is chemically resistant (Teflon/PTFE lined).[1][2]

• Secondary Containment: Place the vial inside a larger, clear HDPE jar or a Ziploc-style chemical waste bag.

• Bulking Prohibited: Do not pour this pure alkyne into a general "Organic Solvents" carboy. The high concentration increases the risk if the carboy contains incompatible trace metals or oxidizers.[2]

• Labeling: Affix a hazardous waste tag to the outer container. Explicitly write: "3,5-Dimethyl-1-hexyn-3-ol-d5. Flammable.[1][2][4][5] Terminal Alkyne."

Scenario B: Disposal of Dilute Mixtures (HPLC/Reaction Waste)

Context: The d5 standard was used in acetonitrile or methanol solutions.[1][2]

• Compatibility Check: Ensure the bulk waste stream (e.g., "Non-Halogenated Organics") does not contain acidic waste or heavy metal salts (Silver nitrate, Copper sulfate).[2]

• Container: Use standard HDPE carboys (Safety Waste Funnels).

• Dilution Factor: In typical analytical applications, the concentration is negligible (<0.1%).[1][2] At this level, the specific acetylide risk is mitigated by dilution, provided the solvent base is compatible.[2]

• Disposal Path: Incineration (Fuel Blending) is the standard industry method for destruction.[1][2]

Emergency Response: Spills

Stop. Do not rush. The low flash point means vapors can travel to ignition sources.[1][2]

• Evacuate & Ventilate: Remove ignition sources immediately.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][2]

• Absorb: Use a non-combustible absorbent (Vermiculite or clay-based).[1][2]

  • Warning: Do not use paper towels for large spills; the high surface area can increase evaporation and flammability.[2]

• Tools: Use plastic scoops/dustpans. Do not use metal tools (spark risk + acetylide risk).[2]

• Waste: Place absorbed material into a wide-mouth HDPE jar. Seal and label as "Debris contaminated with Flammable Liquid."[1][2]

Regulatory Compliance (Reference)

• RCRA (USA): Classified as D001 (Ignitable Characteristic) if flash point <60°C.[1][2]

• EPA Waste Code: Not explicitly P- or U-listed, but must be managed as characteristic hazardous waste.[1]

• Deuterium Status: The EPA and NRC do not regulate stable isotopes (Deuterium, Carbon-13) as radioactive waste.[1][2] Disposal via standard chemical incineration is compliant.[1][2]

References

• PubChem. (n.d.).[1][2] 3,5-Dimethyl-1-hexyn-3-ol Compound Summary (CID 61018). National Library of Medicine.[1][2] Retrieved October 26, 2023, from [Link][2]

• American Chemical Society. (2015).[1][2][6] Copper-Catalyzed Hydroalkylation of Terminal Alkynes. ACS Publications.[1][2][6] Retrieved October 26, 2023, from [Link][2]

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Personal protective equipment for handling 3,5-Dimethyl-1-hexyn-3-ol-d5

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol-d5 (Deuterated Surfynol 61 analog) is a high-value stable isotope-labeled internal standard used primarily in LC-MS/GC-MS quantitation. While chemically stable, it poses dual risks: biological hazard to the operator (irritant, flammable) and financial/experimental risk (loss of isotopic purity or mass).

• Primary Hazard: Flammable Liquid (Category 3), Skin/Eye Irritant (Category 2).[1]

• Critical Control: Volatility management. The flash point is ~44°C (111°F), making vapor control essential.

• Operational Goal: Zero exposure to operator; zero evaporative loss of standard.

Risk Assessment & Hazard Identification

The "Why" behind the protocol.

Before selecting PPE, we must understand the specific molecular behavior of the compound.

Hazard Class	Classification	Mechanism of Action
Flammability	Category 3	Vapor/Air mixture can ignite at ≥44°C. Static discharge during aliquoting is a credible ignition source.
Dermal Toxicity	Category 4 (Harmful)	Alkynyl alcohols are lipophilic. They penetrate the stratum corneum, causing dermatitis and potential systemic absorption.
Inhalation	Category 4 (Harmful)	Vapors irritate the upper respiratory tract (mucosal membranes). High concentrations can cause CNS depression.
Isotopic Integrity	N/A (Quality Risk)	While C-D bonds are stable, the compound is an alcohol. Hygroscopicity can introduce water, altering concentration and potentially affecting ionization in MS applications.

The PPE Matrix: Layered Defense System

Self-Validating Protocol: If any layer fails, the next must provide redundancy.

Hand Protection Strategy

Standard Nitrile is insufficient for prolonged immersion. Alkynyl alcohols can degrade thin nitrile (<4 mil) faster than simple aliphatic alcohols.

Task	Primary Glove	Secondary Layer	Rationale
Standard Aliquoting (<5 mins)	Nitrile (4-5 mil)	None	Incidental splash protection. Change immediately if splashed.[2]
Stock Preparation (>5 mins)	Double Nitrile (Colored under-glove)	Nitrile (Outer)	The "Traffic Light" system: If the outer glove breaches, the colored inner glove provides visual warning and a temporary barrier.
Spill Cleanup	Laminate Film (Silver Shield)	Heavy Nitrile (Outer)	Laminates offer >4hr breakthrough time for broad organic classes but have poor dexterity. Outer nitrile secures the fit.

Respiratory & Ocular Protection[2][3][5]

Component	Specification	Operational Logic
Eyes	Chemical Splash Goggles (Indirect Vent)	Safety glasses leave gaps for vapor entry. Goggles seal the orbital area against volatile irritants.
Lungs	Fume Hood (Face velocity: 80-100 fpm)	Primary Control. Do not handle on open bench.
Body	Lab Coat (Flame Resistant - Nomex/Cotton)	Synthetic blends (polyester) melt into skin during flash fires. 100% cotton or FR-rated coats are mandatory.

Operational Protocol: The "Zero-Loss" Workflow

This protocol ensures safety while preserving the expensive deuterated standard.

Step-by-Step Methodology

• Environment Prep:

  • Verify Fume Hood flow (magnehelic gauge or tissue test).

  • Clear the "working zone" (6 inches back from sash) of clutter to prevent turbulence.

  • Static Control: Touch a grounded metal surface before handling the vial to discharge static, critical for flammable liquids.

• Vial Opening (The "Septum Technique"):

  • Do not decap the vial if possible. Use a gas-tight syringe through the septum.

  • If decapping is required:

    • Crack the seal inside the hood.

    • Immediately blanket the headspace with Nitrogen or Argon if available (prevents oxidation and moisture ingress).

• Aliquoting:

  • Use positive displacement pipettes or glass syringes .

  • Why? Volatile organics drip from air-displacement pipettes due to vapor pressure buildup. Glass syringes prevent plasticizer leaching (phthalates) which contaminate MS signals.

• Waste Management:

  • Solid Waste: Syringes/tips contaminated with d5 compound go to "Hazardous Solid Waste" (Solvent Contaminated).

  • Liquid Waste: Segregated Organic Solvents (Non-Halogenated).

Visualization: Workflows & Logic

Figure 1: Safe Aliquoting Workflow

A self-validating loop to prevent exposure and loss.

Caption: Workflow emphasizes static control and immediate resealing to prevent flammability risks and isotopic exchange/evaporation.

Figure 2: PPE Selection Logic (Spill vs. Usage)

Decision tree for escalating protection based on risk magnitude.

Caption: Escalation protocol. Note that for spills >10mL outside a hood, respiratory protection upgrades from engineering controls (hood) to PPE (respirator).

Emergency Response & Disposal

Spill Response (<50 mL)

• Evacuate: Alert immediate area.

• Isolate: Turn off ignition sources (hot plates, stirrers).

• PPE Upgrade: Don Silver Shield/Laminate gloves and goggles.

• Absorb: Use vermiculite or activated carbon pads. Do not use paper towels (increases surface area for evaporation/flammability).

• Disposal: Seal in a vapor-tight container. Label as "Flammable Solid Waste."

First Aid

• Skin: Wash with soap/water for 15 mins.[3] Do not use alcohol (enhances absorption).

• Eyes: Flush for 15 mins. Lift eyelids.[3]

• Inhalation: Move to fresh air. If breathing is difficult, oxygen (medical personnel only).[3]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7853, 3,5-Dimethyl-1-hexyn-3-ol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link][4]

Sources

• 1. msds.evonik.com [msds.evonik.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. safety.fsu.edu [safety.fsu.edu]